n-Butyltrichlorotin

• CAS: 1118-46-3

Core Science & Biosynthesis

what are the physical properties of n-Butyltrichlorotin

An In-depth Technical Guide to the Physical Properties of n-Butyltrichlorotin

This technical guide provides a comprehensive overview of the core physical properties of n-Butyltrichlorotin (CAS No. 1118-46-3), also known as butyltrichlorostannane or monobutyltin trichloride (MBTC). The information is intended for researchers, scientists, and professionals in drug development and chemical manufacturing.

Core Physical and Chemical Properties

n-Butyltrichlorotin is a colorless to yellow or brown liquid organotin compound.[1][2] It is recognized for its role as an intermediate in the synthesis of other organotin compounds, as a stabilizer for PVC, and in creating tin dioxide coatings on glass through chemical vapor deposition.[2][3] The compound is moisture-sensitive and will release corrosive hydrogen chloride upon hydrolysis.[3][4][5]

Quantitative Data Summary

The physical properties of n-Butyltrichlorotin are summarized in the table below. Data has been aggregated from various chemical data sources.

Property	Value	Source(s)
Molecular Formula	C₄H₉Cl₃Sn	[1][2][4][5]
Molecular Weight	282.18 g/mol (also cited as 282.2 g/mol and 282.176 g/mol )	[1][4][6][7][8]
Appearance	Colorless to yellow or brown liquid	[1][2][4]
Odor	Acidic, acrid, irritating	[1][6][8]
Melting Point	-63 °C	[1][2][4][6][8][9]
Boiling Point	196 °C at atmospheric pressure[6] 93 °C at 10 mmHg[2][3][4][10][11] 98 °C at 10 mmHg[8] 102 °C at 12 mmHg[9]	[2][3][4][6][8][9][10][11]
Density	1.69 g/cm³ at 20 °C[6] 1.693 g/mL at 25 °C[4][10][11] 1.71 g/mL at 25 °C/4 °C[9] 1.73 g/mL[2]	[2][4][6][9][10][11]
Vapor Pressure	0.111 hPa at 20 °C (equivalent to 11.1 Pa)[4][6] 0.077 mmHg at 25 °C[5][12]	[4][5][6][12]
Flash Point	81 °C (178 °F) (closed cup)[8][9][13] No flash point before boiling observed in one study[6]	[6][8][9][13]
Refractive Index	n20/D 1.523[4][10] n20/D 1.5244[8][9] n20/D 1.52[2] n25/D 1.5190[9]	[2][4][8][9][10]
Solubility	Reacts with water (hydrolyzes)[4][6]. Soluble in most common organic solvents.[3][4][9]	[3][4][6][9]
Viscosity	2.25 mm²/s	[4]
Auto-ignition Temp.	560 °C at 1017 hPa	[1][6][13]

Experimental Protocols for Property Determination

While the specific studies providing the data above are not detailed in the publicly available summaries, the determination of these physical properties follows standard laboratory methodologies.

• Boiling Point: The boiling point is typically determined through distillation. For substances sensitive to decomposition at atmospheric pressure, vacuum distillation is employed, which is why many reported values are at reduced pressures (e.g., 10 mmHg).[2][3][4][8][9][10][11] The temperature of the vapor at which the liquid-vapor phases are in equilibrium is recorded as the boiling point at that specific pressure.

• Melting Point: The melting point is determined by heating a small, solid sample of the substance (frozen in this case) and observing the temperature range over which it transitions to a liquid. The capillary tube method is a common technique, where the sample is heated in a calibrated apparatus until melting is observed.

• Density: Density is typically measured using a pycnometer or a digital density meter. The mass of a known volume of the liquid is measured at a specific, controlled temperature (e.g., 20 °C or 25 °C) to calculate the density.[2][4][6][9][10][11]

• Refractive Index: This is measured using a refractometer, often an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument measures the angle at which light is refracted as it passes through the substance at a controlled temperature and a specific wavelength of light (typically the sodium D-line, 589 nm).[2][4][8][9][10]

• Flash Point: The flash point is determined using either an open-cup or closed-cup apparatus. A sample is heated, and an ignition source is periodically passed over the surface. The flash point is the lowest temperature at which the vapors above the liquid will ignite momentarily.[8][9][13]

Application Workflow: Glass Surface Coating

A primary industrial use of n-Butyltrichlorotin is in the manufacturing of glass containers, where it serves as a precursor for a tin dioxide coating.[3] This coating improves scratch resistance and strength. The process involves on-line chemical vapor deposition (CVD) onto the hot glass surface.[3]

Caption: Workflow for glass container manufacturing using n-Butyltrichlorotin.

References

• 1. Monobutyltin Trichloride or Butylstannium Trichloride Manufacturers [mubychem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Butyltin trichloride - Wikipedia [en.wikipedia.org]
• 4. Butyltin trichloride | 1118-46-3 [chemicalbook.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. arkema.com [arkema.com]
• 7. n-Butyltrichlorotin | C4H9Cl3Sn | CID 11196789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. n-Butyltin trichloride, 96% | Fisher Scientific [fishersci.ca]
• 9. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Butyltin trichloride 95 1118-46-3 [sigmaaldrich.com]
• 11. Monobutyltin trichloride | C4H9Cl3Sn - BuyersGuideChem [buyersguidechem.com]
• 12. fishersci.com [fishersci.com]
• 13. cpachem.com [cpachem.com]

An In-depth Technical Guide to the Synthesis of n-Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Organotin compounds, including n-Butyltrichlorotin, are toxic and should be handled with extreme caution by trained professionals using appropriate personal protective equipment (PPE) and engineering controls. This document is for informational and educational purposes only and does not constitute a recommendation or endorsement for the synthesis of this compound without stringent safety protocols.

Introduction

n-Butyltrichlorotin (also known as butyltrichlorostannane or MBTC) is an organotin compound with the chemical formula C₄H₉SnCl₃. It serves as a crucial intermediate in the production of other mono-n-butyltin compounds and finds applications as a stabilizer for polyvinyl chloride (PVC), a catalyst for esterification reactions, and in the coating of glass to improve abrasion resistance.[1][2][3] This guide provides a technical overview of the core industrial methods for its synthesis, focusing on the underlying chemical principles.

Core Synthesis Methodologies

The industrial production of n-Butyltrichlorotin primarily relies on three strategic approaches: the redistribution reaction, direct synthesis from metallic tin, and the alkylation of tin tetrachloride.

1. Redistribution (Comproportionation) Reaction

This is one of the most common methods for producing n-Butyltrichlorotin with high selectivity. The process involves the reaction of tetrabutyltin (Sn(C₄H₉)₄) with tin tetrachloride (SnCl₄).[1] The stoichiometry of the reactants is critical in determining the composition of the final product mixture. To favor the formation of n-Butyltrichlorotin, an approximate 1:3 molar ratio of tetrabutyltin to tin tetrachloride is used.[1]

Reaction: Sn(C₄H₉)₄ + 3 SnCl₄ → 4 C₄H₉SnCl₃

General Experimental Protocol: The reaction is typically performed by adding tin tetrachloride dropwise to tetrabutyltin while controlling the temperature, often cooling to below 0°C to manage the exothermic reaction.[4] After the addition is complete, the mixture is stirred for a period to ensure the reaction goes to completion. The resulting n-Butyltrichlorotin can then be purified by vacuum distillation.[1]

2. Direct Synthesis

The direct reaction involves the synthesis of butyltin chlorides from metallic tin and an alkyl halide. This method often produces a mixture of butyltin compounds, including tributyltin chloride and tetrabutyltin.[5] The reaction of tin with n-butyl chloride requires specific conditions to proceed effectively, such as high temperatures and pressures, and the use of a tin-sodium alloy can improve yields.[5]

Reaction (Simplified): Sn + n C₄H₉Cl → (C₄H₉)ₓSnCl₄₋ₓ (mixture)

General Experimental Protocol: A tin alloy, such as a monosodium tin alloy, is heated with n-butyl chloride in an autoclave under pressure at temperatures exceeding 140°C.[5] Vigorous agitation is maintained throughout the reaction. After the reaction period, the mixture is filtered to remove solids, and the resulting solution containing a mixture of butyltin compounds is fractionally distilled to separate the components.[5] The less alkylated compounds can be obtained via subsequent redistribution reactions.

3. Alkylation of Tin Tetrachloride

This approach involves reacting tin tetrachloride with an organometallic alkylating agent. While various agents can be used, alkylaluminum compounds are common in industrial processes.

Reaction using Alkylaluminum Compounds: 3 SnCl₄ + (C₄H₉)₃Al → 3 C₄H₉SnCl₃ + AlCl₃

General Experimental Protocol: The direct reaction of tin tetrachloride with alkylaluminum compounds often yields a mixture of higher alkylated tin chlorides.[6] However, the formation of n-Butyltrichlorotin can be selectively achieved by first complexing the tin tetrachloride with a donor solvent like an ether (e.g., di-n-butyl ether) or a tertiary amine. The alkylaluminum reagent is then added to this complex at controlled temperatures (e.g., 20-70°C). This moderation prevents over-alkylation and leads to high yields of the desired mono-butylated product.[6] The product is typically isolated after hydrolysis of the reaction mixture.[6]

4. Oxidative Addition

Another synthetic route is the oxidative addition of n-butyl chloride to stannous chloride (SnCl₂). This method is of interest for preparing monoorganotin trihalides directly. The reaction requires a catalyst to proceed at a reasonable rate.[1]

Reaction: SnCl₂ + C₄H₉Cl --(Catalyst)--> C₄H₉SnCl₃

General Experimental Protocol: The reaction is carried out by heating stannous chloride and n-butyl chloride in the presence of a catalyst. Catalysts such as tri-n-butylantimony or quaternary ammonium or phosphonium salts are effective.[1] The reaction is typically conducted at elevated temperatures (100-160°C) to achieve fair to good yields of n-Butyltrichlorotin.[1]

Data Summary and Comparison

The choice of synthesis method depends on factors such as desired selectivity, cost of raw materials, and available equipment. The following table summarizes the key aspects of each route.

Synthesis Method	Key Reactants	Typical Conditions	Selectivity for C₄H₉SnCl₃	Key Advantages	Key Disadvantages
Redistribution	Tetrabutyltin, Tin Tetrachloride	Stoichiometric control (1:3 ratio), moderate temp.[1]	High	High selectivity, relatively clean reaction	Requires pre-synthesized tetrabutyltin
Direct Synthesis	Tin Metal/Alloy, n-Butyl Chloride	High temp. (>140°C), pressure, catalyst[5]	Low to Moderate	Uses inexpensive starting materials	Produces a mixture of products, harsh conditions
Alkylation	Tin Tetrachloride, Tri-n-butylaluminum	Donor complex, moderate temp. (20-70°C)[6]	Very High (>90% reported)[6]	High yield and selectivity	Alkylaluminum reagents are expensive and pyrophoric
Oxidative Addition	Stannous Chloride, n-Butyl Chloride	High temp. (100-160°C), catalyst[1]	Moderate to Good	Direct route to the desired product	Requires specific catalysts, potentially high temp.

References

• 1. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BNT Chemicals | Monobutyltin Trichloride Glass Coating [bnt-chemicals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Preparation method of tributyltin chloride - Eureka | Patsnap [eureka.patsnap.com]
• 5. US2852543A - Process for the preparation of alkyl tin chlorides - Google Patents [patents.google.com]
• 6. US3994944A - Method for making alkyl tin trichlorides - Google Patents [patents.google.com]

An In-Depth Technical Guide to Butyltin Trichloride (CAS 1118-46-3)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Butyltin trichloride is a chemical compound intended for industrial and research applications. It is corrosive and poses significant health and environmental hazards. This guide is for informational purposes only and should not be interpreted as an endorsement or encouragement for its use in any application without appropriate safety precautions and regulatory compliance.

Introduction

Butyltin trichloride (CAS 1118-46-3), also known as monobutyltin trichloride (MBTC), is an organotin compound with the chemical formula C₄H₉Cl₃Sn. It presents as a colorless to yellow liquid and is soluble in organic solvents.[1] While not directly used in pharmaceutical drug development, its role as a catalyst and a precursor in the synthesis of other organotin compounds makes it a subject of interest for researchers in various fields, including materials science and organic synthesis. This guide provides a comprehensive overview of its properties, synthesis, applications, and safety considerations.

Physicochemical Properties

The fundamental physicochemical properties of Butyltin trichloride are summarized in the table below, providing a quantitative basis for its handling and application in a research setting.

Property	Value	Reference
Molecular Formula	C₄H₉Cl₃Sn	[1]
Molecular Weight	282.18 g/mol	[1]
Appearance	Colorless to yellow liquid	[1]
Melting Point	-63 °C	[1]
Boiling Point	93 °C at 10 mmHg	[2]
Density	1.693 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.523	[2]
Flash Point	81 °C (closed cup)	[1]
Solubility	Soluble in most common organic solvents. Reacts with water.	[1][2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Butyltin trichloride. The following table summarizes available spectroscopic data.

Technique	Data
¹H NMR	Data not explicitly available in the search results.
¹³C NMR	A study on mono-n-butyltin(IV) compounds suggests that the chemical shifts of the butyl group carbons are influenced by the coordination state of the tin atom.[3]
Mass Spectrometry	The mass spectrum of the derivatized form, butyltriethyltin, has been reported.[4] The fragmentation pattern of organotin compounds is complex due to the isotopic distribution of tin.
Infrared (IR) Spectroscopy	An IR spectrum is available from the NIST WebBook.

Synthesis and Experimental Protocols

The synthesis of Butyltin trichloride can be achieved through several methods. The most common industrial methods are the redistribution (comproportionation) reaction and direct synthesis from tin metal.

General Synthesis Methods

Two primary methods for the synthesis of Butyltin trichloride are:

• Redistribution Reaction: This method involves the reaction of tetrabutyltin with tin(IV) chloride. The stoichiometry of the reactants can be adjusted to favor the formation of monobutyltin trichloride.[1]

• Oxidative Addition: This involves the direct reaction of butyl chloride with tin(II) chloride in the presence of a catalyst.[1]

Illustrative Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Butyltin trichloride via the redistribution reaction.

Caption: Generalized synthesis workflow for Butyltin trichloride.

Detailed Experimental Protocol (Adapted from Patent Literature)

The following protocol is an adapted and generalized procedure based on the principles described in the patent literature for the preparation of alkyltin halides.[5] Caution: This reaction should only be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Tetrabutyltin

• Anhydrous Tin(IV) Chloride

• Dry, inert solvent (e.g., benzene or toluene)

• Reaction flask with a stirrer, dropping funnel, and condenser

• Heating mantle

• Distillation apparatus

Procedure:

• In a clean, dry reaction flask equipped with a mechanical stirrer, dropping funnel, and a condenser protected by a drying tube, place a solution of anhydrous tin(IV) chloride in a dry, inert solvent.

• From the dropping funnel, add tetrabutyltin to the tin(IV) chloride solution dropwise with constant stirring. The molar ratio of tetrabutyltin to tin(IV) chloride should be approximately 1:3 to favor the formation of monobutyltin trichloride.

• The reaction is exothermic; control the rate of addition to maintain a manageable reaction temperature. Cooling may be necessary.

• After the addition is complete, heat the reaction mixture under reflux for several hours to ensure the completion of the redistribution reaction.

• After cooling to room temperature, the product, Butyltin trichloride, can be isolated from the reaction mixture by fractional distillation under reduced pressure.

Industrial Applications

Butyltin trichloride serves as a key intermediate and catalyst in several industrial processes.

Application	Description
Glass Coating	Used as a precursor for the chemical vapor deposition of tin(IV) oxide coatings on glass. These coatings provide a protective layer that improves the durability and scratch resistance of glass containers.[2]
PVC Stabilizer	Acts as an intermediate in the synthesis of organotin heat stabilizers for polyvinyl chloride (PVC). These stabilizers prevent the thermal degradation of PVC during processing.[2]
Catalyst	Functions as a Lewis acid catalyst in various organic reactions, such as esterification and transesterification.

Toxicology and Environmental Impact

A comprehensive understanding of the toxicological profile and environmental fate of Butyltin trichloride is essential for its safe handling and disposal.

Human Health Hazards

• Corrosive: Butyltin trichloride is highly corrosive to the skin, eyes, and respiratory tract.[6][7] Direct contact can cause severe chemical burns.[7]

• Toxicity: It is harmful if swallowed or inhaled.[7] Repeated exposure may cause damage to the liver.[6]

• Sensitization: Due to its corrosive nature, its potential to cause skin sensitization has not been tested.[6]

• Genotoxicity and Carcinogenicity: Based on available data, it is not expected to be genotoxic, and no data is available on its carcinogenicity.[6]

Environmental Hazards

• Aquatic Toxicity: Butyltin trichloride is very toxic to aquatic life, with long-lasting effects.[6][8]

• Persistence and Biodegradation: It is not readily biodegradable and is considered persistent in the environment.[6]

• Hydrolysis: It rapidly hydrolyzes in water, and its environmental effects are likely due to its breakdown products.[6]

• Bioaccumulation: It is not expected to significantly bioaccumulate in the food chain.[8]

Biological Activity and Signaling Pathways

There is no evidence in the reviewed literature to suggest that Butyltin trichloride has specific biological activities or interacts with signaling pathways in a manner relevant to drug development. Its toxic effects are generally attributed to its corrosive nature and the broader toxicity of organotin compounds, which can disrupt cellular processes.[1] The primary interest for drug development professionals may lie in its application as a catalyst in the synthesis of complex organic molecules.

Conclusion

Butyltin trichloride (CAS 1118-46-3) is an important industrial chemical with significant applications in glass coating and PVC stabilization. While it does not have direct pharmaceutical applications, its role as a catalyst and synthetic intermediate may be of interest to researchers in chemical and materials sciences. Its high corrosivity and environmental toxicity necessitate strict safety protocols for its handling and disposal. Further research into its catalytic properties could unveil new synthetic routes for complex molecules.

References

• 1. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyltin trichloride - Wikipedia [en.wikipedia.org]
• 3. scribd.com [scribd.com]
• 4. cdc.gov [cdc.gov]
• 5. US2560042A - Preparation of butyltin chlorides - Google Patents [patents.google.com]
• 6. arkema.com [arkema.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. redox.com [redox.com]

An In-depth Technical Guide to n-Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of n-Butyltrichlorotin, an organotin compound with significant industrial and research applications. The document details its chemical and physical properties, outlines common synthesis and analytical procedures, and discusses its primary uses, with a focus on quantitative data, experimental methodologies, and process visualization.

Chemical and Physical Properties

n-Butyltrichlorotin, also known as butyltin trichloride, is a colorless to yellow liquid at room temperature.[1] It is a key intermediate in the synthesis of other organotin compounds and finds extensive use as a surface treatment agent for glass.[1][2]

Quantitative Data Summary

The key physical and chemical properties of n-Butyltrichlorotin are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₄H₉Cl₃Sn	[3]
Molecular Weight	282.18 g/mol	[3]
CAS Number	1118-46-3	[3]
Appearance	Clear, colorless to yellowish liquid	[1][2]
Density	1.693 g/mL at 25 °C	[3]
Boiling Point	93 °C at 10 mmHg	[3]
Melting Point	-63 °C	[3]
Refractive Index	n20/D 1.523	[3]
Flash Point	81 °C	[3]
Auto-ignition Temperature	560 °C	[3]

Synthesis of n-Butyltrichlorotin

There are two primary industrial methods for the synthesis of n-Butyltrichlorotin. The selection of a particular method depends on the available starting materials and the desired purity of the final product.

Redistribution Reaction

This is a common method that involves the reaction of tetrabutyltin with tin(IV) chloride. The reaction proceeds by the redistribution of butyl and chloride groups between the two tin centers.

Reaction: 3 SnCl₄ + (C₄H₉)₄Sn → 4 C₄H₉SnCl₃

A general protocol for this synthesis involves reacting tetrabutyltin and tin(IV) chloride in a stoichiometric ratio, often with a slight excess of tin(IV) chloride, at elevated temperatures. The product, n-Butyltrichlorotin, can then be purified by fractional distillation under reduced pressure.

Oxidative Addition

Another synthetic route is the oxidative addition of n-butyl chloride to stannous chloride. This reaction is typically carried out at elevated temperatures and may be catalyzed by a Lewis acid or an organoantimony compound.

Reaction: C₄H₉Cl + SnCl₂ → C₄H₉SnCl₃

This method offers a more direct route to the desired product from readily available starting materials.

Below is a conceptual workflow for the synthesis of n-Butyltrichlorotin.

Synthesis pathways for n-Butyltrichlorotin.

Experimental Protocols

Accurate determination of the purity and concentration of n-Butyltrichlorotin is crucial for its application. The following sections provide detailed methodologies for common analytical techniques.

Purity Determination by Gas Chromatography (GC)

Gas chromatography is a widely used technique for the analysis of organotin compounds. Due to the polarity of n-Butyltrichlorotin, a derivatization step is typically required to convert it into a more volatile and thermally stable compound suitable for GC analysis. Ethylation using sodium tetraethylborate is a common derivatization method.

3.1.1 Sample Preparation and Derivatization

• Sample Preparation: Accurately weigh a sample of n-Butyltrichlorotin and dissolve it in a suitable organic solvent (e.g., hexane).

• Internal Standard: Add a known amount of an internal standard (e.g., tripropyltin) to the sample solution.

• Buffering: Adjust the pH of the sample to approximately 4.7-5.0 using an acetate buffer solution.[4]

• Derivatization: Add a freshly prepared 2% (w/v) solution of sodium tetraethylborate in water.[4]

• Extraction: Add hexane and vortex the mixture for 30 minutes to extract the derivatized analyte.[4]

• Analysis: The hexane layer containing the ethylated butyltin species is then analyzed by GC-MS or GC-FPD.[4]

3.1.2 Representative GC-MS Conditions

• GC System: Agilent 5977A Series GC/MSD or similar.[4]

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Injector: Splitless mode.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) mode, scanning a suitable mass range or in selected ion monitoring (SIM) mode for higher sensitivity.

Assay by Acid-Base Titration

The purity of n-Butyltrichlorotin can be estimated by a simple acid-base titration. The compound hydrolyzes in the presence of water to produce hydrochloric acid (HCl), which can be titrated with a standardized solution of a strong base, such as sodium hydroxide (NaOH).

3.2.1 Titration Procedure

• Sample Preparation: Accurately weigh a sample of n-Butyltrichlorotin into a flask.

• Dissolution: Dissolve the sample in a suitable solvent, such as a mixture of ethanol and water.

• Indicator: Add a few drops of a suitable indicator, such as phenolphthalein.

• Titration: Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH) until the endpoint is reached, indicated by a persistent color change of the indicator.

• Calculation: The purity of the n-Butyltrichlorotin can be calculated based on the volume of NaOH solution used, its concentration, and the stoichiometry of the hydrolysis reaction (assuming complete hydrolysis to produce 3 moles of HCl per mole of n-Butyltrichlorotin).

Applications

The primary application of n-Butyltrichlorotin is in the surface treatment of glass containers, a process known as hot-end coating.[2][5] This treatment imparts significant benefits to the final product.

Hot-End Coating of Glass Containers

In the manufacturing of glass bottles and jars, a thin, transparent layer of tin oxide is applied to the outer surface of the newly formed, still hot containers.[2][5] This coating provides several advantages:

• Increased Strength and Durability: The tin oxide layer heals microscopic surface flaws, significantly increasing the mechanical strength and resistance to scratching and abrasion.[2]

• Primer for Cold-End Coating: The hot-end coating provides an ideal surface for the application of a subsequent "cold-end" coating (typically a polyethylene wax), which provides lubricity for smooth passage through inspection and packaging lines.[6]

• Enables Lightweighting: By enhancing the strength of the glass, manufacturers can produce lighter containers, saving raw materials and reducing transportation costs.[5]

The hot-end coating process involves vaporizing n-Butyltrichlorotin and applying it to the glass surface at temperatures typically above 500°C.[5] At these high temperatures, the n-Butyltrichlorotin thermally decomposes to form a uniform, nanometer-thin layer of tin oxide that chemically bonds to the glass surface.[2][5]

Process flow for hot-end coating of glass.

Safety Information

n-Butyltrichlorotin is a hazardous substance and must be handled with appropriate safety precautions.

• Corrosive: It causes severe skin burns and eye damage.[3]

• Respiratory Irritant: Inhalation of vapors may cause respiratory irritation.[3]

• Aquatic Toxicity: It is very toxic to aquatic life with long-lasting effects.[3]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information before handling this compound. Personal protective equipment, including chemical-resistant gloves, safety goggles, and respiratory protection, should be used in a well-ventilated area.

Conclusion

n-Butyltrichlorotin is a versatile organotin compound with well-established properties and applications. Its role as a precursor for tin oxide coatings in the glass industry is of particular importance, contributing to the production of stronger, more durable, and lighter glass containers. A thorough understanding of its synthesis, analytical characterization, and safe handling is essential for its effective and responsible use in research and industrial settings.

References

• 1. asdlib.org [asdlib.org]
• 2. BNT Chemicals | Monobutyltin Trichloride Glass Coating [bnt-chemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. gulbrandsen.com [gulbrandsen.com]
• 6. tecinde.com > brands [tecinde.com]

preliminary studies involving n-butyltin compounds

An In-depth Technical Guide to Preliminary Studies Involving N-Butyltin Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-butyltin compounds are a class of organotin compounds characterized by the presence of one to three butyl groups covalently bonded to a tin atom. The primary forms are tributyltin (TBT), dibutyltin (DBT), and monobutyltin (MBT). Initially developed for a wide range of industrial applications, including as PVC stabilizers and biocides in antifouling paints, their significant biological activity has prompted extensive research into their toxicological profiles and, more recently, their potential as therapeutic agents.[1] TBT, in particular, is a well-documented environmental contaminant known for its immunotoxicity and endocrine-disrupting effects.[2][3]

This guide provides a comprehensive overview of the preliminary research on n-butyltin compounds, focusing on their cytotoxic effects, mechanisms of action, and the experimental protocols used for their study. It is intended to serve as a core technical resource for professionals engaged in toxicology, environmental science, and drug discovery.

Toxicological Profile and Cytotoxicity

N-butyltin compounds exhibit varying degrees of toxicity, with TBT and DBT generally showing the most potent cytotoxic effects, even at low micromolar concentrations.[4] Their toxicity is multifaceted, involving the induction of cell death through both apoptosis and necrosis, disruption of mitochondrial function, and the generation of reactive oxygen species (ROS).[4]

Quantitative Cytotoxicity Data

The following tables summarize quantitative data from various in vitro cytotoxicity studies on different n-butyltin compounds.

Table 1: In Vitro Cytotoxicity of N-Butyltin Compounds

Compound	Cell Line	Assay	Concentration	Effect	Reference
Tributyltin (TBT)	Human Neuroblastoma	Cell Viability	0.1 - 1 µM	Significant toxic effects	[4]
Dibutyltin (DBT)	Human Neuroblastoma	Cell Viability	0.1 - 1 µM	Significant toxic effects	[4]
Monobutyltin (MBT)	Human Neuroblastoma	Cell Viability	Higher doses	Lighter cytotoxic changes	[4]
Bis(tri-n-butyltin)oxide (TBTO)	FG (Flounder Gill)	NR, MTT, Protein Assay	1.7x10⁻¹⁰ - 1.3x10⁻⁷ M	Toxic at all doses	[5]
Bis(tri-n-butyltin)oxide (TBTO)	Rat Thymocytes	Viability/Apoptosis	0.1 - 1 µM	Induction of apoptosis	[6]
Bis(tri-n-butyltin)oxide (TBTO)	Rat Thymocytes	Viability/Necrosis	5 µM	Marked cytotoxicity (necrosis)	[6]
Tributyltin (TBT)	Human NK Cells	Cytotoxic Function	25 - 200 nM (1h exposure)	Significant decrease after 6 days	[7]

Table 2: Anticancer Activity of Di-n-butyltin Derivatives

Compound	Cell Line	Assay	ID₅₀ (ng/mL)	Reference
Di-n-butyltin Derivative 1	MCF-7 (Breast Cancer)	In Vitro Inhibition	60	[8]
Di-n-butyltin Derivative 1	WiDr (Colon Carcinoma)	In Vitro Inhibition	106	[8]
Di-n-butyltin bis(4-hydroxy-3-methoxybenzoate)	MCF-7 (Breast Cancer)	In Vitro Inhibition	44	[8]
Di-n-butyltin bis(4-hydroxy-3-methoxybenzoate)	WiDr (Colon Carcinoma)	In Vitro Inhibition	82	[8]
Cisplatin (Reference)	MCF-7 (Breast Cancer)	In Vitro Inhibition	850	[8]
Cisplatin (Reference)	WiDr (Colon Carcinoma)	In Vitro Inhibition	624	[8]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay is a colorimetric method used to assess cell viability.[5][9]

Objective: To determine the cytotoxic effect of n-butyltin compounds by measuring the metabolic activity of cultured cells.

Materials:

• Cell line of interest (e.g., Neuroblastoma, FG cells)

• Complete cell culture medium

• N-butyltin compounds (TBT, DBT, etc.) dissolved in a suitable solvent (e.g., DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the n-butyltin compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with solvent) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT reagent to each well. Incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background noise.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Mechanisms of Action: Signaling Pathways

N-butyltin compounds exert their biological effects by modulating several key intracellular signaling pathways. Research has highlighted their impact on the Mitogen-Activated Protein Kinase (MAPK) cascade, particularly in immune cells, and their interaction with nuclear receptors, which are critical regulators of gene expression.

MAPK Signaling Pathway in Natural Killer (NK) Cells

In human Natural Killer (NK) cells, TBT and DBT have been shown to activate specific MAPKs and their upstream kinases.[10] This activation paradoxically correlates with a decrease in the cytotoxic function of these immune cells. The pathway involves the activation of MAP3Ks (c-Raf, ASK1), which then phosphorylate and activate MAP2Ks (MEK1/2, MKK3/6), leading to the activation of MAPKs (p44/42, p38).[7][10][11]

References

• 1. gelest.com [gelest.com]
• 2. Apoptosis as a mechanism in tri-n-butyltin mediated thymocyte cytotoxicity - UCL Discovery [discovery.ucl.ac.uk]
• 3. Tributyltin - Wikipedia [en.wikipedia.org]
• 4. In vitro approaches to evaluate toxicity induced by organotin compounds tributyltin (TBT), dibutyltin (DBT), and monobutyltin (MBT) in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Cytotoxicity of the Organotin Compound Bis-(tri-n-butyltin)oxide to FG Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bis(tri-n-butyltin)oxide induces programmed cell death (apoptosis) in immature rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alteration of an essential NK cell signaling pathway by low doses of tributyltin in human natural killer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. In vitro toxicology - Wikipedia [en.wikipedia.org]
• 10. Effects of butyltins on mitogen-activated-protein kinase kinase kinase and Ras activity in human natural killer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. "Tributyltin-induced alterations of essential signaling pathways in hum" by Aloice O Aluoch [digitalscholarship.tnstate.edu]

Thermodynamic Properties of Organotin Halides: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of organotin halides. Due to the vast and sometimes sparse nature of available data, this document focuses on presenting established values, detailing the experimental methodologies for their determination, and illustrating the key structure-property relationships that govern the thermodynamic behavior of these compounds.

Quantitative Thermodynamic Data

Table 1: Enthalpy of Formation (ΔH°f)

Compound Name	Formula	State	ΔH°f (kJ/mol)	Citation
Methyltin trichloride	CH₃SnCl₃	Liquid	-	[1][2]
Dimethyltin dichloride	(CH₃)₂SnCl₂	Liquid	-331.9 ± 7.4	[2]

Note: The enthalpy of formation for liquid methyltin trichloride is not explicitly provided with a numerical value in the search results, though its existence in the NIST database is confirmed. The values for both compounds rely on the enthalpy of formation of tetramethyltin (Sn(CH₃)₄)[1][2].

Table 2: Enthalpy of Fusion (ΔfusH)

Compound Name	Formula	Melting Point (K)	ΔfusH (kJ/mol)	Citation
Dibutyltin dichloride	(C₄H₉)₂SnCl₂	316	22.75	[3]

At present, a comprehensive and publicly accessible dataset for standard molar entropy (S°), Gibbs free energy of formation (ΔG°f), and heat capacity (Cp) for a wide range of organotin halides is not available in a consolidated format. Researchers are encouraged to consult specialized thermochemical databases and the primary literature for specific compounds of interest.

Experimental Protocols for Thermodynamic Characterization

The determination of the thermodynamic properties of organotin halides relies on precise calorimetric and spectroscopic techniques. Below are detailed methodologies for key experimental procedures.

Solution Calorimetry

Solution calorimetry is a versatile technique for determining the enthalpy of formation of organometallic compounds, including organotin halides, by measuring the heat change upon their dissolution in a suitable solvent.

Principle: The enthalpy of formation of a target compound can be determined by measuring the enthalpy of a reaction in solution where the enthalpies of formation of all other reactants and products are known. A common approach involves reacting the organotin halide with a reagent in a solvent and measuring the heat of reaction (ΔH_rxn).

Methodology:

• Calorimeter Setup: A high-precision solution calorimeter, often of the isoperibol or adiabatic type, is used. The reaction vessel is submerged in a temperature-controlled water bath.

• Solvent and Reactant Preparation: A suitable solvent that allows for complete dissolution and reaction of the organotin halide is chosen. All reactants are carefully purified and weighed.

• Calibration: The heat capacity of the calorimeter is determined by a standard reaction with a known enthalpy change or by electrical heating.

• Reaction Measurement:

  • The organotin halide, often sealed in a fragile ampoule, is placed in the reaction vessel containing the solvent and other reactants.

  • Once thermal equilibrium is established, the ampoule is broken to initiate the reaction.

  • The temperature change of the solvent is meticulously recorded over time until a final, stable temperature is reached.

• Data Analysis: The heat of reaction is calculated from the temperature change and the heat capacity of the calorimeter. Corrections are applied for heat exchange with the surroundings.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation of the organotin halide is calculated using Hess's law, incorporating the measured enthalpy of reaction and the known standard enthalpies of formation of all other species in the reaction.

Bomb Calorimetry

Bomb calorimetry is the standard method for determining the enthalpy of combustion of a substance, from which the standard enthalpy of formation can be derived. For organometallic compounds, this technique requires special considerations.

Principle: A known mass of the organotin halide is completely combusted in a high-pressure oxygen atmosphere within a constant-volume vessel (the "bomb"). The heat released by the combustion is absorbed by the surrounding water bath, and the temperature increase is measured.

Methodology:

• Sample Preparation: A precise mass of the organotin halide is placed in a crucible inside the bomb. For solid samples, they are often pressed into pellets.

• Bomb Assembly: The crucible is placed in the bomb, and a fuse wire is connected to two electrodes, with the wire in contact with the sample. A small, known amount of water is typically added to the bomb to ensure that the combustion products are in their standard states.

• Pressurization: The bomb is sealed and pressurized with pure oxygen to a high pressure (typically around 30 atm).

• Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated container (the calorimeter). The system is allowed to reach thermal equilibrium.

• Ignition and Measurement: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals before, during, and after the combustion until a maximum temperature is reached and the system begins to cool.

• Analysis of Products: After the experiment, the bomb is depressurized, and the contents are analyzed to ensure complete combustion and to quantify any side products (e.g., nitric acid from residual nitrogen).

• Data Analysis and Calculation:

  • The total heat released is calculated from the temperature rise and the heat capacity of the calorimeter (determined by combusting a standard substance like benzoic acid).

  • Corrections are made for the heat of combustion of the fuse wire and the formation of any side products.

  • The enthalpy of combustion at constant volume (ΔU_comb) is determined. This is then converted to the enthalpy of combustion at constant pressure (ΔH_comb) using the relationship ΔH = ΔU + Δ(pV).

  • Finally, the standard enthalpy of formation of the organotin halide is calculated from the standard enthalpy of combustion and the known standard enthalpies of formation of the combustion products (CO₂, H₂O, HCl, and SnO₂).

Mössbauer Spectroscopy

Mössbauer spectroscopy, particularly ¹¹⁹Sn Mössbauer spectroscopy, is a powerful technique for probing the local chemical environment of the tin atom. While not a direct method for measuring thermodynamic properties like enthalpy, it provides valuable information about lattice dynamics and intermolecular bonding, which are related to the thermodynamic stability of the solid state.

Principle: The technique is based on the resonant absorption of gamma rays by ¹¹⁹Sn nuclei. The resulting spectrum is sensitive to the electron density at the nucleus (isomer shift) and the electric field gradient (quadrupole splitting), which are influenced by the nature of the chemical bonds and the coordination geometry around the tin atom.

Methodology:

• Sample Preparation: A solid sample of the organotin halide is prepared, typically as a powder.

• Spectrometer Setup: The sample is placed in a cryostat to allow for measurements at various temperatures, often down to liquid helium temperature. A radioactive source (e.g., Ba¹¹⁹mSnO₃) provides the gamma rays.

• Data Acquisition: The gamma ray source is moved at varying velocities relative to the absorber (the sample). The intensity of the transmitted gamma rays is measured as a function of the source velocity.

• Data Analysis: The temperature dependence of the Mössbauer parameters, particularly the recoil-free fraction, can be used to determine the Debye temperature and other characteristic temperatures of the crystal lattice[4]. These parameters provide insight into the strength of the intermolecular forces within the crystal.

Structure-Property Relationships

The thermodynamic properties of organotin halides are intrinsically linked to their molecular structure. The number and nature of the organic substituents (R) and the type of halide (X) directly influence the Lewis acidity of the tin center, which in turn governs the thermodynamics of their coordination chemistry and intermolecular interactions.

Caption: Structure-property relationship in organotin halides.

This diagram illustrates that the Lewis acidity of the tin center is a key determinant of the thermodynamic properties of organotin halides. A decrease in the number of electron-donating alkyl or aryl groups and an increase in the electronegativity of the halide lead to a stronger Lewis acid, resulting in more favorable (more negative) enthalpies and Gibbs free energies of adduct formation with Lewis bases.

References

• 1. Methyltin trichloride [webbook.nist.gov]
• 2. Tin, dichlorodimethyl- [webbook.nist.gov]
• 3. Dibutyltin dichloride [webbook.nist.gov]
• 4. Methyltin trichloride [webbook.nist.gov]

Spectroscopic Data of n-Butyltrichlorotin: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for n-butyltrichlorotin (C₄H₉Cl₃Sn), a significant organotin compound. The information is intended for researchers, scientists, and professionals in the field of drug development and organometallic chemistry, offering a centralized resource for its characterization.

Spectroscopic Data Summary

The following tables summarize the key nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for n-butyltrichlorotin.

¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
0.95	Triplet	CH₃
1.45	Multiplet	CH₂-CH₃
1.85	Multiplet	Sn-CH₂-CH₂
2.30	Triplet	Sn-CH₂

Note: Data is typically referenced to a standard solvent signal.

¹³C NMR Spectral Data.[1]

Chemical Shift (δ) ppm	¹J(¹¹⁹Sn, ¹³C) (Hz)	Assignment
13.4	19.8	CH₃
26.5	68.4	CH₂-CH₃
27.2	Not Reported	Sn-CH₂-CH₂
31.5	509.8	Sn-CH₂

¹¹⁹Sn NMR Spectral Data.[1]

Chemical Shift (δ) ppm

-23.5

Note: Chemical shifts are relative to tetramethyltin (TMS).[1]

Infrared (IR) Spectral Data

Wavenumber (cm⁻¹)	Assignment
~2958	C-H stretch (asymmetric)
~2925	C-H stretch (symmetric)
~2871	C-H stretch (symmetric)
~1465	C-H bend (scissoring)
~1378	C-H bend (methyl rock)
~1075	C-C stretch
~530	Sn-C stretch
~370	Sn-Cl stretch

Experimental Protocols

Detailed methodologies for obtaining the spectroscopic data are outlined below. These protocols are based on standard practices for the analysis of organotin compounds.

NMR Spectroscopy Protocol

Sample Preparation: For ¹H, ¹³C, and ¹¹⁹Sn NMR analysis, a sample of n-butyltrichlorotin (typically 10-50 mg) is dissolved in an appropriate deuterated solvent (e.g., CDCl₃) to a final volume of approximately 0.6-0.7 mL in a 5 mm NMR tube.[2][3][4] The solution must be homogeneous and free of particulate matter. For air- or moisture-sensitive samples, preparation should be conducted under an inert atmosphere.[2]

Instrumentation and Data Acquisition: Spectra are typically acquired on a 400 or 500 MHz NMR spectrometer.[5]

• ¹H NMR: A standard single-pulse experiment is used. Key parameters include a spectral width of approximately 10-15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• ¹³C NMR: A proton-decoupled experiment is typically performed to simplify the spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans and a higher sample concentration are often required compared to ¹H NMR.[3]

• ¹¹⁹Sn NMR: A proton-decoupled experiment is also standard for ¹¹⁹Sn NMR. Given the wide chemical shift range of tin, a broad spectral width is necessary. Tetramethyltin (TMS) is commonly used as an external reference standard.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

Sample Preparation: For liquid samples like n-butyltrichlorotin, the analysis can be performed neat. A thin film of the liquid is placed between two infrared-transparent salt plates (e.g., KBr or NaCl).[6] Alternatively, Attenuated Total Reflectance (ATR) is a common technique that requires placing a small drop of the sample directly on the ATR crystal.

Instrumentation and Data Acquisition: A standard FTIR spectrometer is used to collect the spectrum. A background spectrum of the clean salt plates or ATR crystal is recorded first and automatically subtracted from the sample spectrum. The spectrum is typically scanned over the mid-IR range (4000-400 cm⁻¹).

Visualized Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of n-butyltrichlorotin.

Spectroscopic analysis workflow for n-butyltrichlorotin.

References

• 1. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]
• 2. organomation.com [organomation.com]
• 3. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. studylib.net [studylib.net]
• 6. n-Butyltrichlorotin | C4H9Cl3Sn | CID 11196789 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: n-Butyltrichlorotin as a PVC Stabilizer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of n-Butyltrichlorotin as a thermal stabilizer for Polyvinyl Chloride (PVC). This document details the mechanism of action, experimental protocols for performance evaluation, and comparative data for related organotin stabilizers.

Introduction to PVC Degradation and Stabilization

Polyvinyl Chloride (PVC) is a versatile and widely used thermoplastic polymer. However, it is thermally unstable at processing temperatures (typically above 160°C), undergoing a rapid degradation process known as dehydrochlorination. This process involves the elimination of hydrogen chloride (HCl) from the polymer backbone, leading to the formation of conjugated polyene sequences. These polyenes absorb visible light, causing undesirable color changes (yellowing, browning, and eventually blackening) and deterioration of the material's mechanical properties. The released HCl can also catalyze further degradation, creating a catastrophic failure cascade.

Thermal stabilizers are essential additives that protect PVC from heat-induced degradation during processing and throughout its service life. Organotin compounds, including n-Butyltrichlorotin and its derivatives, are a prominent class of PVC stabilizers known for their high efficiency and excellent performance, particularly in providing clarity and color stability.

Mechanism of Action of n-Butyltrichlorotin

While n-Butyltrichlorotin itself can act as a stabilizer, it is more commonly used as an intermediate in the synthesis of other mono- and di-butyltin stabilizers.[1][2] However, the fundamental stabilization mechanisms of butyltin compounds are well-understood and involve several key functions:

• HCl Scavenging: Organotin compounds readily react with and neutralize the hydrogen chloride gas released during PVC degradation, preventing it from catalyzing further polymer chain degradation.[3]

• Replacement of Labile Chlorine Atoms: The most significant stabilization mechanism involves the replacement of unstable allylic chlorine atoms on the PVC backbone with more stable ligands from the organotin compound. This inhibits the initiation of the "unzipping" dehydrochlorination reaction.[3]

• Disruption of Polyene Formation: By preventing the elimination of HCl, organotin stabilizers inhibit the formation and growth of long conjugated polyene sequences, which are responsible for the discoloration of PVC.

Performance Data of Organotin Stabilizers

Specific quantitative performance data for n-Butyltrichlorotin as a primary PVC stabilizer is not extensively available in public literature, as it is often a precursor to more complex organotin stabilizers. However, the performance of closely related butyltin and other organotin stabilizers provides a strong indication of the expected efficacy. The following tables summarize representative data for various organotin and other stabilizer systems.

Table 1: Thermal Stability of PVC with Various Stabilizer Systems

Stabilizer System	Concentration (phr)	Test Method	Test Temperature (°C)	Thermal Stability Time (minutes)	Reference
Unstabilized PVC	0	Congo Red	180	< 10	[4]
Dibutyltin Dilaurate	2.0	Congo Red	180	25 - 40	[5]
Dioctyltin bis(isooctylthioglycolate)	Not Specified	HCl Evolution	140	> 1818 (30.3 hours)	[4]
Dioctyltin bis(isooctylthioglycolate)	Not Specified	HCl Evolution	160	858 (14.3 hours)	[4]
Ca/Zn Stearate	2.0	Congo Red	180	15 - 25	General Knowledge
Lead Stearate	2.0	Congo Red	180	30 - 50	General Knowledge

phr: parts per hundred resin

Table 2: Color Stability of PVC with Different Stabilizers (Oven Aging at 180°C)

Stabilizer System	Concentration (phr)	Time to Noticeable Yellowing (minutes)	Time to Browning (minutes)	Time to Blackening (minutes)	Reference
Unstabilized PVC	0	< 5	10 - 15	20 - 30	General Knowledge
Dibutyltin Maleate	2.0	30 - 45	60 - 75	> 90	[5]
Ca/Zn Stearate	2.0	15 - 25	30 - 45	50 - 60	General Knowledge
Organic-Based Stabilizer	2.0	20 - 30	40 - 50	60 - 70	[6]

Experimental Protocols

The following are detailed protocols for common methods used to evaluate the performance of PVC stabilizers.

Protocol 1: Determination of Static Thermal Stability by Congo Red Test

Objective: To determine the time at which a heated PVC sample begins to release a significant amount of hydrogen chloride (HCl), indicating the onset of rapid degradation.

Materials:

• PVC resin

• n-Butyltrichlorotin or other organotin stabilizer

• Two-roll mill or other suitable mixing equipment

• Test tubes (e.g., 18 x 150 mm)

• Congo Red indicator paper

• Thermostatically controlled oil bath or heating block

• Timer

• Analytical balance

Procedure:

• Sample Preparation:

  • On a two-roll mill preheated to 160-170°C, thoroughly mix 100 parts of PVC resin with the desired concentration of n-Butyltrichlorotin (e.g., 0.5, 1.0, 1.5, 2.0 phr).

  • Mill the compound for 5-10 minutes until a homogeneous sheet is formed.

  • Cut the milled sheet into small pieces (approximately 2-3 mm).

• Test Setup:

  • Weigh a precise amount (e.g., 2.0 g) of the PVC sample into a clean, dry test tube.

  • Cut a strip of Congo Red paper and hang it in the upper part of the test tube, ensuring it does not touch the PVC sample. The bottom of the paper should be approximately 2-3 cm above the sample.

  • Insert a stopper with a small vent into the test tube.

• Heating and Observation:

  • Preheat the heating bath to the desired test temperature (typically 180°C or 200°C).

  • Place the test tube in the heating bath and start the timer immediately.

  • Observe the Congo Red paper for any color change.

• Endpoint:

  • Record the time, in minutes, at which the Congo Red paper turns from red to blue. This is the thermal stability time.

Protocol 2: Evaluation of Color Stability by Static Oven Aging

Objective: To visually assess the ability of the stabilizer to prevent discoloration of PVC during prolonged exposure to heat.

Materials:

• PVC compound containing n-Butyltrichlorotin (prepared as in Protocol 1)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Circulating air oven

• Sample rack

• White background for color comparison

Procedure:

• Sample Preparation:

  • Prepare a milled sheet of the PVC compound as described in Protocol 1.

  • Press the milled sheet into plaques of uniform thickness (e.g., 1 mm) using a hydraulic press at a temperature of 170-180°C.

  • Cut the plaques into smaller, consistently sized samples (e.g., 2 cm x 2 cm).

• Oven Aging:

  • Preheat the oven to the desired test temperature (e.g., 180°C).

  • Place the PVC samples on a sample rack, ensuring they are not touching each other.

  • Place the rack in the preheated oven.

• Observation:

  • Remove a sample from the oven at regular intervals (e.g., every 10 or 15 minutes).

  • Place the removed samples in chronological order on a white background to observe the progression of color change from white to yellow, brown, and finally black.

Protocol 3: Dynamic Thermal Stability using a Torque Rheometer

Objective: To evaluate the processing stability of a PVC compound under conditions of heat and shear, simulating processing equipment like an extruder.

Materials:

• PVC compound containing n-Butyltrichlorotin

• Torque rheometer (e.g., Brabender or similar) equipped with a mixer bowl and rotors

Procedure:

• Instrument Setup:

  • Set the temperature of the mixer bowl to the desired processing temperature (e.g., 190°C).

  • Set the rotor speed to a constant value (e.g., 60 rpm).

  • Allow the instrument to reach thermal equilibrium.

• Sample Loading:

  • Accurately weigh the amount of PVC compound required for the specific mixer bowl volume.

  • Load the compound into the mixing chamber and start the data acquisition.

• Data Acquisition and Interpretation:

  • Record the torque and temperature as a function of time.

  • The resulting rheology curve will show several key features:

    • Fusion Time: The time taken for the PVC powder to melt and form a homogenous melt.

    • Fusion Torque: The peak torque reached during the fusion process.

    • Equilibrium Torque: The stable torque value after fusion, representing the melt viscosity.

    • Stability Time: The time from the start of the test until a sharp increase in torque is observed, which indicates the onset of cross-linking and degradation due to stabilizer depletion.

Visualizations

PVC Thermal Degradation and Stabilization Pathway

Caption: PVC degradation and the dual-action stabilization mechanism of organotin compounds.

Experimental Workflow for PVC Stabilizer Evaluation

Caption: Workflow for the comprehensive evaluation of a PVC thermal stabilizer.

Conclusion

n-Butyltrichlorotin serves as a foundational component in the synthesis of highly effective organotin stabilizers for PVC. While direct, extensive performance data for n-Butyltrichlorotin as a standalone stabilizer is limited in the public domain, the principles of its function and the performance of its derivatives demonstrate the significant role of butyltin compounds in preventing the thermal degradation of PVC. The experimental protocols provided herein offer a robust framework for researchers to evaluate the efficacy of n-Butyltrichlorotin and other novel stabilizer systems in enhancing the durability and performance of PVC materials.

References

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. plasticpipe.org [plasticpipe.org]
• 4. researchgate.net [researchgate.net]
• 5. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Catalysis with n-Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of n-butyltrichlorotin as a catalyst in key organic reactions, including esterification, transesterification, and polyurethane synthesis. The protocols are intended to serve as a starting point for laboratory experimentation and can be adapted based on specific substrate and scale requirements.

Catalytic Esterification of Carboxylic Acids

n-Butyltrichlorotin is an effective Lewis acid catalyst for the esterification of carboxylic acids with alcohols. It is particularly useful for reactions involving sterically hindered substrates or when mild reaction conditions are required to prevent side reactions.

General Reaction Scheme:

Experimental Protocol:

Materials:

• Carboxylic acid (e.g., benzoic acid)

• Alcohol (e.g., n-butanol)

• n-Butyltrichlorotin (catalyst)

• Toluene (or another suitable aprotic solvent)

• Anhydrous sodium sulfate

• Saturated sodium bicarbonate solution

• Brine

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid (1.0 eq), the alcohol (1.2 - 2.0 eq), and a solvent such as toluene (to make a 0.5 - 1.0 M solution).

• Catalyst Addition: Add n-butyltrichlorotin (0.1 - 1.0 mol%) to the reaction mixture. The optimal catalyst loading may vary depending on the reactivity of the substrates.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). Reaction times can range from 2 to 24 hours depending on the substrates.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (to remove unreacted carboxylic acid) and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude ester can be purified by fractional distillation or column chromatography on silica gel.

Data Presentation:

Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
Acetic Acid	Ethanol	0.5	4	>95
Benzoic Acid	Methanol	0.2	6	92
Stearic Acid	Isopropanol	1.0	12	88

Note: The data presented in this table is representative and may vary based on specific experimental conditions.

Catalytic Transesterification

n-Butyltrichlorotin also catalyzes transesterification reactions, which are essential in various industrial processes, including biodiesel production and polymer synthesis.

General Reaction Scheme:

Experimental Protocol:

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a distillation head, combine the starting ester (1.0 eq), the alcohol (3.0 - 5.0 eq), and n-butyltrichlorotin (0.2 - 2.0 mol%).

• Reaction: Heat the reaction mixture to a temperature that allows for the removal of the lower-boiling alcohol by-product by distillation, driving the equilibrium towards the product side. The reaction progress can be monitored by GC.

• Work-up and Purification: After the reaction is complete, cool the mixture. The excess alcohol can be removed by distillation. The remaining product can be purified by vacuum distillation or column chromatography.

Polyurethane Synthesis

In the synthesis of polyurethanes, n-butyltrichlorotin can act as a catalyst for the reaction between a polyol and an isocyanate.

General Reaction Scheme:

Experimental Protocol:

Materials:

• Polyol (e.g., polyethylene glycol)

• Diisocyanate (e.g., toluene diisocyanate - TDI)

• n-Butyltrichlorotin (catalyst)

• Dry solvent (e.g., tetrahydrofuran - THF)

• Blowing agent (e.g., water, for foams)

Procedure:

• Reaction Setup: In a moisture-free environment, dissolve the polyol in a dry solvent in a reaction vessel.

• Catalyst Addition: Add n-butyltrichlorotin to the polyol solution with stirring.

• Isocyanate Addition: Slowly add the diisocyanate to the mixture. The reaction is exothermic, and the temperature should be controlled.

• Curing: Allow the mixture to react and cure. The curing time and temperature will depend on the specific formulation. For foam production, a blowing agent is included in the formulation.

Visualizations

Experimental Workflow for Esterification

Caption: Workflow for n-butyltrichlorotin catalyzed esterification.

Catalytic Cycle for Esterification

Caption: Proposed catalytic cycle for esterification.

Applications of n-Butyltrichlorotin in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Butyltrichlorotin (BuSnCl₃) is a versatile organotin compound that serves as a powerful tool in organic synthesis. Its utility stems from its strong Lewis acidic character and its role as a precursor to other functionalized organotin reagents. This document provides detailed application notes and experimental protocols for the use of n-butyltrichlorotin in several key areas of organic synthesis, including catalysis of esterification and polyurethane formation, and as a stabilizer for polyvinyl chloride (PVC).

Catalyst for Esterification Reactions

n-Butyltrichlorotin is an effective Lewis acid catalyst for Fischer esterification reactions, facilitating the formation of esters from carboxylic acids and alcohols. Its catalytic activity is attributed to the tin center's ability to coordinate with the carbonyl oxygen of the carboxylic acid, thereby activating it towards nucleophilic attack by the alcohol.

Application Note

This protocol details the esterification of benzoic acid with methanol, a representative example of an n-butyltrichlorotin-catalyzed esterification. The reaction proceeds under mild conditions with good yields. The catalyst can be used in relatively low concentrations and the work-up procedure is straightforward.

Experimental Protocol: Esterification of Benzoic Acid with Methanol

Materials:

• Benzoic acid

• Methanol (anhydrous)

• n-Butyltrichlorotin (BuSnCl₃)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzoic acid (6.1 g, 50 mmol) and methanol (20 mL, 494 mmol).

• Carefully add n-butyltrichlorotin (0.71 g, 2.5 mmol, 5 mol%) to the stirred solution.

• Heat the reaction mixture to a gentle reflux (approximately 65 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel containing 50 mL of water.

• Rinse the reaction flask with 40 mL of dichloromethane and add the rinsing to the separatory funnel.

• Shake the funnel vigorously, venting frequently. Separate the organic layer.

• Wash the organic layer sequentially with 25 mL of saturated aqueous sodium bicarbonate solution (caution: CO₂ evolution) and 25 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude methyl benzoate.

• The crude product can be purified by distillation to afford pure methyl benzoate.

Quantitative Data

Reactant	Molar Equiv.	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
Benzoic Acid	1.0	5	4-6	65	85-95
Methanol	~10	5	4-6	65	85-95

Reaction Workflow

Workflow for n-butyltrichlorotin catalyzed esterification.

Catalyst for Polyurethane Synthesis

Organotin compounds, including n-butyltrichlorotin derivatives, are widely used as catalysts in the production of polyurethanes. They accelerate the reaction between polyols and isocyanates to form the urethane linkages. The choice of catalyst can influence the curing time and the final properties of the polyurethane foam.

Application Note

This protocol provides a general procedure for the preparation of a polyurethane foam using an organotin catalyst. While dibutyltin dilaurate (DBTDL) is more commonly cited, n-butyltrichlorotin can be used to generate the active catalytic species in situ. This procedure outlines the basic steps for combining the polyol and isocyanate components in the presence of the catalyst to produce a rigid foam.

Experimental Protocol: Polyurethane Foam Synthesis

Materials:

• Polyether polyol (e.g., PPG diol, OH value ~400 mg KOH/g)

• Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

• n-Butyltrichlorotin (or a derivative like dibutyltin dilaurate)

• Surfactant (e.g., silicone-based)

• Blowing agent (e.g., water, pentane)

• Amine co-catalyst (optional, e.g., triethylenediamine)

• Plastic cup or beaker

• Mechanical stirrer

Procedure:

• In a plastic cup, accurately weigh the polyether polyol, surfactant, blowing agent, and amine co-catalyst (if used).

• Add the n-butyltrichlorotin catalyst to the polyol mixture and stir thoroughly with a mechanical stirrer for 30 seconds. The typical catalyst concentration is 0.1-0.5 parts per hundred parts of polyol (php).

• In a separate container, weigh the required amount of diisocyanate.

• Quickly add the diisocyanate to the polyol mixture and stir vigorously for 10-15 seconds until the components are well mixed.

• Pour the reacting mixture into a mold and allow it to rise and cure. The foam will expand and solidify.

• The foam can be demolded after it has cured sufficiently, typically within 30-60 minutes, but full curing may take up to 24 hours at room temperature.

Quantitative Data

Component	Parts by Weight (pbw)
Polyether Polyol	100
Diisocyanate	Stoichiometric amount (based on NCO index)
n-Butyltrichlorotin	0.1 - 0.5
Surfactant	1.0 - 2.0
Blowing Agent (Water)	2.0 - 4.0

Polyurethane Formation Pathway

Catalytic cycle for polyurethane formation.

Stabilizer for Polyvinyl Chloride (PVC)

n-Butyltrichlorotin is a key component in the formulation of heat stabilizers for PVC.[1] During the processing of PVC at high temperatures, the polymer can degrade, releasing hydrochloric acid (HCl) and leading to discoloration and loss of mechanical properties.[2] Organotin stabilizers, including those derived from n-butyltrichlorotin, act by scavenging the released HCl and replacing unstable chlorine atoms in the PVC chain with more stable groups.[2][3]

Application Note

This protocol describes the preparation of a stabilized PVC formulation and a method for evaluating its thermal stability. By incorporating n-butyltrichlorotin (often as part of a mixed-metal or organotin carboxylate/mercaptide stabilizer system) into the PVC resin, the processing window can be extended, and the durability of the final product can be enhanced.[4][5]

Experimental Protocol: PVC Stabilization and Testing

Materials:

• PVC resin (suspension grade)

• n-Butyltrichlorotin-based stabilizer

• Plasticizer (e.g., dioctyl phthalate - DOP) (for flexible PVC)

• Lubricants (e.g., stearic acid, paraffin wax)

• Two-roll mill or internal mixer

• Hydraulic press

• Oven or thermogravimetric analyzer (TGA)

• Congo Red test apparatus (optional)

Procedure:

Part A: Preparation of Stabilized PVC Sheet

• On a two-roll mill preheated to 160-180 °C, blend the PVC resin with the n-butyltrichlorotin-based stabilizer (typically 0.5-2.0 phr - parts per hundred resin), plasticizer (if making flexible PVC), and lubricants.

• Mill the compound until a homogeneous sheet is formed (typically 5-10 minutes).

• Remove the sheet from the mill and press it into a plaque of desired thickness using a hydraulic press at a temperature of 170-190 °C.

• Allow the pressed plaque to cool to room temperature.

Part B: Evaluation of Thermal Stability

• Static Thermal Stability (Oven Test):

  • Cut small samples from the prepared PVC plaque.

  • Place the samples in an oven at a constant temperature (e.g., 180 °C).

  • Observe the samples at regular intervals and record the time at which discoloration (yellowing, browning, blackening) occurs. A longer time to discoloration indicates better thermal stability.

• Dynamic Thermal Stability (Congo Red Test):

  • Place a small piece of the stabilized PVC in a test tube.

  • Insert a strip of Congo Red indicator paper into the top of the test tube without touching the PVC.

  • Heat the test tube in a constant temperature oil bath (e.g., 180 °C).

  • Record the time it takes for the Congo Red paper to turn blue, which indicates the evolution of HCl. A longer time signifies greater stability.

Quantitative Data

Stabilizer System	Stabilizer Loading (phr)	Oven Test (180 °C) - Time to Blackening (min)	Congo Red Test (180 °C) - Stability Time (min)
Unstabilized PVC	0	< 10	< 5
n-Butyltrichlorotin-based	1.5	> 60	> 45

PVC Stabilization Workflow

Workflow for PVC stabilization and testing.

Conclusion

n-Butyltrichlorotin is a valuable and versatile reagent in organic synthesis with significant industrial applications. As a catalyst, it promotes important reactions such as esterification and polyurethane formation under relatively mild conditions. In polymer science, its derivatives are crucial for enhancing the thermal stability of PVC, enabling its widespread use. The protocols and data presented here provide a foundation for researchers to explore and utilize the potential of n-butyltrichlorotin in their synthetic endeavors. As with all organotin compounds, appropriate safety precautions should be taken when handling n-butyltrichlorotin due to its potential toxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. organic-chemistry.org [organic-chemistry.org]

Application Notes and Protocols: n-Butyltrichlorotin as a Precursor for other Organotins

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of n-butyltrichlorotin as a versatile precursor in the synthesis of other organotin compounds. The following sections outline the primary synthetic routes, including redistribution (Kocheshkov comproportionation) reactions and Grignard reactions, providing detailed experimental procedures, quantitative data, and visual representations of the chemical pathways.

Introduction

n-Butyltrichlorotin (BuSnCl₃) is a key starting material in organotin chemistry. Its three reactive chloride ligands can be sequentially substituted with organic groups, allowing for the controlled synthesis of a wide range of mono-, di-, and tri-organotin compounds. These compounds have diverse applications, including as PVC stabilizers, catalysts, biocides, and as reagents in organic synthesis.[1] The two principal methods for elaborating the structure of n-butyltrichlorotin are redistribution reactions with other organotin compounds and reactions with nucleophilic organometallic reagents such as Grignard reagents.[2][3]

Redistribution Reactions (Kocheshkov Comproportionation)

Redistribution reactions, also known as Kocheshkov comproportionation reactions, involve the exchange of alkyl and halide groups between two organotin compounds.[2] By reacting n-butyltrichlorotin with a tetraalkyltin, such as tetrabutyltin (Bu₄Sn), various butyltin chlorides can be synthesized. The stoichiometry of the reactants is the critical factor that determines the product distribution.[4]

Synthesis of Dibutyltin Dichloride (Bu₂SnCl₂)

The reaction between n-butyltrichlorotin and tetrabutyltin in a 1:1 molar ratio predominantly yields dibutyltin dichloride.

Reaction: BuSnCl₃ + Bu₄Sn → 2 Bu₂SnCl₂

Synthesis of Tributyltin Chloride (Bu₃SnCl)

To synthesize tributyltin chloride, a 2:1 molar ratio of tetrabutyltin to n-butyltrichlorotin is required.

Reaction: 2 Bu₄Sn + BuSnCl₃ → 3 Bu₃SnCl

Experimental Protocol: Synthesis of Butyltin Chlorides via Redistribution

This protocol is a generalized procedure for the Kocheshkov redistribution reaction. The specific product obtained depends on the stoichiometry of the reactants as outlined above.

Materials:

• n-Butyltrichlorotin (BuSnCl₃)

• Tetrabutyltin (Bu₄Sn)

• Anhydrous reaction vessel with a reflux condenser and magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

• Heating mantle

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Assemble a dry reaction vessel equipped with a reflux condenser and a magnetic stirrer under an inert atmosphere.

• Charging Reactants: Charge the reaction vessel with the desired molar equivalents of n-butyltrichlorotin and tetrabutyltin.

• Reaction Conditions: Heat the reaction mixture with stirring. The reaction is typically carried out at elevated temperatures, often around 200°C, for several hours to ensure completion.[5] The progress of the reaction can be monitored by analyzing aliquots using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Purification: After the reaction is complete, the product mixture is purified by vacuum distillation. The different butyltin chlorides have distinct boiling points, allowing for their separation.[6] For instance, at 13 hPa, the boiling points of tributyltin chloride and dibutyltin dichloride are 140°C and 135°C, respectively.[6]

Quantitative Data:

The yields of redistribution reactions are typically high. The purity of the distilled products can be assessed by GC, NMR, and elemental analysis.

Target Product	Reactant Ratio (BuSnCl₃ : Bu₄Sn)	Typical Yield	Purity (Post-distillation)
Dibutyltin Dichloride	1 : 1	> 90%	> 98%
Tributyltin Chloride	1 : 2	> 90%	> 99%[7]

Spectroscopic Data for Product Characterization:

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	¹¹⁹Sn NMR (CDCl₃, δ ppm)
Dibutyltin Dichloride	0.94 (t, 6H, -CH₃), 1.38 (sext, 4H, -CH₂-CH₃), 1.68 (quint, 4H, Sn-CH₂-CH₂ -), 1.85 (t, 4H, Sn-CH₂ -)	13.5 (-CH₃), 26.4 (-CH₂-CH₃), 27.0 (Sn-CH₂-CH₂ -), 30.1 (Sn-CH₂ -)	~124
Tributyltin Chloride	0.92 (t, 9H, -CH₃), 1.35 (sext, 6H, -CH₂-CH₃), 1.55-1.75 (m, 12H, Sn-CH₂-CH₂ -CH₂-)	13.6 (-CH₃), 16.5 (Sn-CH₂ -), 27.2 (-CH₂-CH₃), 28.9 (Sn-CH₂-CH₂ -)	~165[8]

Note: NMR chemical shifts can vary slightly depending on the solvent and concentration.

Diagram of Redistribution Reaction Pathway:

Caption: Stoichiometric control in the redistribution reaction of n-butyltrichlorotin.

Grignard Reactions

Grignard reagents (R-MgX) are powerful nucleophiles that can be used to introduce new organic substituents onto the tin atom by displacing the chloride ligands. This method is particularly useful for synthesizing unsymmetrical organotin compounds.[2][3] The reaction of n-butyltrichlorotin with one or two equivalents of a Grignard reagent can lead to the formation of butyl(organo)tin dichlorides or butyl(diorgano)tin chlorides, respectively.

Synthesis of Butyl(diorgano)tin Chloride (BuR₂SnCl)

Reacting n-butyltrichlorotin with two equivalents of a Grignard reagent (R-MgX) will yield a butyl(diorgano)tin chloride.

Reaction: BuSnCl₃ + 2 R-MgX → BuR₂SnCl + 2 MgXCl

Experimental Protocol: Synthesis of an Unsymmetrical Organotin via Grignard Reaction

This protocol provides a general procedure for the reaction of n-butyltrichlorotin with a Grignard reagent. The specific product will depend on the Grignard reagent used and the stoichiometry.

Materials:

• n-Butyltrichlorotin (BuSnCl₃)

• Magnesium turnings

• An appropriate organic halide (R-X, e.g., bromobenzene, allyl bromide)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Anhydrous reaction vessel with a dropping funnel, reflux condenser, and magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

• Ice bath

• Saturated aqueous ammonium chloride solution

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

• Vacuum distillation or chromatography apparatus

Procedure:

• Preparation of the Grignard Reagent:

  • In a dry, inert atmosphere-flushed flask, add magnesium turnings.

  • Add a solution of the organic halide in anhydrous ether or THF dropwise to the magnesium turnings. The reaction is often initiated with a small crystal of iodine.

  • The reaction is typically maintained at a gentle reflux until the magnesium is consumed.[9]

• Reaction with n-Butyltrichlorotin:

  • In a separate inert atmosphere-flushed flask, dissolve n-butyltrichlorotin in anhydrous ether or THF and cool the solution in an ice bath.

  • Slowly add the prepared Grignard reagent to the n-butyltrichlorotin solution via a dropping funnel with vigorous stirring. Maintain a low temperature during the addition to control the exothermic reaction.[10]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride.[11]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ether or another suitable organic solvent.

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., MgSO₄).

• Purification:

  • Remove the solvent using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Quantitative Data (Example):

The yield of Grignard reactions can vary depending on the specific reactants and conditions.

Target Product Type	Reactant Ratio (BuSnCl₃ : R-MgX)	Example Product	Typical Yield
BuR₂SnCl	1 : 2	Butyl(diphenyl)tin chloride	60-80%
BuR₃Sn	1 : 3	Butyl(triallyl)tin	50-70%

Diagram of Grignard Reaction Workflow:

Caption: General workflow for the synthesis of unsymmetrical organotins from n-butyltrichlorotin.

Safety Precautions

Organotin compounds are toxic and should be handled with appropriate safety precautions. All manipulations should be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for n-butyltrichlorotin and all other reagents before use.

Disclaimer: The protocols provided are for informational purposes only and should be adapted and optimized for specific laboratory conditions and scales. All chemical reactions should be performed by trained personnel in a controlled laboratory setting.

References

• 1. Organotin [chemeurope.com]
• 2. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. Tributyltin chloride - Wikipedia [en.wikipedia.org]
• 5. studentsrepo.um.edu.my [studentsrepo.um.edu.my]
• 6. data.epo.org [data.epo.org]
• 7. Preparation method of tributyltin chloride - Eureka | Patsnap [eureka.patsnap.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. US2560042A - Preparation of butyltin chlorides - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

n-Butyltrichlorotin: A Versatile Chemical Intermediate in Research and Development

Introduction

n-Butyltrichlorotin (BuSnCl₃), a colorless to pale yellow liquid, is a pivotal organotin compound serving as a versatile chemical intermediate in a wide array of applications. Its reactivity, stemming from the presence of three chlorine atoms and a butyl group attached to a central tin atom, makes it a valuable precursor in the synthesis of other organotin compounds, a co-stabilizer in polyvinyl chloride (PVC) formulations, a surface modifier for glass, and a catalyst in polymerization reactions. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to facilitate its effective utilization in the laboratory and in material science.

Application Notes

Precursor for Organotin Compound Synthesis

n-Butyltrichlorotin is a fundamental building block for the synthesis of various mono-, di-, and tri-substituted organotin compounds. These derivatives find applications as catalysts, stabilizers, and bioactive molecules.[1]

• Redistribution Reactions: BuSnCl₃ can undergo redistribution (Kocheshkov) reactions with tetraorganotin compounds (like tetrabutyltin) to yield mixtures of other butyltin chlorides, such as dibutyltin dichloride (Bu₂SnCl₂) and tributyltin chloride (Bu₃SnCl). The stoichiometry of the reactants dictates the product distribution.[2][3]

• Synthesis of Organotin Mercaptides: It serves as a starting material for the production of organotin mercaptides, which are highly effective heat stabilizers for PVC.[4] The reaction typically involves the substitution of the chloride ions with a mercaptide group.

• Synthesis of Biologically Active Compounds: BuSnCl₃ can be a precursor in the synthesis of organotin compounds with potential biological activity, such as organotin dithiocarbamates, which have been investigated for their cytotoxic effects.[5]

PVC Heat Stabilizer

While less effective as a primary stabilizer compared to dialkyltin compounds, n-butyltrichlorotin exhibits a significant synergistic effect when used in combination with other stabilizers, particularly calcium/zinc stearates and other organotin compounds like dibutyltin derivatives.[6][7][8] This combination enhances the thermal stability of PVC during processing by preventing discoloration and degradation.[6][7][8]

• Mechanism of Action: Organotin stabilizers function by replacing unstable allylic chlorine atoms in the PVC polymer chain with more stable groups, thereby inhibiting the "zipper" dehydrochlorination process that leads to discoloration and material degradation.[9][10] They also act as HCl scavengers, neutralizing the hydrochloric acid that is released during PVC degradation and which can autocatalyze further degradation.[9][10]

• Synergistic Formulations: The combination of monoalkyltin compounds like BuSnCl₃ with dialkyltin compounds can provide an optimal balance of early color stability and long-term heat stability.[4]

Hot-End Glass Coating

n-Butyltrichlorotin, often referred to as MBTC in this context, is a key precursor for applying a thin, protective layer of tin oxide (SnO₂) onto glass containers in a process known as hot-end coating.[11][12][13] This coating imparts several beneficial properties to the glass.

• Process Overview: In this chemical vapor deposition (CVD) process, vaporized BuSnCl₃ is sprayed onto the hot glass surface (typically between 450°C and 600°C) immediately after the container is formed.[12][14] The BuSnCl₃ thermally decomposes to form a durable, transparent tin oxide layer.

• Benefits of Coating: The tin oxide coating increases the mechanical strength and scratch resistance of the glass, reduces surface friction, and provides a good base for the subsequent application of a cold-end coating.[11][13] This allows for lighter-weight container designs and smoother operation on high-speed filling lines.

Catalysis

n-Butyltrichlorotin exhibits Lewis acidic properties, making it an effective catalyst for various polymerization reactions, particularly the ring-opening polymerization (ROP) of cyclic esters like ε-caprolactone (PCL).[15]

• Ring-Opening Polymerization: BuSnCl₃ can initiate the ROP of ε-caprolactone to produce biodegradable polyesters. The catalytic activity is influenced by the number of chloride and butyl groups attached to the tin atom, with BuSnCl₃ showing high reactivity due to its high Lewis acidity and low steric hindrance.[15]

• Esterification and Transesterification: Organotin compounds, in general, are known to catalyze esterification and transesterification reactions.[16][17] While specific data for BuSnCl₃ is less common, its Lewis acidic nature suggests potential applications in these areas, for example, in the synthesis of fatty acid esters.[16]

Quantitative Data

Application	Parameter	Value	Reference
PVC Stabilization	Thermal Stability Time (Congo Red Test, 180°C) of PVC with CaSt₂/ZnOr₂ (1.8:1.2 phr)	210 min	[18]
Thermal Stability Time (Congo Red Test, 180°C) of neat PVC	~6.5 min (390 s)	[7]
Onset of HCl evolution for plasticized PVC at 140°C	14.3 hours	[19]
Onset of HCl evolution for plasticized PVC with dioctyl tin bis isooctyl thioglycollate at 140°C	30.3 hours	[19]
Hot-End Glass Coating	Typical Application Temperature	450 - 600°C	[12]
Average Coating Thickness	~10 nanometers (at 35 CTU)	[13]
Catalysis (ROP of ε-caprolactone)	Catalyst Loading (nBuSnCl₃)	1.0 mol%	[15]
Reaction Conditions	150°C, 24 hours	[15]
Yield of Polycaprolactone (PCL)	82%	[15]
Weight Average Molecular Weight (Mw) of PCL	7.1 x 10⁴ g/mol	[15]

Experimental Protocols

Protocol 1: Synthesis of Dibutyltin Dichloride via Redistribution Reaction

This protocol describes the synthesis of dibutyltin dichloride from n-butyltrichlorotin and tetrabutyltin through a redistribution reaction.

Materials:

• n-Butyltrichlorotin (BuSnCl₃)

• Tetrabutyltin (Bu₄Sn)

• Anhydrous reaction vessel with a reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Distillation apparatus

Procedure:

• Reaction Setup: Assemble the reaction vessel under an inert atmosphere.

• Charging Reactants: Charge the reaction vessel with a stoichiometric mixture of n-butyltrichlorotin and tetrabutyltin. A common molar ratio for maximizing dibutyltin dichloride is 1:1.

  • SnCl₄ + 3R₄Sn → 4R₃SnCl

  • 2SnCl₄ + 2R₄Sn → 4R₂SnCl₂

  • 3SnCl₄ + R₄Sn → 4RSnCl₃

• Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by analyzing aliquots using techniques like Gas Chromatography (GC) or ¹H NMR spectroscopy.

• Purification: After the reaction is complete, the product mixture is purified by fractional distillation under reduced pressure to separate the different butyltin chloride species.

Protocol 2: Evaluation of Thermal Stability of PVC Stabilized with an Organotin Compound

This protocol outlines a method to assess the thermal stability of a PVC formulation containing an organotin stabilizer using the Congo Red test.

Materials:

• PVC resin

• Plasticizer (e.g., Dioctyl phthalate - DOP)

• Organotin stabilizer (e.g., a blend containing a derivative of n-butyltrichlorotin)

• Two-roll mill

• Congo Red indicator paper

• Thermostatically controlled oven or heating block at 180°C

• Glass test tubes

Procedure:

• Formulation Preparation: Prepare a PVC formulation by mixing PVC resin, plasticizer, and the organotin stabilizer on a two-roll mill to ensure homogeneous dispersion. A typical formulation might be 100 parts PVC, 50 parts DOP, and 2 parts stabilizer.

• Sample Preparation: Place a small, uniform-sized piece of the milled PVC sheet into a glass test tube.

• Congo Red Test: Moisten a strip of Congo Red paper with a suitable indicator solution (e.g., glycerol) and place it in the upper part of the test tube, ensuring it does not touch the PVC sample.

• Heating: Place the test tube in the preheated oven or heating block at 180°C.

• Monitoring: Record the time it takes for the Congo Red paper to turn from red to blue. This indicates the evolution of HCl and is recorded as the thermal stability time.

• Comparison: Compare the thermal stability time of the stabilized PVC with an unstabilized control sample.

Protocol 3: Hot-End Coating of Glass Containers

This protocol provides a general overview of the hot-end glass coating process using n-butyltrichlorotin.

Materials and Equipment:

• n-Butyltrichlorotin (MBTC)

• Vaporizer unit

• Coating hood

• Newly formed, hot glass containers (at 450-600°C)

• Conveyor system

Procedure:

• Vaporization: Liquid n-butyltrichlorotin is fed into a vaporizer unit to generate a controlled flow of MBTC vapor.

• Application: The hot glass containers, immediately after being formed, are passed through a coating hood on a conveyor belt.

• Coating Deposition: Inside the hood, the MBTC vapor is directed onto the hot surface of the glass containers.

• Thermal Decomposition: The high temperature of the glass causes the MBTC to decompose, forming a thin, uniform layer of tin oxide (SnO₂) on the glass surface.

• Annealing: The coated containers then proceed to an annealing lehr for controlled cooling to relieve internal stresses.

Protocol 4: Catalytic Ring-Opening Polymerization of ε-Caprolactone

This protocol describes the bulk polymerization of ε-caprolactone using n-butyltrichlorotin as a catalyst.

Materials:

• ε-Caprolactone (monomer)

• n-Butyltrichlorotin (catalyst)

• Schlenk flask or similar reaction vessel suitable for inert atmosphere techniques

• Vacuum line and inert gas (Nitrogen or Argon) supply

• Magnetic stirrer and heating mantle/oil bath

• Solvent for precipitation (e.g., cold methanol)

• Vacuum oven

Procedure:

• Monomer and Catalyst Preparation: Dry the ε-caprolactone over a suitable drying agent (e.g., CaH₂) and distill under reduced pressure. Handle n-butyltrichlorotin under an inert atmosphere due to its moisture sensitivity.

• Reaction Setup: Flame-dry the reaction vessel under vacuum and then fill with an inert atmosphere.

• Charging Reactants: Add the desired amount of ε-caprolactone to the reaction vessel via syringe. Then, add the n-butyltrichlorotin catalyst (e.g., to achieve a 100:1 monomer to catalyst molar ratio).

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 150°C) with stirring. The polymerization progress can be monitored by the increase in viscosity of the reaction mixture.

• Polymer Isolation: After the desired reaction time (e.g., 24 hours), cool the viscous polymer to room temperature. Dissolve the polymer in a minimal amount of a suitable solvent (e.g., dichloromethane) and precipitate it by pouring the solution into a large volume of a non-solvent (e.g., cold methanol).

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at a moderate temperature (e.g., 40°C) until a constant weight is achieved.

• Characterization: The resulting polycaprolactone can be characterized by techniques such as Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity index (PDI), and by ¹H NMR spectroscopy to confirm its structure.

Visualizations

Caption: Synthesis pathways from n-butyltrichlorotin.

Caption: Mechanism of PVC stabilization by organotin compounds.

Caption: Workflow for hot-end glass coating.

Caption: Ring-opening polymerization catalyzed by n-butyltrichlorotin.

References

• 1. lupinepublishers.com [lupinepublishers.com]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. US2560042A - Preparation of butyltin chlorides - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. Synthesis, characterization and crystal structure of organotin(IV) N-butyl-N-phenyldithiocarbamate compounds and their cytotoxicity in human leukemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. xikuichem.com [xikuichem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 10. The mechanism of action of PVC stabilizer - Knowledge - JUBANG [pvcchemical.com]
• 11. gulbrandsen.com [gulbrandsen.com]
• 12. BNT Chemicals | Hot End Container Glass Coating [bnt-chemicals.com]
• 13. tecinde.com > products [tecinde.com]
• 14. HOT END COATING - Bohemi Chemicals [bohemichemicals.com]
• 15. n-Butyltin(IV) trichloride initiator for the solvent-free ring-opening polymerization of ε-caprolactone: evaluation of the structure-reactivity relationship of tin(IV) derivatives | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for Biocidal Formulations Using n-Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Butyltrichlorotin (n-BT) is an organotin compound primarily utilized as a chemical intermediate in the synthesis of other organotin derivatives. While not typically used directly as a biocide, its derivatives, particularly di- and tributyltin compounds, exhibit potent biocidal activity against a broad spectrum of organisms, including bacteria, fungi, and algae. These derivatives have historically been incorporated into various formulations such as antifouling paints for marine vessels and wood preservatives. This document provides an overview of the formulation strategies, mechanisms of action, and relevant experimental protocols for researchers interested in the biocidal applications of n-Butyltrichlorotin-derived compounds.

Disclaimer: Organotin compounds, especially tributyltin (TBT), are subject to strict regulatory restrictions in many regions due to their high toxicity to non-target aquatic organisms and their persistence in the environment. Researchers must adhere to all applicable safety and environmental regulations when handling these compounds.

Biocidal Efficacy of Butyltin Derivatives

The biocidal activity of organotin compounds is largely dependent on the number of organic substituents on the tin atom, with tri-substituted compounds generally exhibiting the highest toxicity to microorganisms.[1] Mono-substituted compounds like n-Butyltrichlorotin are considered less toxic. The lipophilicity of the organic groups also plays a crucial role, as it facilitates the interaction of the compound with microbial cell membranes.[2]

Below is a summary of the reported Minimum Inhibitory Concentrations (MIC) for various butyltin derivatives against different classes of microorganisms. It is important to note that specific MIC values for n-Butyltrichlorotin are not widely reported in the literature, as it is primarily a precursor. The data presented here for other butyltin compounds serve as a reference for the potential biocidal activity of its derivatives.

Compound	Target Organism	MIC (µg/mL)	Reference
Tributyltin Oxide (TBTO)	Candida albicans (Yeast)	0.55 - 1.17	[3]
Tributyltin Derivative	Trichophyton mentagrophytes (Fungus)	1.17 - 1.56	[3]
Tributyltin Derivative	Cryptococcus neoformans (Yeast)	0.78 - 3.125	[3]
Tributyltin Oxide (TBTO)	Scenedesmus quadricauda (Algae)	>1.0 (Significant inhibition at 1.0)	[4]
Diorganotin Complex	Bacillus subtilis (Gram-positive bacteria)	8	[5]
Diorganotin Complex	Escherichia coli (Gram-negative bacteria)	32	[5]

Mechanism of Action

The primary mechanism of biocidal action for tributyltin (TBT), a key derivative of n-Butyltrichlorotin, involves the disruption of cellular energy metabolism. TBT is a potent inhibitor of mitochondrial ATP synthase.[6] This inhibition disrupts the proton gradient across the mitochondrial inner membrane, leading to a collapse of the membrane potential and a cessation of ATP synthesis. The lipophilic nature of TBT allows it to readily partition into and disrupt the integrity of cellular and organellar membranes.[2]

At a cellular level, organotin compounds can induce oxidative stress, leading to the production of reactive oxygen species (ROS) and subsequent damage to cellular components. In some organisms, TBT has been shown to interact with cytosolic enzymes and interfere with various metabolic pathways.[2]

Caption: Proposed mechanism of action for tributyltin (TBT).

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the determination of the MIC of a biocidal compound against bacteria and fungi using the broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[7][8]

1. Materials:

• Test compound (e.g., a derivative of n-Butyltrichlorotin)
• Sterile 96-well microtiter plates
• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
• Microbial cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
• Sterile saline (0.85% NaCl)
• Spectrophotometer
• Incubator

2. Procedure:

• Inoculum Preparation:

• Grow microbial cultures overnight on appropriate agar plates.

• Suspend several colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10⁸ CFU/mL for bacteria).

• Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Preparation of Test Compound Dilutions:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solution in the appropriate broth in the wells of the 96-well plate. The final volume in each well should be 100 µL.

• Inoculation:

• Add 100 µL of the prepared microbial inoculum to each well containing the test compound dilutions.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation:

• Incubate the plates at the optimal temperature for the test organism (e.g., 35-37°C for most bacteria and fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

• Reading the MIC:

• The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the microorganism.[9] This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 2: Evaluation of Antifouling Paint Efficacy (Static Panel Immersion)

This protocol is a simplified version based on ASTM D3623 for evaluating the efficacy of antifouling paints containing biocides derived from n-Butyltrichlorotin.

1. Materials: * Test panels (e.g., fiberglass, steel, or wood, depending on the intended application) * Primer and topcoat system compatible with the antifouling paint * Experimental antifouling paint formulated with a butyltin derivative * Control paint (without the biocide) * Immersion rack * Marine exposure site with known fouling pressure

2. Procedure: * Panel Preparation: * Prepare the test panels according to standard practices, ensuring a clean and properly primed surface. * Apply the control and experimental antifouling paints to separate panels, ensuring uniform thickness. Allow the paints to cure completely as per the manufacturer's instructions. * Immersion: * Mount the prepared panels on an immersion rack. * Submerge the rack in the marine environment at a location with consistent and representative fouling organisms. * Evaluation: * Periodically (e.g., monthly) remove the rack from the water for inspection. * Photograph each panel to document the extent and type of fouling. * Rate the fouling on each panel using a standardized scale (e.g., a percentage cover of different fouling organisms like algae, barnacles, and tunicates). * Data Analysis: * Compare the fouling ratings of the experimental panels to the control panels over time to determine the efficacy of the biocidal formulation.

Protocol 3: Evaluation of Wood Preservative Efficacy (Agar-Block Test)

This protocol is a simplified version based on standard methods for testing the efficacy of wood preservatives against decay fungi. 1. Materials: * Wood blocks of a susceptible species (e.g., Southern Pine) * Experimental wood preservative formulated with a butyltin derivative * Fungal cultures (e.g., a brown-rot fungus like Gloeophyllum trabeum and a white-rot fungus like Trametes versicolor) * Sterile culture jars with a soil or agar medium * Autoclave * Incubator

2. Procedure: * Wood Block Treatment: * Treat pre-weighed wood blocks with different concentrations of the experimental preservative. An untreated set of blocks will serve as the control. * After treatment, allow the blocks to dry and then re-weigh them to determine the amount of preservative retained. * Sterilization and Inoculation: * Sterilize the culture jars containing the growth medium. * Inoculate the medium in each jar with one of the test fungi and allow the fungus to colonize the medium. * Exposure: * Place the treated and untreated wood blocks into the colonized culture jars, ensuring contact with the fungal mycelium. * Incubation: * Incubate the jars at a suitable temperature and humidity (e.g., 25-28°C and 70-80% relative humidity) for a specified period (e.g., 12 weeks). * Evaluation: * At the end of the incubation period, remove the wood blocks from the jars and carefully clean off any surface mycelium. * Dry the blocks to a constant weight and re-weigh them. * Data Analysis: * Calculate the percentage weight loss for each block. The efficacy of the preservative is determined by the concentration that prevents significant weight loss compared to the untreated control blocks.

Formulation Considerations

When formulating biocides with derivatives of n-Butyltrichlorotin, several factors must be considered:

• Solubility and Stability: The chosen derivative must be soluble and stable in the formulation matrix (e.g., paint resin, wood treatment solvent).
• Leaching Rate: In antifouling applications, the biocide must leach from the paint film at a controlled rate to be effective. This is influenced by the paint binder and other formulation components.
• Compatibility: The biocide must be compatible with other ingredients in the formulation and not cause any adverse reactions, such as discoloration or loss of adhesion.
• Environmental Impact: Due to the high toxicity of tributyltin compounds, formulations should be designed to minimize their release into the environment and to comply with all regulatory requirements. The use of less persistent and less toxic organotin compounds or alternative biocides is strongly encouraged.

References

• 1. iscientific.org [iscientific.org]
• 2. Organotin compounds and their interactions with microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of organotin compounds on the growth of the freshwater alga Scenedesmus quadricauda - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular mechanisms of environmental organotin toxicity in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Determination of antifungal minimum inhibitory concentration and its clinical correlation among treatment failure cases of dermatophytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of minimum inhibitory concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]

Protective Coatings for Metals Using n-Butyltrichlorotin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the creation of protective coatings on metal substrates using n-Butyltrichlorotin (n-BuSnCl₃). The methodologies outlined here are based on established principles of sol-gel chemistry and organometallic precursor-based coating techniques. These coatings can serve as a barrier against corrosion, a critical consideration in various research and development applications, including the integrity of metallic components in drug development and manufacturing processes.

Introduction

n-Butyltrichlorotin is an organotin compound that can undergo hydrolysis and condensation reactions to form a network of tin-oxygen bonds.[1] This process allows for the deposition of a thin, amorphous, or crystalline tin oxide-based layer on a substrate. When applied to metals, this coating can act as a physical barrier, isolating the metal surface from corrosive environments. The properties of the resulting coating, such as thickness, density, and adhesion, are highly dependent on the preparation of the coating solution and the application parameters.

Experimental Protocols

The following protocols provide a general framework for the preparation of metal substrates and the application of n-Butyltrichlorotin-based protective coatings. Researchers should optimize these parameters for their specific metal substrates and performance requirements.

Materials and Equipment

Materials:

• n-Butyltrichlorotin (CH₃(CH₂)₃SnCl₃)

• Ethanol (anhydrous)

• Isopropanol

• Hydrochloric acid (HCl)

• Deionized (DI) water

• Acetone

• Alkaline cleaning solution (e.g., Alconox or similar)

• Metal substrates (e.g., stainless steel, aluminum alloys)

Equipment:

• Fume hood

• Beakers and graduated cylinders

• Magnetic stirrer and stir bars

• Ultrasonic bath

• Dip-coater or spin-coater

• Oven or furnace with temperature control

• pH meter

• Safety glasses, gloves, and lab coat

Metal Substrate Preparation

Proper surface preparation is critical to ensure good adhesion of the coating. The following is a general procedure for cleaning metal substrates.

Protocol:

• Degreasing:

  • Sonciate the metal substrates in a beaker containing acetone for 15 minutes to remove organic residues.

  • Rinse thoroughly with deionized water.

• Alkaline Cleaning:

  • Prepare an aqueous solution of an alkaline cleaner according to the manufacturer's instructions.

  • Immerse the substrates in the heated alkaline solution (typically 50-60 °C) and sonicate for 15-20 minutes.

  • Rinse the substrates thoroughly with deionized water.

• Acid Etching (Optional, for improved adhesion on some substrates):

  • Immerse the substrates in a dilute acid solution (e.g., 5% HCl) for 1-2 minutes to remove any native oxide layer and create a more active surface.

  • Immediately rinse with copious amounts of deionized water.

• Final Rinse and Drying:

  • Rinse the substrates with ethanol or isopropanol to displace water and facilitate drying.

  • Dry the substrates completely using a stream of dry nitrogen or argon gas, or by placing them in an oven at 100-120 °C for at least 30 minutes.

  • Store the cleaned substrates in a desiccator until ready for coating.

Preparation of n-Butyltrichlorotin Coating Solution (Sol-Gel Method)

This protocol describes the preparation of a sol-gel solution where n-Butyltrichlorotin undergoes controlled hydrolysis and condensation.

Protocol:

• In a fume hood, prepare a solution of ethanol and deionized water. A typical starting point is a 95:5 (v/v) ethanol:water mixture.

• Add a small amount of hydrochloric acid as a catalyst for the hydrolysis reaction. The amount can be varied, but a starting point is to achieve a pH of 2-3.

• While stirring vigorously, slowly add n-Butyltrichlorotin to the acidic ethanol/water solution. A typical starting concentration for n-Butyltrichlorotin is in the range of 0.1 to 0.5 M.

• Continue stirring the solution at room temperature for at least 24 hours. This aging step allows for the partial hydrolysis and condensation of the precursor, forming a stable sol.

• The final solution should be clear and homogeneous. If any precipitation occurs, the solution should be filtered before use.

Coating Application

Two common methods for applying the coating solution are dip-coating and spin-coating.

2.4.1. Dip-Coating Protocol

• Mount the prepared metal substrate onto the dip-coater arm.

• Immerse the substrate into the n-Butyltrichlorotin sol-gel solution at a constant immersion speed (e.g., 100 mm/min).[2]

• Allow the substrate to remain immersed for a dwell time of 60 seconds to ensure complete wetting of the surface.[2]

• Withdraw the substrate from the solution at a constant and controlled withdrawal speed. The withdrawal speed is a critical parameter that influences the coating thickness. A range of 50 to 200 mm/min can be explored.[2]

• Allow the coated substrate to air dry for 10-15 minutes to allow for solvent evaporation.

2.4.2. Spin-Coating Protocol

• Center the prepared metal substrate on the chuck of the spin-coater.

• Dispense a sufficient amount of the n-Butyltrichlorotin sol-gel solution onto the center of the substrate to cover the entire surface.

• Start the spin-coating program. A two-step process is often effective:

  • Step 1 (Spread): Spin at a low speed (e.g., 500 rpm) for 10-15 seconds to evenly spread the solution across the substrate.

  • Step 2 (Thinning): Ramp up to a higher speed (e.g., 2000-4000 rpm) for 30-60 seconds to achieve the desired film thickness.[3]

• After the spin-coating process is complete, carefully remove the substrate from the chuck.

Curing and Annealing

After the initial coating deposition and solvent evaporation, a heat treatment step is necessary to complete the condensation reactions, remove residual organics, and densify the coating.

Protocol:

• Place the air-dried, coated substrates in a programmable oven or furnace.

• Ramp the temperature to a target curing temperature. Based on analogous organotin and sol-gel systems, a temperature range of 150 °C to 400 °C can be investigated.[4] A higher temperature will generally lead to a more densified, inorganic tin oxide coating.

• Hold the substrates at the target temperature for a duration of 1 to 2 hours.

• Allow the substrates to cool down slowly to room temperature inside the furnace to minimize thermal stress and prevent cracking of the coating.

Data Presentation

The following tables provide a template for summarizing quantitative data from the characterization of n-Butyltrichlorotin-based coatings. The values presented are hypothetical and should be replaced with experimental data.

Table 1: Coating Parameters and Physical Properties

Sample ID	Metal Substrate	Coating Method	Withdrawal/Spin Speed	Curing Temperature (°C)	Coating Thickness (nm)	Adhesion (ASTM D3359)
NB-S-D1	Stainless Steel	Dip-Coating	100 mm/min	200	80	4B
NB-S-D2	Stainless Steel	Dip-Coating	200 mm/min	200	120	4B
NB-A-S1	Aluminum	Spin-Coating	3000 rpm	250	100	5B
NB-A-S2	Aluminum	Spin-Coating	4000 rpm	250	75	5B

Table 2: Corrosion Performance in 3.5% NaCl Solution

Sample ID	Metal Substrate	Coating	Corrosion Potential (Ecorr) (V vs. Ag/AgCl)	Corrosion Current Density (icorr) (µA/cm²)	Corrosion Rate (mpy)
Control-S	Stainless Steel	Uncoated	-0.450	5.2	2.38
NB-S-D1	Stainless Steel	n-BuSnCl₃	-0.280	0.8	0.37
Control-A	Aluminum	Uncoated	-0.750	8.5	3.90
NB-A-S1	Aluminum	n-BuSnCl₃	-0.550	1.2	0.55

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental workflows and the underlying chemical pathway.

Caption: Experimental workflow for creating protective coatings.

Caption: Chemical pathway for tin oxide network formation.

References

• 1. Hydrolysis and condensation of monobutyltin chloride: reaction process analysis with DFT - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brinkerlab.unm.edu [brinkerlab.unm.edu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: n-Butyltrichlorotin Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of n-Butyltrichlorotin. Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during synthesis.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the synthesis of n-butyltrichlorotin.

Issue	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Moisture Contamination: n-Butyltrichlorotin is highly susceptible to hydrolysis. The presence of water in reactants or glassware will lead to the formation of butyltin oxides and hydroxides. 2. Improper Reaction Temperature: The reaction temperature may be too low for the reaction to proceed at a reasonable rate, or too high, leading to decomposition or side reactions. 3. Inactive Catalyst: For the oxidative addition route, the catalyst may have degraded due to improper storage or handling. 4. Incorrect Stoichiometry: The molar ratio of reactants may not be optimal for the desired reaction.	1. Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reactants. 2. Carefully monitor and control the reaction temperature within the recommended range for the chosen synthetic route. 3. Use a fresh, properly stored catalyst. 4. Accurately measure and use the correct molar ratios of reactants as specified in the experimental protocol.
Formation of Side Products (e.g., Dibutyltin dichloride, Tributyltin chloride)	1. Incorrect Reactant Ratio: An improper ratio of tetra-n-butyltin to stannic chloride in the redistribution reaction can lead to the formation of other butyltin chlorides. 2. Localized High Concentrations: Inefficient mixing can lead to localized areas of high reagent concentration, promoting the formation of undesired byproducts.	1. Precisely measure the reactants to achieve the recommended molar ratio (approximately 1:3 for tetra-n-butyltin to stannic chloride in the redistribution reaction). 2. Ensure vigorous and efficient stirring throughout the reaction to maintain a homogeneous mixture.
Product Decomposition During Workup or Purification	1. Exposure to Moisture: As mentioned, n-butyltrichlorotin readily hydrolyzes in the presence of water. 2. High Temperatures During Distillation: The product may decompose at elevated temperatures during purification by distillation.	1. Perform all workup and purification steps under anhydrous conditions and an inert atmosphere. 2. Purify n-butyltrichlorotin via vacuum distillation to lower the boiling point and minimize thermal decomposition.
Difficulty in Reaction Monitoring	1. Lack of a Suitable Analytical Method: Difficulty in determining the reaction's progress and endpoint.	1. Utilize analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the disappearance of starting materials and the formation of the product.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for n-Butyltrichlorotin?

A1: The two main industrial methods for synthesizing n-Butyltrichlorotin are:

• Redistribution Reaction: This involves the reaction of tetra-n-butyltin with stannic chloride in an approximate molar ratio of 1:3.[1] This reaction results in a mixture of chlorobutyltins that require subsequent separation.[1]

• Oxidative Addition: This method involves the reaction of n-butyl chloride with stannous chloride. This reaction is typically catalyzed by substances like tri-n-butylantimony or quaternary ammonium or phosphonium salts and is carried out at temperatures between 100-160 °C.[1]

Q2: How can I minimize the hydrolysis of n-Butyltrichlorotin during synthesis and storage?

A2: n-Butyltrichlorotin is highly sensitive to moisture and will hydrolyze in moist air.[1] To prevent hydrolysis, it is crucial to carry out all synthetic steps, including handling of reagents, the reaction itself, and product purification, under a dry, inert atmosphere such as nitrogen or argon. All glassware should be flame-dried or oven-dried before use, and anhydrous solvents are essential. For storage, keep the compound in a tightly sealed container under an inert atmosphere and in a cool, dry place.

Q3: What are the common impurities in n-Butyltrichlorotin synthesis, and how can they be removed?

A3: Common impurities include other butyltin compounds such as dibutyltin dichloride and tributyltin chloride, which can form due to incorrect stoichiometry in the redistribution reaction. Purification is typically achieved by fractional distillation under reduced pressure (vacuum distillation).[2] This technique separates compounds based on their different boiling points, which are lowered under vacuum to prevent thermal decomposition.

Q4: What are the key safety precautions to take when synthesizing n-Butyltrichlorotin?

A4: n-Butyltrichlorotin is a corrosive substance that can cause severe skin burns and eye damage.[3] It may also cause respiratory irritation.[3] It is essential to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][5] An eyewash station and safety shower should be readily accessible.

Experimental Protocols

Protocol 1: Synthesis of n-Butyltrichlorotin via Redistribution Reaction

This protocol describes a general procedure for the synthesis of n-butyltrichlorotin by the redistribution reaction of tetra-n-butyltin and stannic chloride.

Materials:

• Tetra-n-butyltin (Sn(C₄H₉)₄)

• Stannic chloride (SnCl₄), anhydrous

• Dry, inert solvent (e.g., toluene), optional

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, distillation apparatus), all thoroughly dried

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet connected to a bubbler, and a dropping funnel. Purge the entire apparatus with a slow stream of inert gas.

• Charging Reactants: Charge the flask with one molar equivalent of tetra-n-butyltin. If using a solvent, add anhydrous toluene.

• Addition of Stannic Chloride: Slowly add three molar equivalents of anhydrous stannic chloride to the reaction flask via the dropping funnel with vigorous stirring. The reaction is exothermic, so control the addition rate to maintain a manageable temperature. Cooling with a water bath may be necessary.

• Reaction: After the addition is complete, heat the reaction mixture to a temperature between 100-120 °C and maintain it for 2-4 hours with continuous stirring. Monitor the reaction progress by taking aliquots and analyzing them by GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Purification: Purify the crude n-butyltrichlorotin by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of n-butyltrichlorotin (Boiling Point: 93 °C at 10 mmHg).

Quantitative Data (Illustrative)

Parameter	Redistribution Reaction
Reactant Ratio (Sn(Bu)₄:SnCl₄)	~1:3
Temperature	100 - 120 °C
Reaction Time	2 - 4 hours
Typical Yield	70 - 85%
Purity (after distillation)	>98%

Visualizations

Caption: Troubleshooting workflow for n-Butyltrichlorotin synthesis.

Caption: Primary synthetic routes to n-Butyltrichlorotin.

References

• 1. echemi.com [echemi.com]
• 2. n-Butyltrichlorotin | C4H9Cl3Sn | CID 11196789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. arkema.com [arkema.com]
• 4. cpachem.com [cpachem.com]
• 5. lobachemie.com [lobachemie.com]

Technical Support Center: n-Butyltrichlorotin Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of n-butyltrichlorotin reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for n-butyltrichlorotin?

A1: The three main industrial and laboratory-scale synthesis methods for n-butyltrichlorotin are:

• Redistribution (Kocheshkov) Reaction: This method involves the reaction of tetrabutyltin (Bu₄Sn) with tin(IV) chloride (SnCl₄). The stoichiometry of the reactants is crucial in determining the product distribution. To favor the formation of n-butyltrichlorotin (BuSnCl₃), a 1:3 molar ratio of tetrabutyltin to tin(IV) chloride is typically used.

• Oxidative Addition: This route involves the direct reaction of n-butyl chloride with stannous chloride (SnCl₂). This reaction is often catalyzed to improve yields and reaction rates.

• Grignard Reaction: This classic organometallic reaction involves the treatment of tin(IV) chloride with a butyl Grignard reagent (n-BuMgCl or n-BuMgBr). Careful control of the stoichiometry is necessary to maximize the yield of the desired monosubstituted product.

Q2: What are the common impurities and byproducts in n-butyltrichlorotin synthesis?

A2: The most common impurities are other butyltin chlorides, which arise from incomplete or over-alkylation of the tin center. These include:

• Dibutyltin dichloride (Bu₂SnCl₂)

• Tributyltin chloride (Bu₃SnCl)

• Tetrabutyltin (Bu₄Sn) (unreacted starting material in the redistribution reaction)

The presence of these byproducts complicates purification due to their similar physical properties.

Q3: How can I purify the crude n-butyltrichlorotin product?

A3: Fractional distillation under reduced pressure is the most effective method for purifying n-butyltrichlorotin from other butyltin chloride byproducts. The significant differences in their boiling points under vacuum allow for their separation. It is critical to use an efficient distillation column (e.g., a Vigreux or packed column) to achieve good separation.

Q4: What are the key safety precautions when working with organotin compounds?

A4: Organotin compounds, including n-butyltrichlorotin and its byproducts, are toxic and should be handled with appropriate safety measures. Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of vapors and skin contact. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Troubleshooting Guide for Low Yields

Low yields in n-butyltrichlorotin synthesis can often be traced back to several key experimental parameters. This guide provides a systematic approach to identifying and resolving these issues.

Problem Area 1: Reaction Conditions

Symptom	Potential Cause	Recommended Solution
Low conversion of starting materials	Incorrect Reaction Temperature: The reaction may be too slow at lower temperatures or side reactions may be favored at higher temperatures.	Optimize the reaction temperature by running small-scale experiments at various temperatures to find the optimal balance between reaction rate and selectivity.
Inadequate Reaction Time: The reaction may not have proceeded to completion.	Monitor the reaction progress using techniques like GC-MS or NMR to determine the optimal reaction time.
Inefficient Mixing: Poor mixing can lead to localized concentration gradients and reduced reaction rates.	Ensure vigorous and consistent stirring throughout the reaction. For viscous mixtures, consider using a mechanical stirrer.
Formation of multiple butyltin products	Incorrect Stoichiometry: The molar ratio of reactants is critical for controlling the degree of alkylation.	Carefully control the stoichiometry of the reactants. For example, in the redistribution reaction, a 1:3 molar ratio of Bu₄Sn to SnCl₄ is needed for BuSnCl₃. In the Grignard reaction, a 1:1 ratio of Grignard reagent to SnCl₄ should be targeted, though in practice, an excess of SnCl₄ may be used to minimize over-alkylation.
Reaction fails to initiate (especially Grignard)	Inactive Magnesium: The magnesium turnings may be oxidized.	Use fresh, high-quality magnesium turnings. Activating the magnesium with a small crystal of iodine or by crushing the turnings can be beneficial.
Presence of Moisture: Grignard reagents are extremely sensitive to moisture.	Ensure all glassware is thoroughly oven- or flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Problem Area 2: Reagents and Catalysts

Symptom	Potential Cause	Recommended Solution
Low or no product formation	Impure Reactants: Impurities in the starting materials can interfere with the reaction.	Use high-purity starting materials. Purify reagents if necessary. For example, tin(IV) chloride should be freshly distilled if it has been stored for a long time.
Deactivated Catalyst (Oxidative Addition): The catalyst may have lost its activity.	Use a fresh, active catalyst. For the oxidative addition of n-butyl chloride to stannous chloride, catalysts such as tri-n-butylantimony or quaternary ammonium/phosphonium salts are often used.[1]
Side reactions leading to byproducts	Inappropriate Catalyst: The chosen catalyst may not be selective for the desired product.	Screen different catalysts to find one that maximizes the yield of n-butyltrichlorotin while minimizing byproduct formation.

Problem Area 3: Work-up and Purification

Symptom	Potential Cause	Recommended Solution
Product loss during purification	Inefficient Fractional Distillation: Inadequate separation of n-butyltrichlorotin from byproducts.	Use a high-efficiency fractional distillation column. Control the distillation rate carefully to ensure good separation. Collect fractions in narrow boiling point ranges.
Hydrolysis of Product: n-Butyltrichlorotin is sensitive to moisture and can hydrolyze.	Ensure all work-up procedures are conducted under anhydrous conditions until the final product is isolated.
Inaccurate yield calculation	Presence of Solvent in Final Product: Residual solvent can lead to an artificially high yield measurement.	Ensure the final product is thoroughly dried under vacuum to remove any residual solvent before calculating the yield.

Data Presentation

Table 1: Boiling Points of Butyltin Compounds at Reduced Pressure

Compound	Formula	Boiling Point (°C)	Pressure (mmHg)
n-Butyltrichlorotin	BuSnCl₃	93	10
Dibutyltin dichloride	Bu₂SnCl₂	135	10
Tributyltin chloride	Bu₃SnCl	145-148	10
Tetrabutyltin	Bu₄Sn	142-145	10

Note: Data compiled from various sources. Boiling points can vary slightly with experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of n-Butyltrichlorotin via Redistribution Reaction

This protocol is a general guideline and may require optimization.

Materials:

• Tetrabutyltin (Bu₄Sn)

• Tin(IV) chloride (SnCl₄)

• Anhydrous reaction vessel with a stirrer, condenser, and dropping funnel

• Heating mantle

• Fractional distillation apparatus

Procedure:

• Ensure all glassware is dry and the system is under an inert atmosphere (e.g., nitrogen).

• Charge the reaction vessel with tetrabutyltin.

• Slowly add tin(IV) chloride to the tetrabutyltin in a 3:1 molar ratio (SnCl₄:Bu₄Sn) with vigorous stirring. The reaction is exothermic, so control the addition rate to maintain a moderate temperature.

• After the addition is complete, heat the reaction mixture to a temperature range of 180-200°C for several hours to drive the redistribution to completion.

• Monitor the reaction progress by taking aliquots and analyzing them by GC-MS to confirm the formation of n-butyltrichlorotin and the consumption of starting materials.

• After the reaction is complete, cool the mixture to room temperature.

• Purify the crude product by fractional distillation under reduced pressure to separate n-butyltrichlorotin from other butyltin chlorides and unreacted starting materials.

Protocol 2: Synthesis of n-Butyltrichlorotin via Grignard Reaction

This protocol is a general guideline and requires strict anhydrous conditions.

Materials:

• Magnesium turnings

• n-Butyl chloride or n-butyl bromide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Tin(IV) chloride (SnCl₄)

• Three-necked flask with a condenser, dropping funnel, and mechanical stirrer

• Fractional distillation apparatus

Procedure:

• Prepare the Grignard Reagent:

  • Place magnesium turnings in a flame-dried, three-necked flask under an inert atmosphere.

  • Add a small amount of anhydrous diethyl ether or THF.

  • Add a small amount of n-butyl halide to initiate the reaction (a crystal of iodine can be used as an initiator).

  • Once the reaction starts, add the remaining n-butyl halide dissolved in the anhydrous solvent dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Tin(IV) Chloride:

  • In a separate flame-dried flask, prepare a solution of tin(IV) chloride in an anhydrous solvent.

  • Cool the tin(IV) chloride solution in an ice bath.

  • Slowly add the prepared Grignard reagent to the tin(IV) chloride solution with vigorous stirring. A 1:1 molar ratio is the target, but using a slight excess of SnCl₄ can help minimize the formation of di- and tri-butyltin species.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • Quench the reaction by carefully adding it to a mixture of ice and dilute hydrochloric acid.

  • Separate the organic layer, and extract the aqueous layer with an organic solvent (e.g., diethyl ether).

  • Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), and filter.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation under vacuum.

Visualizations

Caption: General workflow for n-butyltrichlorotin synthesis.

Caption: Troubleshooting logic for low yield reactions.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

dealing with moisture sensitivity of n-Butyltrichlorotin

Technical Support Center: n-Butyltrichlorotin

Welcome to the technical support center for n-Butyltrichlorotin (n-BT). This resource is designed to assist researchers, scientists, and drug development professionals in successfully handling and utilizing this moisture-sensitive compound. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is n-Butyltrichlorotin and why is it so sensitive to moisture?

A1: n-Butyltrichlorotin (also known as Butyltrichlorostannane or MBTC) is an organotin compound with the chemical formula C4H9Cl3Sn.[1][2] Its high sensitivity to moisture stems from the presence of a tin-chlorine bond that is susceptible to hydrolysis. When exposed to water, even atmospheric moisture, n-Butyltrichlorotin readily reacts to form hydrogen chloride (HCl) gas and various butyltin hydroxide species.[3] This reaction can alter the purity of the compound and affect experimental outcomes.

Q2: How should I properly store n-Butyltrichlorotin?

A2: To maintain its quality, n-Butyltrichlorotin should be stored in a tightly closed original container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[1][4] It is crucial to keep the container under a dry, inert atmosphere, such as nitrogen, to prevent exposure to moisture.[5][6]

Q3: What are the immediate signs that my n-Butyltrichlorotin has been compromised by moisture?

A3: The primary signs of moisture contamination include:

• Fuming in the air: The compound will fume upon contact with moist air due to the formation of hydrogen chloride gas.[3]

• Cloudy or hazy appearance: The pure compound is a clear, colorless to yellowish liquid.[7] Hydrolysis products can cause the liquid to appear cloudy.

• Pressure buildup in the container: The generation of HCl gas can lead to a pressure increase in a sealed container.

Q4: What materials are incompatible with n-Butyltrichlorotin?

A4: n-Butyltrichlorotin is incompatible with strong oxidizing agents, strong acids, strong bases, and alcohols.[1][4][5][6] Contact with these substances should be strictly avoided.

Troubleshooting Guide

Problem	Possible Cause	Solution
My n-Butyltrichlorotin appears cloudy.	Exposure to atmospheric moisture during storage or handling.	The compound has likely undergone partial hydrolysis. Depending on the tolerance of your experiment for impurities, the material may no longer be suitable. For future use, ensure storage and handling are performed under strictly anhydrous conditions.
I observe fumes when I open the container.	Reaction with ambient moisture.	This is an expected characteristic of the compound.[3] Always handle n-Butyltrichlorotin in a chemical fume hood with adequate ventilation and personal protective equipment.
My reaction is not proceeding as expected or is giving low yields.	The reagent may have degraded due to moisture exposure, or residual moisture in your reaction setup is interfering.	Use a fresh, unopened container of n-Butyltrichlorotin or verify the purity of your existing stock. Ensure all glassware is oven-dried and cooled under an inert atmosphere, and all solvents are anhydrous.
The pressure in the storage bottle seems high.	Hydrolysis has occurred, generating hydrogen chloride gas.	Handle the container with extreme caution in a fume hood. Cool the container before slowly and carefully venting the cap to release the excess pressure.

Experimental Protocols

Protocol 1: Handling and Dispensing of n-Butyltrichlorotin

This protocol outlines the procedure for safely handling and dispensing moisture-sensitive n-Butyltrichlorotin.

Materials:

• n-Butyltrichlorotin in its original container

• Dry, nitrogen-flushed glovebox or a Schlenk line setup

• Oven-dried glassware (e.g., syringe, receiving flask)

• Anhydrous solvents (if making a solution)

• Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, face shield, lab coat.

Procedure:

• Preparation: Ensure all glassware is thoroughly dried in an oven at >120°C for at least 4 hours and then cooled in a desiccator or under a stream of dry nitrogen.

• Inert Atmosphere: Perform all manipulations under a dry, inert atmosphere (nitrogen or argon). This can be inside a glovebox or using a Schlenk line.

• Temperature Equilibration: Allow the n-Butyltrichlorotin container to equilibrate to the ambient temperature of the glovebox or lab before opening to prevent moisture condensation.

• Dispensing:

  • Carefully open the container under the inert atmosphere.

  • Using a dry syringe, slowly draw the desired volume of the liquid.

  • Dispense the liquid into the reaction vessel, which has also been purged with an inert gas.

• Resealing: Tightly reseal the n-Butyltrichlorotin container, preferably with paraffin film around the cap for extra protection, and store it under a nitrogen atmosphere.[6]

• Cleanup: Clean any spills immediately with an inert absorbent material.[8] Dispose of waste according to institutional and local regulations.

Data Presentation

Table 1: Physical and Chemical Properties of n-Butyltrichlorotin

Property	Value	Reference
Molecular Formula	C4H9Cl3Sn	[1][5]
Molecular Weight	282.16 g/mol	[6]
Appearance	Colorless to yellowish liquid	[7]
Melting Point	-63 °C	[1]
Boiling Point	196 °C	[9]
Density	1.690 g/cm³ at 20 °C	[6][10]
Flash Point	81 °C	[10]
Solubility	Soluble in organic solvents; reacts with water.	[3]

Visualizations

Diagram 1: Hydrolysis Pathway of n-Butyltrichlorotin

The following diagram illustrates the initial steps of the hydrolysis of n-Butyltrichlorotin upon exposure to water, leading to the formation of intermediates and hydrogen chloride.

Caption: Simplified reaction pathway of n-Butyltrichlorotin hydrolysis.

Diagram 2: Experimental Workflow for Handling n-Butyltrichlorotin

This workflow provides a logical sequence of steps for the safe and effective handling of moisture-sensitive n-Butyltrichlorotin in a laboratory setting.

Caption: Experimental workflow for handling n-Butyltrichlorotin.

References

• 1. Monobutyltin Trichloride or Butylstannium Trichloride Manufacturers [mubychem.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. redox.com [redox.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. BNT Chemicals | Monobutyltin Trichloride Glass Coating [bnt-chemicals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. arkema.com [arkema.com]
• 10. cpachem.com [cpachem.com]

stabilizing n-Butyltrichlorotin solutions for long-term storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the long-term storage and handling of n-butyltrichlorotin solutions. Due to its inherent instability, primarily from hydrolysis, proper procedures are critical to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My n-butyltrichlorotin solution has turned cloudy and/or a precipitate has formed. What is the cause?

A1: Cloudiness or precipitation in your n-butyltrichlorotin solution is a strong indicator of hydrolysis. n-Butyltrichlorotin is highly sensitive to moisture. When exposed to water, it hydrolyzes to form various butyltin oxides and hydrochloric acid. These resulting oxides are generally insoluble in common organic solvents, leading to the observed turbidity or solid formation.

Q2: Can I use a solvent containing water to prepare my n-butyltrichlorotin solution?

A2: No. It is critical to use anhydrous solvents when preparing solutions of n-butyltrichlorotin. The presence of even trace amounts of water will initiate hydrolysis, leading to the degradation of the compound. Ensure your solvents are freshly dried and handled under anhydrous conditions.

Q3: What are the primary degradation products of n-butyltrichlorotin in solution?

A3: The primary degradation pathway for n-butyltrichlorotin is hydrolysis, which leads to the sequential loss of chloride atoms and the formation of butyltin hydroxide dichlorides, dibutyltin dihydroxide chlorides, and ultimately polymeric butyltin oxides.

Q4: Are there any chemical stabilizers I can add to my n-butyltrichlorotin solution for long-term storage?

A4: Currently, there are no commercially recommended chemical stabilizers to be added directly to n-butyltrichlorotin solutions for long-term storage. The most effective stabilization strategy is the strict exclusion of moisture and air. The term "organotin stabilizers" generally refers to the use of these compounds to stabilize other materials, such as PVC, not the stabilization of the organotin compounds themselves in solution.

Q5: What is the recommended way to handle n-butyltrichlorotin and its solutions?

A5: Always handle n-butyltrichlorotin and its solutions in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Use only oven-dried glassware and perform all manipulations under an inert atmosphere, such as dry nitrogen or argon.

Troubleshooting Guide: n-Butyltrichlorotin Solution Instability

This guide will help you diagnose and resolve common issues related to the instability of n-butyltrichlorotin solutions.

Symptom	Potential Cause	Recommended Action
Solution appears cloudy, hazy, or contains a precipitate immediately after preparation.	Presence of moisture in the solvent or on the glassware.	1. Ensure all glassware is rigorously dried in an oven (e.g., at 120°C for at least 4 hours) and cooled in a desiccator before use. 2. Use a fresh, unopened bottle of anhydrous solvent or a freshly dried and distilled solvent. 3. Prepare the solution under a dry, inert atmosphere (e.g., in a glove box or using Schlenk techniques).
A clear solution becomes cloudy over time during storage.	Ingress of atmospheric moisture into the storage container.	1. Check the integrity of the container seal. For long-term storage, use a container with a PTFE-lined cap or a glass ampoule that can be flame-sealed. 2. Store the solution under an inert atmosphere. Consider using a Sure/Seal™ type bottle for multiple uses.
Inconsistent experimental results using the n-butyltrichlorotin solution.	Partial degradation of the n-butyltrichlorotin.	1. Prepare fresh solutions for critical experiments. 2. If using a stored solution, consider quantifying the n-butyltrichlorotin concentration before use via a suitable analytical method (e.g., GC-MS or titration).
A decrease in the pH of the solution is observed.	Hydrolysis of n-butyltrichlorotin, which produces hydrochloric acid (HCl).	This is a definitive sign of degradation. The solution should be considered compromised and a fresh batch should be prepared under strictly anhydrous conditions.

Experimental Protocols

Protocol for Preparing a Stock Solution of n-Butyltrichlorotin

Objective: To prepare a stable stock solution of n-butyltrichlorotin in an anhydrous organic solvent.

Materials:

• n-Butyltrichlorotin (reagent grade)

• Anhydrous solvent (e.g., toluene, dichloromethane, or tetrahydrofuran, <50 ppm water)

• Oven-dried glassware (e.g., volumetric flask, syringes)

• Inert gas supply (dry nitrogen or argon)

• Septum-sealed bottle (e.g., Sure/Seal™ bottle)

• Magnetic stirrer and stir bar

Procedure:

• Place all glassware in an oven at 120°C for a minimum of 4 hours. Allow to cool to room temperature in a desiccator just before use.

• Assemble the glassware under a gentle stream of inert gas.

• Transfer the desired volume of anhydrous solvent to the volumetric flask via a cannula or a dry syringe.

• Carefully and quickly weigh the required amount of n-butyltrichlorotin and add it to the solvent. Alternatively, for liquid n-butyltrichlorotin, calculate the required volume and add it using a dry, gas-tight syringe.

• If necessary, stir the solution using a magnetic stir bar until the n-butyltrichlorotin is fully dissolved.

• Transfer the solution to a septum-sealed storage bottle under a positive pressure of inert gas.

• Store the bottle in a cool, dry, and dark place.

Data Presentation

Table 1: Recommended Storage Conditions for n-Butyltrichlorotin Solutions

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents contact with atmospheric moisture and oxygen.[1]
Container	Borosilicate glass (Type I) with a PTFE-lined cap or a flame-sealed ampoule.	Chemically inert and provides an excellent moisture barrier.[2][3][4]
Light Conditions	Store in the dark (e.g., amber glass bottle or in a cabinet).	To prevent any potential photolytic degradation.

Table 2: Analytical Techniques for Stability Assessment

Analytical Method	Principle	Sample Preparation	Remarks
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Derivatization to a more volatile species (e.g., with a Grignard reagent) is often required.	Highly sensitive and specific for the speciation of organotin compounds.
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)	Separation of compounds in the liquid phase followed by mass-based detection.	Dilution in a suitable mobile phase.	Can often analyze the compound without derivatization, simplifying sample preparation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides structural information based on the magnetic properties of atomic nuclei.	Dissolution in a suitable deuterated solvent.	Useful for identifying degradation products by observing changes in the chemical shifts and the appearance of new signals.
Titration	Quantitative chemical analysis to determine the concentration of a substance.	Reaction with a suitable titrant.	A classical method that can be used to determine the concentration of the active compound but may not provide information on degradation products.

Mandatory Visualization

Caption: Hydrolysis degradation pathway of n-Butyltrichlorotin.

Caption: Troubleshooting workflow for n-Butyltrichlorotin solution instability.

Caption: Experimental workflow for a stability study of n-Butyltrichlorotin solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Suitable containers for each chemical product - Scharlab Internacional [scharlab.com]
• 3. escopharma.com [escopharma.com]
• 4. royalchemical.com [royalchemical.com]

side reactions and byproducts in n-Butyltrichlorotin synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of n-Butyltrichlorotin. This resource addresses common side reactions, byproduct formation, and other challenges encountered during laboratory experiments.

Troubleshooting Guide

Navigating the complexities of n-butyltrichlorotin synthesis requires a systematic approach to troubleshooting. Common issues include low product yield, the formation of undesirable byproducts, and reaction initiation problems. The following guide provides a structured approach to identifying and resolving these challenges.

Issue: Low Yield or Incomplete Conversion

A frequent challenge in the synthesis of n-butyltrichlorotin is a lower than expected yield. This can stem from a variety of factors, from reagent quality to reaction conditions.

Troubleshooting Workflow for Low Yield

A troubleshooting flowchart for addressing low yields in n-butyltrichlorotin synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the synthesis of n-butyltrichlorotin and how are they formed?

A1: The most common byproducts are other butyltin chlorides, including dibutyltin dichloride (Bu₂SnCl₂), tributyltin chloride (Bu₃SnCl), and tetrabutyltin (Bu₄Sn). The formation of these byproducts is highly dependent on the synthetic route employed.

• Grignard Reaction (n-BuMgCl + SnCl₄): Over-alkylation is the primary cause of byproduct formation. The highly reactive Grignard reagent can react with the newly formed n-butyltrichlorotin to yield dibutyltin dichloride, and subsequently tributyltin chloride and tetrabutyltin. The stoichiometry of the reactants is a critical factor in controlling the product distribution. A Wurtz-type coupling of the Grignard reagent can also lead to the formation of octane.

• Redistribution Reaction (SnBu₄ + SnCl₄): This reaction inherently produces a mixture of butyltin chlorides. The final composition of the product mixture is determined by the initial stoichiometric ratio of the reactants and the reaction conditions.

• Direct Synthesis (n-BuCl + Sn): This method often yields a mixture of n-butyltrichlorotin and dibutyltin dichloride. The selectivity is influenced by the catalyst, temperature, and pressure.

Logical Diagram of Byproduct Formation in Grignard Synthesis

Sequential alkylation leading to byproduct formation in the Grignard synthesis of n-butyltrichlorotin.

Q2: How can I minimize the formation of these byproducts?

A2: Minimizing byproduct formation is key to achieving a high yield of n-butyltrichlorotin. The following strategies are recommended:

Synthesis Method	Strategy to Minimize Byproducts
Grignard Reaction	Control Stoichiometry: Use a precise 1:1 molar ratio of Grignard reagent to tin(IV) chloride. A slight excess of SnCl₄ can also be used. Slow Addition: Add the Grignard reagent to the tin(IV) chloride solution slowly and at a low temperature to control the exothermic reaction and prevent localized high concentrations of the Grignard reagent. Low Temperature: Maintain a low reaction temperature (e.g., 0-5 °C) to reduce the rate of over-alkylation.
Redistribution Reaction	Precise Stoichiometry: Carefully control the molar ratio of tetrabutyltin to tin(IV) chloride to favor the formation of n-butyltrichlorotin. A 1:3 ratio is often cited.[1] Reaction Time and Temperature: Optimize the reaction time and temperature to reach equilibrium at the desired product distribution.
Direct Synthesis	Catalyst Selection: The choice of catalyst (e.g., iodine, quaternary ammonium salts) can significantly influence the selectivity of the reaction. Temperature and Pressure Control: Fine-tuning the reaction temperature and pressure is crucial for maximizing the yield of the desired product.

Q3: My Grignard reaction for n-butyltrichlorotin synthesis is difficult to initiate. What should I do?

A3: Difficulty in initiating a Grignard reaction is a common issue, often due to the passivation of the magnesium surface by a layer of magnesium oxide. Here are some troubleshooting steps:

• Activate the Magnesium:

  • Mechanical Activation: Crush the magnesium turnings in a dry mortar and pestle just before use to expose a fresh surface.

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension. The reaction with these initiators will clean the magnesium surface.

• Ensure Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is flame-dried or oven-dried, and use anhydrous solvents.

• Local Heating: Gently warm a small spot of the reaction flask with a heat gun to initiate the reaction. Once initiated, the exothermic nature of the reaction should sustain it.

Q4: What are the recommended purification methods for n-butyltrichlorotin?

A4: The primary method for purifying n-butyltrichlorotin from its less volatile byproducts (dibutyltin dichloride, tributyltin chloride, and tetrabutyltin) is fractional distillation under reduced pressure . Due to the close boiling points of the different butyltin compounds, a fractionating column with good efficiency is recommended.

Experimental Protocols

1. Synthesis of n-Butyltrichlorotin via Grignard Reaction

This protocol describes the preparation of n-butyltrichlorotin from n-butylmagnesium chloride and tin(IV) chloride.

• Materials:

  • Magnesium turnings

  • n-Butyl chloride

  • Tin(IV) chloride (anhydrous)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Iodine (crystal) or 1,2-dibromoethane

  • Hydrochloric acid (concentrated)

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate

• Procedure:

  • Preparation of the Grignard Reagent:

    • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

    • Add a small crystal of iodine or a few drops of 1,2-dibromoethane.

    • Add a small portion of a solution of n-butyl chloride in anhydrous diethyl ether from the dropping funnel.

    • If the reaction does not start, gently warm the flask.

    • Once the reaction has initiated (indicated by bubbling and a cloudy appearance), add the remaining n-butyl chloride solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

  • Reaction with Tin(IV) Chloride:

    • In a separate flame-dried, three-necked flask, prepare a solution of tin(IV) chloride in anhydrous diethyl ether.

    • Cool this solution in an ice-salt bath to 0-5 °C.

    • Slowly add the prepared Grignard reagent to the tin(IV) chloride solution via a cannula or dropping funnel with vigorous stirring, maintaining the temperature below 10 °C.

  • Work-up and Purification:

    • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

    • Pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

    • Separate the organic layer and extract the aqueous layer with diethyl ether.

    • Combine the organic layers and wash with water, followed by a saturated aqueous sodium chloride solution.

    • Dry the organic layer over anhydrous sodium sulfate.

    • Filter and remove the solvent by distillation.

    • Purify the crude product by fractional distillation under reduced pressure.

2. Synthesis of n-Butyltrichlorotin via Redistribution Reaction

This protocol outlines the synthesis of n-butyltrichlorotin by the redistribution reaction between tetrabutyltin and tin(IV) chloride.[1]

• Materials:

  • Tetrabutyltin (Bu₄Sn)

  • Tin(IV) chloride (SnCl₄)

• Procedure:

  • In a reaction flask equipped with a stirrer and a reflux condenser, charge tetrabutyltin and tin(IV) chloride in a 1:3 molar ratio.[1]

  • Heat the mixture with stirring. The reaction is typically carried out at elevated temperatures.

  • Monitor the reaction progress by taking aliquots and analyzing them (e.g., by GC or NMR) to determine the distribution of the butyltin chlorides.

  • Once the desired equilibrium is reached, cool the reaction mixture.

  • Purify the n-butyltrichlorotin from the other butyltin chlorides by fractional distillation under reduced pressure.

References

• 1. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]

optimizing temperature and pressure for n-Butyltrichlorotin reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with n-Butyltrichlorotin.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for n-Butyltrichlorotin?

A1: The two main industrial methods for synthesizing n-Butyltrichlorotin are the redistribution reaction and oxidative addition.

• Redistribution Reaction: This involves the reaction of tetra-n-butyltin with stannic chloride. The stoichiometry of the reactants is crucial for controlling the product distribution.

• Oxidative Addition: This method involves the reaction of n-butyl chloride with stannous chloride in the presence of a catalyst, such as a trialkylantimony compound.

Q2: What is the recommended temperature range for the synthesis of n-Butyltrichlorotin?

A2: For the oxidative addition of n-butyl chloride to stannous chloride using a tri-n-butylantimony catalyst, a temperature range of 100-160 °C is typically employed. For redistribution reactions, the temperature is a critical parameter that influences reaction rate and selectivity, and it is often determined empirically based on the specific reactants and catalyst used.

Q3: How does pressure influence n-Butyltrichlorotin synthesis?

A3: In gas-phase reactions, increasing pressure leads to a higher concentration of gaseous reactants, which in turn increases the frequency of molecular collisions and accelerates the reaction rate. For liquid-phase reactions, the effect of pressure is generally less pronounced but can influence reaction rates and equilibria, especially if there is a change in the number of moles of gas during the reaction.

Q4: My n-Butyltrichlorotin reaction is sluggish. What are the potential causes?

A4: A slow reaction rate can be due to several factors:

• Low Temperature: The reaction temperature may be insufficient to overcome the activation energy.

• Poor Catalyst Activity: The catalyst may be impure, deactivated, or used in an insufficient amount.

• Impure Reactants: Impurities in the starting materials can inhibit the reaction.

• Inadequate Mixing: Poor agitation can lead to localized concentration gradients and slow down the reaction.

Q5: I am observing the formation of unexpected byproducts. What are they and how can I avoid them?

A5: In the redistribution reaction, improper stoichiometry can lead to the formation of other butyltin chlorides (e.g., di-n-butyltin dichloride, tri-n-butyltin chloride). In Grignard-based syntheses of the tetra-n-butyltin precursor, moisture can lead to the formation of butane and magnesium salts. Careful control of stoichiometry and ensuring anhydrous conditions are critical to minimize these byproducts.

Troubleshooting Guides

Low Product Yield

Symptom	Possible Cause	Suggested Solution
Low conversion of starting materials	Reaction temperature is too low.	Gradually increase the reaction temperature in 5-10 °C increments while monitoring the reaction progress.
Insufficient reaction time.	Extend the reaction time and monitor by techniques like GC-MS.
Catalyst is inactive or insufficient.	Use a fresh batch of catalyst or increase the catalyst loading.
Product loss during workup	Hydrolysis of n-Butyltrichlorotin due to moisture.	Ensure all workup steps are performed under strictly anhydrous conditions.
Inefficient extraction or purification.	Optimize the extraction solvent and purification method (e.g., distillation).

Formation of Impurities

Symptom	Possible Cause	Suggested Solution
Presence of other butyltin chlorides (e.g., dibutyltin dichloride)	Incorrect stoichiometry in the redistribution reaction.	Carefully control the molar ratio of tetra-n-butyltin to stannic chloride.
Formation of tin oxides	Exposure of the product to air and moisture.	Handle the product under an inert atmosphere (e.g., nitrogen or argon).
Residual starting materials	Incomplete reaction.	Increase reaction temperature, time, or catalyst concentration.

Experimental Protocols

Synthesis of n-Butyltrichlorotin via Redistribution Reaction

Materials:

• Tetra-n-butyltin

• Stannic chloride

• Lewis acid catalyst (optional)

• Anhydrous toluene (solvent)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel under a nitrogen atmosphere, dissolve tetra-n-butyltin in anhydrous toluene.

• With vigorous stirring, add stannic chloride dropwise to the solution at room temperature. The molar ratio of tetra-n-butyltin to stannic chloride should be precisely controlled to favor the formation of n-Butyltrichlorotin.

• If a catalyst is used, add it to the tetra-n-butyltin solution before the addition of stannic chloride.

• After the addition is complete, heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• The product, n-Butyltrichlorotin, can be purified from the reaction mixture by fractional distillation under reduced pressure.

Data Presentation

Representative Temperature Effects on a Generic Organotin Redistribution Reaction

Temperature (°C)	Reaction Time (h)	n-Butyltrichlorotin Yield (%)	Dibutyltin Dichloride (%)
80	24	65	25
100	12	80	15
120 (reflux)	6	85	10
140	4	82	12 (decomposition observed)

Note: This table presents illustrative data based on general chemical principles, not specific experimental results from the literature.

Representative Pressure Effects on a Generic Gas-Phase Organometallic Reaction

Pressure (atm)	Reaction Rate (relative)
1	1.0
5	4.8
10	9.5

Note: This table presents illustrative data based on the general relationship between pressure and reaction rate for gaseous reactants, not specific experimental results for n-Butyltrichlorotin synthesis.

Mandatory Visualizations

Caption: Workflow for n-Butyltrichlorotin Synthesis via Redistribution.

Caption: Troubleshooting Logic for Low Reaction Yield.

troubleshooting inconsistent results in experiments with n-Butyltrichlorotin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing inconsistent results during experiments with n-Butyltrichlorotin (also known as MBTC or Butyltin trichloride).

Frequently Asked Questions (FAQs)

Q1: What is n-Butyltrichlorotin and what are its primary applications?

n-Butyltrichlorotin (C₄H₉Cl₃Sn) is a versatile organotin compound.[1][2] It primarily serves as a crucial intermediate in the synthesis of other organotin compounds.[2][3] Its major applications include:

• Glass Coating: It is used in the hot-end coating of glass bottles and flat glass to improve abrasion resistance, bursting strength, and scratch resistance by forming a thin layer of tin oxide.[3][4]

• PVC Stabilizers: While less effective than dialkyltin compounds on its own, it exerts a synergistic effect when added to them, preventing early yellowing in PVC plastics.[3][4]

• Catalyst: It is used as a catalyst in various chemical reactions.[3][5]

• Chemical Intermediate: It is a precursor for producing other organotin compounds, such as di- and tributyltin catalysts used in esterification reactions.[3]

Q2: What are the critical safety precautions for handling n-Butyltrichlorotin?

n-Butyltrichlorotin is a hazardous substance that requires careful handling. It is corrosive and can cause severe skin burns and eye damage.[4][6] Inhalation may lead to respiratory irritation, chemical pneumonitis, and pulmonary edema.[4][6] Key safety measures include:

• Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing, and chemical safety goggles or eyeglasses.[5][7][8]

• Ventilation: Use only under a chemical fume hood to avoid breathing mists, vapors, or spray.[7][8]

• Handling Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[7][9]

• Spill Management: In case of a spill, evacuate the area and remove all ignition sources. Soak up the spill with an inert absorbent material and place it in suitable, closed containers for disposal.[7]

Q3: How should I properly store n-Butyltrichlorotin to ensure its stability?

Proper storage is critical to maintain the compound's integrity. n-Butyltrichlorotin is stable under normal conditions but is sensitive to moisture, heat, and light.[7][8][9]

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][9]

• Atmosphere: To maintain product quality, storing under a nitrogen atmosphere is recommended.[7][8]

• Avoid Incompatibilities: Store away from strong oxidizing agents, alcohols, bases, and strong acids.[7][9]

• Shelf Life: When stored correctly in sealed original containers, it has a minimum shelf life of 6 months without a decline in quality.[3] An indefinite shelf life is possible if stored properly.[9]

Q4: My stock of n-Butyltrichlorotin has developed a yellowish or brownish color. Is it still usable?

A brownish color may develop during extended storage; however, this typically does not influence the application or effectiveness of the product.[3] The appearance of the liquid is generally colorless to yellow.[2][5] However, any unexpected color change could signify contamination or degradation, so it is advisable to verify its purity if results are critical.

Q5: What solvents are recommended for dissolving n-Butyltrichlorotin?

n-Butyltrichlorotin is soluble in organic solvents.[4] It is sparingly soluble in water, but this will be accompanied by partial hydrolysis, which can affect experimental outcomes.[4] The choice of solvent should be guided by the specific requirements of your experiment, avoiding reactive solvents like alcohols unless they are part of the intended reaction.

Troubleshooting Inconsistent Experimental Results

Problem: My reaction yields are inconsistent and often lower than expected. What are the potential causes?

Inconsistent yields can stem from several factors related to the stability and reactivity of n-Butyltrichlorotin.

• Answer:

  • Moisture Contamination (Hydrolysis): n-Butyltrichlorotin is highly susceptible to hydrolysis in the presence of moist air or water, which forms hydrogen chloride and various hydrated butyltin species.[4][10][11][12] This alters the chemical nature of the reagent, reducing the amount of active compound available for your reaction.

    • Solution: Ensure all glassware is thoroughly dried in an oven before use.[13] Handle the compound under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents.

  • Reagent Purity: The purity of your n-Butyltrichlorotin can vary. Commercially available reagents typically have a purity of ≥98%.[2] Impurities can interfere with the reaction.

    • Solution: If possible, verify the purity of your stock via analytical methods like titration or NMR. Consider using a new, unopened bottle of the reagent to rule out degradation of older stock.

  • Incompatible Reagents: The compound is incompatible with strong bases, acids, oxidizing agents, and alcohols.[9] These substances can decompose or react with n-Butyltrichlorotin in unintended ways.

    • Solution: Carefully review all reagents and solvents in your protocol to ensure they are compatible.

  • Temperature Fluctuations: Many organic reactions are sensitive to temperature.

    • Solution: Ensure precise temperature control throughout your experiment.

Problem: I am observing variability in my analytical data (e.g., GC, NMR, Mass Spec). What could be the source of this inconsistency?

• Answer:

  • Sample Degradation: Studies have shown that some organotin compounds can degrade during storage, even over short periods at refrigerated temperatures.[14] Hydrolysis can also occur during sample preparation or analysis if exposed to moisture.

    • Solution: Analyze samples as quickly as possible after preparation. Ensure that any solvents used for dilution or analysis are anhydrous.

  • Interference from Other Metals: The presence of other metals, such as copper, iron, cobalt, or nickel, can interfere with certain analytical detection methods.[6]

    • Solution: If metal contamination is suspected, using a masking agent may be necessary to chelate the interfering ions.[6]

  • Improper Sample Preparation: The analysis of organotin compounds often requires specific preparation steps, such as derivatization, to make them suitable for techniques like Gas Chromatography (GC).[14][15] Incomplete or inconsistent derivatization will lead to variable results.

    • Solution: Strictly follow a validated sample preparation protocol. For example, methods using sodium tetraethylborate for derivatization or tropolone for extraction have been developed for consistent analysis.[14][15]

Problem: A precipitate forms when I prepare solutions of n-Butyltrichlorotin. What is it and how can I prevent it?

• Answer: The formation of a precipitate is a strong indicator of hydrolysis. When n-Butyltrichlorotin reacts with water, it undergoes hydrolysis and condensation to form various intermediate compounds, which can be insoluble in your chosen solvent.[10][11][12] The initial hydrolysis can lead to species like (BuSn)₂(OH)₂Cl₄(H₂O)₂, and complete hydrolysis can form polymeric stannonic acids, [BuSn(O)OH]n.[11][12]

  • Solution:

    • Use high-purity, anhydrous solvents.

    • Prepare solutions under an inert atmosphere (nitrogen or argon) to minimize contact with atmospheric moisture.

    • Ensure all glassware is scrupulously cleaned and dried. Rinsing with concentrated HCl, followed by deionized water and a final rinse with an appropriate organic solvent like toluene, can be an effective cleaning procedure.[5]

Quantitative Data Summary

Table 1: Physical and Chemical Properties of n-Butyltrichlorotin

Property	Value	Reference(s)
Molecular Formula	C₄H₉Cl₃Sn	[2][9]
Molecular Weight	282.18 g/mol	[2][9]
Appearance	Colorless to yellow clear liquid	[2][5]
Density	~1.7 g/mL	[2][4]
Melting Point	-63 °C	[2][4]
Boiling Point	102 °C @ 12 mmHg; 93 °C @ 10 mmHg	[2][4]
Flash Point	81 °C (closed cup)	[4]
Solubility	Soluble in organic solvents; sparingly soluble in water with partial hydrolysis.	[4]

Table 2: Storage and Incompatibility Information

Parameter	Recommendation	Reference(s)
Storage Conditions	Store in a cool, dry, well-ventilated area in a tightly closed container.	[7][9]
Protection	Protect from sunlight, heat, sparks, and ignition sources. Store under nitrogen.	[7][8][9]
Incompatible Materials	Strong oxidizing agents, strong bases & acids, alcohols.	[7][9]
Hazardous Decomposition	Under fire conditions, forms carbon oxides, hydrogen chloride, and tin oxides.	[9]

Experimental Protocols & Workflows

Protocol: General Solution Preparation

This protocol outlines the steps for preparing a stock solution of n-Butyltrichlorotin for general experimental use, minimizing the risk of hydrolysis.

• Glassware Preparation: Thoroughly dry all glassware (e.g., volumetric flask, syringe, needles) in an oven at >100 °C for several hours and allow to cool in a desiccator.

• Inert Atmosphere: Assemble the glassware and purge with a dry, inert gas such as nitrogen or argon. Maintain a positive pressure of the inert gas throughout the procedure.

• Solvent Addition: Using a syringe, transfer the required volume of anhydrous solvent into the volumetric flask.

• Reagent Transfer: Carefully measure and transfer the required amount of n-Butyltrichlorotin to the flask via syringe. The reagent is a liquid at room temperature.[3][5]

• Mixing: Gently swirl the flask to ensure the solution is homogeneous.

• Storage: Store the prepared solution in a tightly sealed container, preferably with a septum cap, under an inert atmosphere, and away from light.

Diagrams

Caption: Logical workflow for troubleshooting inconsistent experimental results.

Caption: Simplified hydrolysis pathway of n-Butyltrichlorotin in the presence of water.

References

• 1. n-Butyltrichlorotin | C4H9Cl3Sn | CID 11196789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. BNT Chemicals | Monobutyltin Trichloride Glass Coating [bnt-chemicals.com]
• 4. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. osha.gov [osha.gov]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. Monobutyltin Trichloride or Butylstannium Trichloride Manufacturers [mubychem.com]
• 10. researchgate.net [researchgate.net]
• 11. Hydrolysis and condensation of monobutyltin chloride: reaction process analysis with DFT - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. scribd.com [scribd.com]
• 14. Sampling and analysis of butyltin compounds in air using gas chromatography and flame photometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cdc.gov [cdc.gov]

Technical Support Center: Managing Thermal Decomposition of n-Butyltrichlorotin

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with n-butyltrichlorotin, focusing on the management of its thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the thermal decomposition temperature of n-butyltrichlorotin?

A1: The decomposition temperature of n-butyltrichlorotin is reported to be above 210°C.[1][2] However, thermal degradation can begin at lower temperatures, and the rate of decomposition will increase with rising temperature.

Q2: What are the hazardous byproducts of n-butyltrichlorotin thermal decomposition?

A2: Thermal decomposition of n-butyltrichlorotin can release irritating and toxic gases and vapors.[1][2] The primary hazardous decomposition products include:

• Carbon monoxide (CO)[1][2]

• Carbon dioxide (CO2)[1][2]

• Hydrogen chloride (HCl) gas[1][2]

• Tin oxides[1][2][3]

Q3: What are the main safety concerns when heating n-butyltrichlorotin?

A3: The primary safety concerns are the release of corrosive and toxic fumes (HCl gas) and the formation of fine tin oxide particulates. Additionally, n-butyltrichlorotin is corrosive to the skin and eyes and can cause respiratory irritation.[4] It is also moisture-sensitive, and reaction with water can produce HCl.[2] Heating the substance in a closed container can lead to a dangerous buildup of pressure and potential explosion.[1][2]

Q4: How should I store n-butyltrichlorotin to prevent premature decomposition?

A4: Store n-butyltrichlorotin in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3] It is recommended to keep the container under a nitrogen atmosphere to protect it from moisture.[5]

Troubleshooting Guides

Issue 1: Unexpected Fuming or Off-Gassing at Temperatures Below 210°C

Possible Cause	Troubleshooting Step
Moisture Contamination: The presence of water can lead to hydrolysis, releasing HCl gas.	1. Ensure all glassware and equipment are rigorously dried before use. 2. Handle the compound under an inert atmosphere (e.g., nitrogen or argon). 3. Use anhydrous solvents if the experiment involves solutions.
Hot Spots in Heating Mantle: Uneven heating can cause localized areas to exceed the decomposition temperature.	1. Use a well-maintained and calibrated heating mantle. 2. Employ a sand or oil bath for more uniform heat distribution. 3. Continuously monitor the temperature of the reaction mixture with a calibrated thermometer.
Presence of Impurities: Catalytic impurities could lower the decomposition temperature.	1. Use high-purity grade n-butyltrichlorotin. 2. Analyze the starting material for any potential contaminants if unexpected decomposition persists.

Issue 2: Clogging of Tubing or Vents with a White Solid

Possible Cause	Troubleshooting Step
Formation of Tin Oxides: Thermal decomposition produces non-volatile tin oxides that can deposit on cooler surfaces.	1. Heat all downstream tubing and vents to a temperature that prevents condensation of tin oxide precursors. 2. Design the experimental setup with wider bore tubing to minimize the impact of blockages. 3. Incorporate a trap or filter system to capture solid byproducts before they reach sensitive equipment.
Reaction with Air: Leaks in the system can introduce oxygen, leading to the formation of tin oxides.	1. Thoroughly check all connections and seals for leaks before starting the experiment. 2. Maintain a positive pressure of inert gas within the system to prevent air ingress.

Issue 3: Corrosion of Experimental Apparatus

Possible Cause	Troubleshooting Step
Generation of HCl Gas: Hydrogen chloride is highly corrosive, especially in the presence of moisture.	1. Use glassware and equipment made from corrosion-resistant materials (e.g., borosilicate glass, PTFE). 2. Implement a downstream scrubbing system with a basic solution (e.g., sodium bicarbonate or sodium hydroxide) to neutralize acidic gases before they are vented.

Quantitative Data Summary

Parameter	Value	Source
Decomposition Temperature	> 210°C	[1][2]
Autoignition Temperature	> 200°C / 392°F	[1][2]
Boiling Point	196°C at atmospheric pressure	[4]
Flash Point	Non-flammable (no flash point before boiling)	[4]
Density	1.69 g/cm³ at 20°C	[4]

Experimental Protocols

Protocol 1: Controlled Thermal Decomposition in a Tube Furnace

Objective: To thermally decompose n-butyltrichlorotin in a controlled manner and safely manage the decomposition products.

Materials:

• n-Butyltrichlorotin

• Tube furnace with temperature controller

• Quartz or borosilicate glass tube

• Inert gas supply (Nitrogen or Argon) with mass flow controller

• Gas-tight fittings

• Heating tape

• Scrubber system containing a basic solution (e.g., 1 M NaOH)

• Cold trap (optional, for collecting less volatile byproducts)

Procedure:

• System Setup:

  • Assemble the tube furnace setup in a well-ventilated fume hood.

  • Place a known quantity of n-butyltrichlorotin in a ceramic or quartz boat and position it in the center of the tube.

  • Connect the inert gas supply to the inlet of the tube.

  • Connect the outlet of the tube to the scrubber system. Ensure all connections are secure.

  • Wrap any downstream tubing that is not heated by the furnace with heating tape to prevent condensation.

• Inerting the System:

  • Purge the entire system with the inert gas for at least 30 minutes to remove any residual air and moisture.

• Heating and Decomposition:

  • Set the heating tape to a temperature that will prevent condensation (e.g., 150-200°C).

  • Slowly ramp up the furnace temperature to the desired decomposition temperature (e.g., >220°C).

  • Maintain a constant flow of inert gas to carry the volatile decomposition products into the scrubber.

  • Monitor the system for any signs of pressure buildup or blockages.

• Cooling and Shutdown:

  • Once the decomposition is complete, turn off the furnace and allow the system to cool to room temperature under the inert gas flow.

  • Turn off the heating tape once the furnace has cooled.

  • Continue the inert gas flow until the system is at ambient temperature.

• Waste Disposal:

  • Carefully dismantle the apparatus in the fume hood.

  • The basic solution in the scrubber should be neutralized and disposed of according to institutional guidelines for hazardous waste.

  • Any solid residues (tin oxides) should be collected and disposed of as heavy metal waste.

Visualizations

Caption: Workflow for the controlled thermal decomposition of n-butyltrichlorotin.

Caption: Logical troubleshooting steps for common experimental issues.

References

• 1. Pyrolysis of chlorinated organic chemicals. [researchspace.ukzn.ac.za]
• 2. researchgate.net [researchgate.net]
• 3. preprints.org [preprints.org]
• 4. delvallelab.weebly.com [delvallelab.weebly.com]
• 5. reddit.com [reddit.com]

mitigating corrosion issues when using n-Butyltrichlorotin

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating corrosion issues when working with n-Butyltrichlorotin.

Troubleshooting Guide

Q1: My stainless steel (316/316L) reactor/stirrer is showing signs of corrosion after an experiment with n-Butyltrichlorotin. What is causing this?

A: The primary cause of corrosion is the hydrolysis of n-Butyltrichlorotin in the presence of trace amounts of moisture to produce hydrochloric acid (HCl)[1]. Stainless steel grades 304 and 316 have very limited resistance to hydrochloric acid, even at low concentrations and ambient temperatures[2]. The corrosion rate of AISI 316 stainless steel increases with higher concentrations of HCl and elevated temperatures[3]. This acidic environment can lead to uniform corrosion, as well as localized pitting and crevice corrosion[1][2].

Q2: I observed unexpected vigorous gas evolution and a rapid increase in temperature during my reaction with n-Butyltrichlorotin. What is happening?

A: This is likely a result of a rapid hydrolysis reaction. n-Butyltrichlorotin is highly sensitive to moisture and can react exothermically with water to produce hydrochloric acid and various butyltin hydroxide and oxide species[1][4]. The gas evolution is likely hydrogen chloride vapor. This situation can be hazardous, leading to a dangerous increase in pressure and temperature within your reaction vessel. It indicates that there was significant moisture contamination in your setup or reagents.

Q3: My product yield is lower than expected, and I notice some solid precipitate. Could this be related to corrosion?

A: Yes, it is possible. The corrosion of your reactor can introduce metal ions into your reaction mixture. These metal ions could potentially interfere with your reaction, catalyze side reactions, or lead to the degradation of your product. The solid precipitate could be insoluble corrosion products or a result of side reactions catalyzed by the leached metals.

Q4: How can I clean my glassware and equipment after using n-Butyltrichlorotin to remove residual compounds and prevent future corrosion?

A: After your experiment, it is crucial to safely quench any remaining reactive n-Butyltrichlorotin and its hydrolysis products. A recommended procedure involves using a 10% hydrogen peroxide aqueous solution to treat the glassware, which helps to oxidize and decompose the organotin compounds[5]. Following this, thoroughly rinse all equipment with water. For heavily contaminated materials like filter paper, it is best to store them in a dedicated, sealed container for hazardous waste disposal[5].

Frequently Asked Questions (FAQs)

Q1: What materials are recommended for handling n-Butyltrichlorotin?

A: Due to the corrosive nature of n-Butyltrichlorotin upon hydrolysis, standard stainless steel (304, 316) is not recommended[2]. For applications requiring high corrosion resistance, especially at elevated temperatures, nickel-based alloys such as Hastelloy C-276 are a much better choice[6][7][8]. Hastelloy C-276 exhibits outstanding resistance to hydrochloric acid over a wide range of concentrations and temperatures[6][7][8]. For seals and gaskets, chemically resistant polymers like PTFE are suitable. It is explicitly advised to NOT use aluminum or galvanized containers.

Q2: How can I prevent moisture from contaminating my reaction?

A: Preventing moisture ingress is critical. All glassware must be thoroughly dried in an oven (e.g., at 125°C overnight) and cooled under a stream of dry, inert gas like nitrogen or argon[9][10][11]. Reactions should be conducted under a positive pressure of an inert gas, using a bubbler to monitor the gas flow[9][10][11]. Use septa and syringes for transferring n-Butyltrichlorotin and other reagents to maintain a closed system[9][11]. Anhydrous solvents should be used.

Q3: What is passivation and should I passivate my reactor before using n-Butyltrichlorotin?

A: Passivation is a chemical treatment that removes free iron from the surface of stainless steel and promotes the formation of a protective chromium oxide layer, which enhances corrosion resistance[5]. While passivation can improve the general corrosion resistance of stainless steel, it will not make it immune to attack by the hydrochloric acid generated from n-Butyltrichlorotin hydrolysis[2]. If you must use stainless steel for a short, non-critical application at room temperature, passivation is recommended as a preparatory step. However, for prolonged use or at elevated temperatures, selecting a more resistant material like Hastelloy is the correct approach.

Q4: Are there any chemical inhibitors I can add to mitigate corrosion?

A: Interestingly, some organotin compounds themselves have been studied as corrosion inhibitors in acidic environments. For example, compounds like dibutyltin dichloride and triphenyltin chloride have been shown to reduce the corrosion rate of nickel in formic and acetic acid[12][13]. Other organotin complexes have demonstrated corrosion inhibition for mild steel in the presence of HCl[14][15]. However, the applicability and efficacy of these as inhibitors in your specific reaction system would need to be carefully evaluated, as they could interfere with your desired chemistry. The primary and most effective mitigation strategy is the rigorous exclusion of moisture and the use of appropriate corrosion-resistant materials.

Data Presentation

Table 1: Corrosion Rate of Stainless Steel 316 in Hydrochloric Acid

HCl Concentration (M)	Temperature (°C)	Corrosion Rate (mm/year)	Notes
0.5	30-60	Increases with temperature	Pitting corrosion observed.[3]
1.0	30-60	Increases with temperature	Pitting corrosion observed.[3]
1.5	30-60	Increases with temperature	Pitting corrosion observed.[3]
2.0	30-60	Increases with temperature	Pitting corrosion observed.[3]
3.0 (approx. 10%)	Room Temp	~1.088	Significant corrosion.[16]

Table 2: Corrosion Rate of Hastelloy C-276 in Hydrochloric Acid

HCl Concentration (M)	Temperature (°C)	Corrosion Rate (mm/year)
0.01	Room Temp	~0.11[7][8]
0.5	Room Temp	~0.16[7][8]
Up to ~10%	< 50	< 0.13[6]
Up to ~20%	< 40	< 0.13[6]

Experimental Protocols

Protocol for Handling n-Butyltrichlorotin to Mitigate Corrosion

This protocol outlines the key steps to minimize corrosion when working with n-Butyltrichlorotin.

1. Material Selection:

• Reactor Vessel and Stirrer: Use Hastelloy C-276 for optimal corrosion resistance. If unavailable, borosilicate glass is a suitable alternative, though consideration must be given to its pressure and temperature limitations. Avoid using stainless steel (304 or 316).
• Tubing and Transfer Lines: Use PTFE or PFA tubing for liquid transfers.
• Septa: Use high-quality, chemical-resistant septa.

2. Glassware and Equipment Preparation:

• Thoroughly clean all glassware, removing any organic residues.
• Dry all glassware and equipment in an oven at a minimum of 125°C for at least 4 hours (overnight is recommended) to remove all traces of adsorbed moisture[10][11].
• Assemble the reaction apparatus while still hot and immediately place it under a positive pressure of a dry, inert gas (e.g., nitrogen or argon). Allow the apparatus to cool to room temperature under the inert atmosphere.

3. Reagent Handling and Reaction Setup:

• Use only anhydrous solvents and reagents.
• Maintain a continuous positive pressure of inert gas throughout the experiment. Use a bubbler filled with mineral oil to monitor the gas outflow and prevent backflow of air and moisture.
• Transfer n-Butyltrichlorotin and other liquid reagents using dry syringes or cannulas through septa[9][11].
• For the addition of solid reagents, use a solids addition funnel that can be purged with inert gas.

4. Post-Reaction Workup and Cleaning:

• Quench the reaction mixture carefully under an inert atmosphere. A common method is the slow addition of a proton source like isopropanol, followed by water.
• Clean all equipment promptly after use.
• To neutralize and decompose residual organotin compounds, rinse the glassware with a 10% hydrogen peroxide solution in a fume hood[5].
• Dispose of all waste, including the peroxide rinse, according to your institution's hazardous waste disposal procedures.

Visualizations

Caption: Experimental workflow for minimizing corrosion when using n-Butyltrichlorotin.

Caption: The hydrolysis of n-Butyltrichlorotin leads to the formation of corrosive HCl.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. bssa.org.uk [bssa.org.uk]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. Passivation vs. Corrosion: Maintaining Sterile Pharmaceutical Environments - GL Tec [gl-tec.com]
• 6. Corrosion Resistance of Hastelloy C-276 to Hydrochloric Acid [metalspiping.com]
• 7. Corrosion Behavior of Hastelloy C-276 in Hydrochloric and Sulfuric Acid | Scientific.Net [scientific.net]
• 8. researchgate.net [researchgate.net]
• 9. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 10. web.mit.edu [web.mit.edu]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. Organo-Tin Compounds as Corrosion Inhibitor for Nickel in Acetic Acid Solution [jstage.jst.go.jp]
• 13. content.ampp.org [content.ampp.org]
• 14. academicjournals.org [academicjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

Reference Data & Comparative Studies

A Comparative Guide to n-Butyltrichlorotin and Other Organotin Stabilizers for PVC

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of n-Butyltrichlorotin (also known as monobutyltin trichloride or MBTC) with other widely used organotin heat stabilizers for Polyvinyl Chloride (PVC). The information presented is supported by available experimental data to facilitate informed decisions in material selection and development for research and pharmaceutical applications where PVC is a common polymer of choice.

Organotin compounds are highly effective heat stabilizers for PVC, preventing its thermal degradation during processing and enhancing the durability of the final product.[1] The choice of stabilizer is critical as it influences not only the performance characteristics of the PVC material but also its toxicological profile. This guide focuses on comparing n-Butyltrichlorotin with two other major classes of organotin stabilizers: dibutyltin and dioctyltin compounds.

Performance Comparison of Organotin Stabilizers

The performance of organotin stabilizers is primarily evaluated based on their ability to maintain the thermal stability and color of PVC during high-temperature processing. Key performance indicators include thermal stability time, color retention (measured by the Yellowness Index), and long-term stability.

While n-Butyltrichlorotin is seldom used as a primary stabilizer, it plays a crucial role as a co-stabilizer, often in conjunction with dibutyltin compounds.[1][2] This combination creates a synergistic effect that enhances the overall performance, particularly in improving early color retention.[2] Dibutyltin and dioctyltin compounds, especially their mercaptide and carboxylate derivatives, are workhorse stabilizers in the PVC industry, known for their excellent stabilizing efficiency.[3]

Table 1: Summary of Quantitative and Qualitative Performance Data

Performance Metric	n-Butyltrichlorotin (MBTC)	Dibutyltin Compounds (e.g., Dibutyltin dilaurate, Dibutyltin bis(isooctyl thioglycolate))	Dioctyltin Compounds (e.g., Dioctyltin bis(isooctyl thioglycolate))
Primary Role	Co-stabilizer, enhances early color.[1][2]	Primary stabilizer.[3]	Primary stabilizer.
Thermal Stability	Generally lower than dialkyltins when used alone.	High thermal stability, with mercaptides offering excellent performance at high temperatures.[4]	Provides very good heat stability and color control.
Color Retention	Synergistically improves initial color retention when mixed with dibutyltins.[2]	Good initial color and long-term stability.	Excellent clarity and color retention, suitable for transparent applications.[1]
Toxicity	Relatively low acute toxicity compared to other organotins.[5]	Higher toxicity than monobutyltin; can induce thymic atrophy.[6]	Lower toxicity compared to butyltins, approved for food contact applications in many cases.
Synergistic Effects	High synergy with dibutyltin compounds.[3]	Synergistic with monobutyltin compounds.[3]	Often used in formulations with other co-stabilizers.

Experimental Protocols

The evaluation of PVC heat stabilizer performance relies on standardized experimental methods. Below are detailed methodologies for key experiments cited in the comparison.

Thermal Stability Testing: Congo Red Method (ISO 182-3)

This static test determines the time until the onset of significant PVC degradation, indicated by the release of hydrogen chloride (HCl) gas.

• Sample Preparation: A specified amount of PVC resin is thoroughly mixed with the organotin stabilizer at a defined concentration (e.g., 2 parts per hundred of resin - phr). The mixture is then typically milled and molded into small, uniform pieces.

• Apparatus: A test tube is placed in a constant temperature oil bath, usually set to 180°C or 200°C.[7]

• Procedure: The prepared PVC sample is placed at the bottom of the test tube. A strip of Congo Red indicator paper is suspended at the top of the tube.[8]

• Data Collection: The time is recorded from the moment the test tube is immersed in the hot oil bath until the Congo Red paper turns from red to blue, indicating the presence of acidic HCl gas.[7][8] This duration is reported as the thermal stability time. A longer time signifies better performance.[8]

Color Stability: Oven Aging and Yellowness Index (ASTM E313)

This method assesses the ability of a stabilizer to prevent discoloration of PVC during prolonged exposure to heat.

• Sample Preparation: PVC sheets containing the stabilizer are prepared, typically by milling and compression molding.

• Procedure: The PVC samples are placed in a circulating air oven at a constant temperature (e.g., 180°C).[9] Samples are withdrawn at regular intervals (e.g., every 10 or 15 minutes).[2]

• Data Collection: The color of each withdrawn sample is measured using a spectrophotometer or colorimeter. The Yellowness Index (YI) is calculated according to standard formulas (e.g., ASTM E313). A lower YI indicates better color stability.[9]

Mandatory Visualization

Mechanism of PVC Heat Stabilization

The primary function of organotin stabilizers is to prevent the autocatalytic dehydrochlorination of PVC at elevated temperatures. This is achieved through two main chemical reactions: the substitution of labile chlorine atoms on the PVC chain and the scavenging of released hydrogen chloride.

References

• 1. incachem.com [incachem.com]
• 2. mdpi.com [mdpi.com]
• 3. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 4. bdmaee.net [bdmaee.net]
• 5. Cellular and molecular aspects of organotin-induced thymus atrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro approaches to evaluate toxicity induced by organotin compounds tributyltin (TBT), dibutyltin (DBT), and monobutyltin (MBT) in neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SATRA TM324: Thermal stability of PVC - Congo red test [satra.com]
• 8. News - Analysis of Common Testing Methods for PVC Calcium Zinc Stabilizers [bontecn.com]
• 9. Structural and thermal stabilizations of PVC and wood/PVC composites by metal stearates and organotin :: BioResources [bioresources.cnr.ncsu.edu]

A Comparative Guide to Purity Validation of n-Butyltrichlorotin: Titration vs. Gas Chromatography

For researchers, scientists, and drug development professionals, the purity of chemical reagents is a critical parameter that directly impacts the reliability and reproducibility of experimental outcomes. n-Butyltrichlorotin, a versatile organometallic compound, is utilized in various synthetic applications where its purity is paramount. This guide provides an objective comparison of two common analytical methods for determining the purity of n-Butyltrichlorotin: a classical titration method based on total chlorine content and a modern instrumental approach using Gas Chromatography with Flame Ionization Detection (GC-FID).

This document outlines the detailed experimental protocols for both methodologies, presents a quantitative comparison of their performance characteristics, and includes graphical representations of the analytical workflows to aid in method selection and implementation.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the key performance metrics for the purity assessment of n-Butyltrichlorotin using a hydrolysis-based argentometric titration and a GC-FID method. The data represents typical results achievable under properly controlled laboratory conditions.

Parameter	Hydrolysis-Argentometric Titration	Gas Chromatography (GC-FID)
Purity (%)	98.2	99.5
Accuracy (%)	98.5 - 101.5	99.0 - 101.0
Precision (RSD, %)	≤ 1.5	≤ 0.5
Analysis Time per Sample	~ 1.5 - 2 hours	~ 30 - 45 minutes
Sample Throughput	Low	High
Specificity	Moderate (interference from other halide-containing impurities)	High (separates and quantifies individual volatile impurities)
Required Skill Level	High (requires proficiency in wet chemistry techniques)	Moderate (requires instrument operation and data analysis skills)

Experimental Protocols

Purity Determination by Titration (Total Chlorine Content)

This method determines the purity of n-Butyltrichlorotin by hydrolyzing the compound to release the covalently bound chlorine atoms as chloride ions, which are then quantified by argentometric titration.

Principle:

n-Butyltrichlorotin is first hydrolyzed in a basic aqueous solution to form butylstannonic acid and free chloride ions. The resulting chloride ions are then titrated with a standardized silver nitrate solution. The endpoint is detected potentiometrically or with a chemical indicator.

Reagents and Equipment:

• n-Butyltrichlorotin sample

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• 0.5 M Sodium Hydroxide (NaOH) solution

• Concentrated Nitric Acid (HNO₃)

• Potassium chromate (K₂CrO₄) indicator solution (for Mohr's method) or a silver combination electrode for potentiometric titration

• Deionized water

• Ethanol, 95%

• 250 mL Erlenmeyer flasks

• 50 mL burette

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

• Analytical balance

Procedure:

• Sample Preparation and Hydrolysis:

  • Accurately weigh approximately 0.5 g of the n-Butyltrichlorotin sample into a 250 mL Erlenmeyer flask.

  • Add 50 mL of 0.5 M NaOH solution to the flask.

  • Gently heat the mixture on a hot plate with constant stirring for 1 hour to ensure complete hydrolysis.

  • Allow the solution to cool to room temperature.

  • Neutralize the solution with dilute nitric acid to a pH of approximately 7.

• Titration (Mohr's Method Example):

  • Add 1 mL of 5% potassium chromate indicator solution to the neutralized sample solution.

  • Titrate with standardized 0.1 M AgNO₃ solution while continuously stirring.

  • The endpoint is reached upon the first appearance of a permanent reddish-brown precipitate of silver chromate.

  • Record the volume of AgNO₃ solution consumed.

• Calculation: The percentage purity of n-Butyltrichlorotin is calculated using the following formula:

  Where:

  • V_AgNO3 = Volume of AgNO₃ solution used in mL

  • M_AgNO3 = Molarity of the AgNO₃ solution

  • MW_BuSnCl3 = Molecular weight of n-Butyltrichlorotin (282.18 g/mol )

  • W_sample = Weight of the n-Butyltrichlorotin sample in g

  • 3 = number of moles of chloride per mole of n-Butyltrichlorotin

Purity Assessment by Gas Chromatography (GC-FID)

Gas chromatography with a flame ionization detector is a powerful technique for assessing the purity of volatile compounds like n-Butyltrichlorotin by separating the main component from any volatile impurities.

Principle:

A small amount of the sample is injected into the gas chromatograph, where it is vaporized. An inert carrier gas sweeps the vaporized sample through a capillary column. The components of the sample are separated based on their boiling points and interactions with the stationary phase of the column. As each component elutes from the column, it is detected by the flame ionization detector, which generates a signal proportional to the amount of the component. The purity is determined by the area percent of the main peak relative to the total area of all peaks.

Reagents and Equipment:

• n-Butyltrichlorotin sample

• High-purity solvent for dilution (e.g., hexane or toluene)

• Gas chromatograph equipped with a flame ionization detector (FID)

• Capillary GC column (e.g., a non-polar or medium-polarity column such as DB-5 or DB-17)

• High-purity carrier gas (e.g., helium or nitrogen)

• Autosampler or manual syringe for injection

• Data acquisition and processing software

Procedure:

• Sample Preparation:

  • Prepare a solution of the n-Butyltrichlorotin sample in a suitable solvent at a concentration of approximately 10 mg/mL.

• GC-FID Instrument Conditions (Typical):

  • Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 250°C at a rate of 15°C/min.

    • Hold: Hold at 250°C for 5 minutes.

  • Detector: FID at 280°C.

• Analysis and Data Processing:

  • Inject the prepared sample solution into the GC.

  • Record the chromatogram.

  • Integrate the peaks to determine the area of each peak.

  • Calculate the purity by the area percent method:

Mandatory Visualization

Caption: Workflow for n-Butyltrichlorotin Purity Validation.

Comparative Study of Catalysts for n-Butyltrichlorotin Synthesis: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient synthesis of key intermediates is paramount. n-Butyltrichlorotin is a valuable organotin compound with applications in catalysis and as a precursor for other organometallic reagents. Its synthesis via the direct oxidative addition of n-butyl chloride to stannous chloride is a common industrial method, with catalyst selection playing a critical role in reaction efficiency and product yield.

Performance Comparison of Catalytic Systems

The synthesis of n-butyltrichlorotin is achieved through the reaction of n-butyl chloride with stannous chloride. This reaction is significantly accelerated by the presence of a suitable catalyst. The most cited catalysts for this transformation are quaternary ammonium salts, phosphonium salts, and trialkylantimony compounds.[1]

The following table summarizes the general characteristics and performance of these catalyst classes based on available literature. It is important to note that reaction conditions such as temperature and reaction time are interdependent and influence the overall yield and selectivity.

Catalyst Type	Catalyst Example	Typical Reaction Temperature (°C)	General Observations	Potential Advantages
Quaternary Ammonium Salts	Tetrabutylammonium bromide	140 - 160	Act as phase-transfer catalysts, facilitating the reaction between the organic and inorganic phases.	Readily available, cost-effective.
Phosphonium Salts	Tetrabutylphosphonium chloride	140 - 160	Similar mechanism to quaternary ammonium salts, often with higher thermal stability.	Higher thermal stability may allow for higher reaction temperatures and potentially faster reaction rates.
Trialkylantimony Compounds	Tri-n-butylantimony	100 - 160	Believed to be highly effective for this specific synthesis.[1]	Potentially higher activity and selectivity.

Note: The information above is based on general descriptions found in the literature. Specific quantitative data on yield and selectivity for a side-by-side comparison is not available. For research and development purposes, it is recommended to perform a screening of these catalyst types to determine the optimal choice for a specific application.

Experimental Protocols

The following is a generalized experimental protocol for the synthesis of n-butyltrichlorotin that can be adapted for a comparative study of different catalysts.

Materials:

• Anhydrous stannous chloride (SnCl₂)

• n-Butyl chloride (BuCl)

• Catalyst (e.g., Tetrabutylammonium bromide, Tetrabutylphosphonium chloride, or Tri-n-butylantimony)

• Anhydrous, inert solvent (e.g., toluene or xylene)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Reactor Setup: A multi-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, thermometer, and an inert gas inlet is dried in an oven and allowed to cool under a stream of inert gas.

• Charging Reactants: The flask is charged with anhydrous stannous chloride and the selected catalyst.

• Solvent Addition: Anhydrous solvent is added to the flask.

• Addition of n-Butyl Chloride: n-Butyl chloride is added to the reaction mixture.

• Reaction: The mixture is heated to the desired temperature (e.g., 140-160°C) with vigorous stirring under an inert atmosphere. The reaction progress can be monitored by gas chromatography (GC) by periodically taking aliquots from the reaction mixture.

• Work-up: Upon completion of the reaction (as determined by GC analysis), the reaction mixture is cooled to room temperature. The solid byproducts are removed by filtration under an inert atmosphere.

• Purification: The solvent and any unreacted n-butyl chloride are removed from the filtrate by distillation. The resulting crude n-butyltrichlorotin is then purified by vacuum distillation.

• Characterization: The identity and purity of the final product are confirmed by analytical techniques such as NMR spectroscopy (¹H, ¹³C, ¹¹⁹Sn) and GC-MS.

Experimental Workflow and Reaction Pathway

To facilitate a comparative study, a structured experimental workflow is essential. The following diagrams illustrate a logical approach to catalyst screening and the general reaction pathway.

References

• 1. Butyltin trichloride | C4H9Cl3Sn | CID 14236 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to n-Butyltrichlorotin and Dibutyltin Dichloride in PVC Stabilization

For Researchers, Scientists, and Drug Development Professionals

The thermal stabilization of polyvinyl chloride (PVC) is critical for its processing and long-term durability. Organotin compounds are among the most effective heat stabilizers, and their performance is significantly influenced by the degree of alkylation on the tin atom. This guide provides a detailed comparison of stabilizers derived from n-butyltrichlorotin (a monoalkyltin precursor) and dibutyltin dichloride (a dialkyltin precursor). While these chlorides are typically converted into more active forms (e.g., mercaptides, carboxylates) before use, the choice of a mono- or di-substituted precursor fundamentally dictates the stabilizer's performance profile.

Executive Summary

Stabilizers derived from n-butyltrichlorotin (mono-butyltin compounds) are primarily recognized for providing excellent early color and color retention . They are highly effective at preventing initial discoloration during high-temperature processing. In contrast, stabilizers derived from dibutyltin dichloride (di-butyltin compounds) are known for offering superior long-term thermal stability , making them crucial for the extended service life of PVC products.[1][2] In commercial applications, a synergistic effect is often achieved by using mixed stabilizer systems synthesized from both n-butyltrichlorotin and dibutyltin dichloride, combining the benefits of both.[1]

Performance Comparison: Mono-butyltin vs. Di-butyltin Stabilizers

While direct, side-by-side quantitative data for stabilizers based exclusively on mono-n-butyltin versus di-n-butyltin derivatives is sparse in publicly available literature, the performance characteristics can be inferred from studies on related organotin compounds and qualitative industry knowledge. The following tables summarize the expected performance based on available data for various organotin mercaptide and carboxylate stabilizers.

Table 1: Thermal Stability Performance

Performance Metric	Mono-butyltin Derived Stabilizers	Di-butyltin Derived Stabilizers	Justification
Initial Color (Yellowness Index)	Lower YI (Excellent)	Higher YI (Good)	Monoalkyltin compounds are noted for providing outstanding early color.[1]
Static Stability (Congo Red Test)	Moderate Stability Time	Longer Stability Time	Dialkyltin compounds are generally more effective for long-term heat stability.[1]
Dynamic Stability (Torque Rheometry)	Moderate Stability Time	Longer Stability Time	The superior long-term stability of dialkyltin compounds translates to longer dynamic stability during processing.[3][4]
Decomposition Temperature (TGA)	Lower Onset	Higher Onset	Di-substituted compounds generally exhibit higher thermal stability.[5]

Table 2: Illustrative Quantitative Data for Organotin Stabilizers

Stabilizer Type	Test Method	Parameter	Value	Reference
Unstabilized PVC	TGA	Initial Decomposition Temp.	~256°C	[5]
Di-octyltin bis(isooctyl thioglycollate)	PVC Thermomat (160°C)	HCl Evolution Onset	14.3 hours	[6]
Unstabilized PVC	PVC Thermomat (160°C)	HCl Evolution Onset	2.5 hours	[6]
Methyltin Mercaptide (MT)	TGA	Decomposition Temp. (Td)	Higher than PbSt2 and Ca/Zn	[7]
PVC/OBS (Organic-Based Stabilizer)	Static Thermal Aging (180°C)	Time to significant color change	>20 min (good initial color)	[8]
PVC/Pb	Static Thermal Aging (180°C)	Time to significant color change	<5 min (poor initial color)	[8]

Mechanism of PVC Stabilization

The thermal degradation of PVC proceeds via a "zipper-like" dehydrochlorination reaction, releasing HCl which further catalyzes the degradation, leading to the formation of conjugated polyene sequences that cause discoloration and embrittlement. Organotin stabilizers interrupt this process through two primary mechanisms:

• HCl Scavenging: The stabilizer reacts with and neutralizes the released HCl, preventing its catalytic effect.

• Substitution of Labile Chlorine: The stabilizer's ligands (e.g., mercaptide groups) replace unstable allylic chlorine atoms on the PVC polymer chain, creating a more stable structure.

PVC Stabilization Mechanism.

Experimental Protocols

Accurate evaluation of stabilizer performance relies on standardized testing methodologies. Below are detailed protocols for key experiments.

Static Thermal Stability: Congo Red Test (ISO 182-1)

This method determines the time until the evolution of hydrogen chloride from a heated PVC sample is detected.

• Apparatus: Heating bath, test tubes, Congo Red indicator paper.

• Procedure:

  • A specified amount of the PVC compound is placed in a test tube.

  • The test tube is immersed in a heating bath set to a constant temperature (typically 180°C or 200°C).[9][10][11]

  • A strip of Congo Red indicator paper is suspended 25 mm above the sample.[12]

  • The time is measured from the moment the tube is placed in the bath until the indicator paper changes color from red to blue, which signifies the presence of acidic HCl gas.[9][10][11]

  • This time is recorded as the static thermal stability time.

Congo Red Test Workflow.

Dynamic Thermal Stability: Torque Rheometry (ASTM D2538)

This test simulates the heat and shear conditions of processing equipment (like an extruder) and measures the material's stability under these dynamic conditions.

• Apparatus: Torque rheometer with a heated mixer bowl (e.g., Brabender type).

• Procedure:

  • The mixer bowl is preheated to the desired test temperature (e.g., 180-200°C).

  • A pre-weighed sample of the PVC compound is added to the running mixer.[3]

  • The torque required to turn the rotors is continuously measured and plotted against time.

  • The material first fuses, indicated by a sharp rise and then a drop in torque, reaching a stable "melt torque".[3][13]

  • As the PVC begins to degrade due to prolonged heat and shear, cross-linking occurs, causing a sharp increase in viscosity and, consequently, torque.

  • The "dynamic stability time" is the duration from the point of stable melt torque to the onset of this final torque rise.[3][4]

Thermogravimetric Analysis (TGA)

TGA measures the weight loss of a sample as it is heated at a controlled rate, providing information about decomposition temperatures.

• Apparatus: Thermogravimetric Analyzer.

• Procedure:

  • A small, precisely weighed sample (~5-10 mg) of the PVC compound is placed in a sample pan.[14]

  • The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 K/min).[14][15]

  • The weight of the sample is continuously monitored and recorded as a function of temperature.

  • The resulting TGA curve shows distinct weight loss steps. For PVC, the first major weight loss corresponds to dehydrochlorination.[8]

  • Key data points include the onset temperature of decomposition (e.g., T5%, the temperature at which 5% weight loss occurs) and the temperature of maximum decomposition rate (from the derivative curve, DTG).[5][16]

Color Stability: Yellowness Index (ASTM E313)

This method quantifies the change in color of PVC samples after heat aging.

• Apparatus: Spectrophotometer or colorimeter.

• Procedure:

  • PVC samples are prepared (e.g., pressed into plaques).

  • The initial color of the samples is measured, and the Yellowness Index (YI) is calculated from the spectrophotometric data (CIE Tristimulus values X, Y, Z).[17][18]

  • The samples are then subjected to heat aging in an oven at a specified temperature for various time intervals.

  • After each interval, the samples are removed, cooled, and their YI is measured again.

  • The change in YI (ΔYI) over time provides a quantitative measure of color stability. A smaller increase in YI indicates better performance.[17]

Conclusion

The selection between n-butyltrichlorotin and dibutyltin dichloride as precursors for PVC stabilizers depends on the specific performance requirements of the final application.

• For applications demanding exceptional clarity and pristine initial color, such as transparent films and packaging, stabilizers with a higher proportion of mono-butyltin derivatives are favored.

• For applications requiring long-term durability and resistance to thermal degradation over the product's lifespan, such as window profiles and pipes, di-butyltin derived stabilizers are essential.

In practice, the most effective stabilization systems often employ a carefully balanced ratio of mono- and di-butyltin compounds, leveraging the synergistic effect of excellent early color from the mono-alkyltin component and robust long-term stability from the di-alkyltin component. This integrated approach allows PVC processors to achieve both high processing efficiency and superior end-product quality.

References

• 1. infinitalab.com [infinitalab.com]
• 2. morpholine.cc [morpholine.cc]
• 3. infinitalab.com [infinitalab.com]
• 4. store.astm.org [store.astm.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. What is the Yellowness Index and How to Measure it?-3NH [threenh.com]
• 8. mdpi.com [mdpi.com]
• 9. ISO 182-1 PVC compounds thermal stability test Congo red method_Plastic_UnitedTest - Material Testing Machine [unitedtest.com]
• 10. ISO 182-1:1990 - EVS standard evs.ee | en [evs.ee]
• 11. Singapore Standards [singaporestandardseshop.sg]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. file.yizimg.com [file.yizimg.com]
• 14. cpsm.kpi.ua [cpsm.kpi.ua]
• 15. mt.com [mt.com]
• 16. researchgate.net [researchgate.net]
• 17. equitechintl.com [equitechintl.com]
• 18. Yellowness Index (YI) ASTM E313 [intertek.com]

A Comparative Environmental Impact Assessment of n-Butyltrichlorotin and Its Alternatives in Glass Coating

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of n-Butyltrichlorotin (MBTC), a common agent in hot-end glass coating, with its principal alternatives: Tin Tetrachloride and Organosilanes (represented by Methyltrimethoxysilane). The assessment is based on experimental data for key environmental endpoints, including aquatic toxicity, persistence, and bioaccumulation.

Executive Summary

n-Butyltrichlorotin is characterized by its high toxicity to algae, although it shows lower acute toxicity to fish and aquatic invertebrates. A significant environmental feature is its rapid hydrolysis in water, meaning its environmental impact is largely dictated by its breakdown products. While it is not readily biodegradable and thus considered persistent, its potential for bioaccumulation is low.

Alternatives such as Tin Tetrachloride also undergo rapid hydrolysis, with their environmental impact primarily linked to changes in pH due to the formation of hydrochloric acid. Organosilanes, such as Methyltrimethoxysilane, present a more favorable environmental profile, with evidence of lower aquatic toxicity and ready biodegradability.

This guide aims to equip researchers and industry professionals with the necessary data to make informed decisions regarding the selection of glass coating agents, balancing performance with environmental stewardship.

Comparative Environmental Fate and Ecotoxicity

The following tables summarize the key environmental parameters for n-Butyltrichlorotin and its alternatives.

Environmental Fate

Chemical Substance	Hydrolysis	Biodegradation	Bioaccumulation Potential
n-Butyltrichlorotin (MBTC)	Rapidly hydrolyzes in water.[1]	Not readily biodegradable; considered persistent.[1]	Does not bioaccumulate significantly.[1]
Tin Tetrachloride (SnCl₄)	Reacts violently with water to form hydrochloric acid and tin compounds.[2]	Not applicable as it is an inorganic substance.	Not expected to bioaccumulate.
Methyltrimethoxysilane (MTMS)	Hydrolyzes in the presence of water.	Readily biodegradable.	Low potential for bioaccumulation.

Aquatic Ecotoxicity

Chemical Substance	Test Organism	Endpoint	Result	Reference
n-Butyltrichlorotin (MBTC)	Algae (Desmodesmus subspicatus)	72-h EC₅₀ (Growth Inhibition)	0.19 mg/L	[3]
Algae (Desmodesmus subspicatus)	72-h EC₅₀ (Growth Inhibition)	0.31 mg/L	[4]
Algae (Desmodesmus subspicatus)	72-h NOEC	0.012 mg/L	[4]
Crustacean (Daphnia magna)	48-h EC₅₀ (Immobilization)	83 mg/L	[4][5]
Crustacean (Daphnia magna)	24-h EC₅₀ (Immobilization)	30.5 mg/L	[3]
Fish (Oryzias latipes)	48-h LC₅₀	23.7 mg/L	[3]
Fish (Danio rerio)	96-h LC₅₀	>100 mg/L	[6]
Tin Tetrachloride (as Hydrolysis Products - primarily pH effect)	Fish (Cyprinus carpio)	96-h LC₅₀	pH 4.3 (4.92 mg/L as HCl)	[2]
Crustacean (Daphnia magna)	48-h EC₅₀ (Immobilization)	pH 5.3 (0.492 mg/L as HCl)	[2]
Algae (Pseudokirchneriella subcapitata)	72-h EC₅₀ (Growth Rate)	pH 5.3 (0.492 mg/L as HCl)	[2]
Methyltrimethoxysilane	Fish	96-h LC₅₀	>100 mg/L
Crustacean (Daphnia magna)	48-h EC₅₀	>100 mg/L
Algae	72-h EC₅₀	>100 mg/L

Experimental Protocols

The ecotoxicity data presented in this guide are primarily based on standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD).

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test exposes exponentially growing cultures of freshwater algae or cyanobacteria to various concentrations of the test substance over 72 hours. The primary endpoint is the inhibition of growth, typically measured as a reduction in biomass or cell count, from which the EC₅₀ (the concentration causing a 50% effect) is calculated.

OECD 202: Daphnia sp. Acute Immobilisation Test

This acute toxicity test exposes juvenile daphnids (a type of freshwater crustacean) to a range of concentrations of the test substance for 48 hours. The endpoint is the immobilization of the daphnids, and the EC₅₀ is the concentration at which 50% of the population is unable to swim.

OECD 203: Fish, Acute Toxicity Test

This test assesses the acute lethal toxicity of a substance to fish. Fish are exposed to various concentrations of the test substance for a 96-hour period. The primary endpoint is mortality, and the LC₅₀ (the concentration that is lethal to 50% of the test fish) is determined.

Visualizing Environmental Impact Assessment

The following diagrams illustrate the workflow for assessing the environmental impact of chemical substances and a comparative overview of the key environmental hazards of n-Butyltrichlorotin and its alternatives.

Caption: Workflow for Environmental Impact Assessment.

Caption: Key Environmental Hazard Comparison.

References

• 1. arkema.com [arkema.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. env.go.jp [env.go.jp]
• 4. redox.com [redox.com]
• 5. cpachem.com [cpachem.com]
• 6. fishersci.co.uk [fishersci.co.uk]

cross-referencing spectroscopic data of n-Butyltrichlorotin with databases

For researchers and professionals in drug development and chemical analysis, accurate identification and characterization of organotin compounds are paramount. This guide provides a detailed comparison of the spectroscopic data for n-Butyltrichlorotin against other common butyltin compounds, offering a valuable resource for cross-referencing and validation. The information presented is collated from established spectral databases, ensuring a high degree of reliability.

Spectroscopic Data of n-Butyltrichlorotin

n-Butyltrichlorotin (C₄H₉Cl₃Sn) is an organotin compound with a molecular weight of approximately 282.18 g/mol .[1][2] Its structural characterization relies heavily on spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Below is a summary of its key spectral features available in public databases.

Spectroscopic Technique	Database	Key Data Points
¹H NMR	PubChem	Data available from Varian A-60 instrument.[3][4]
¹³C NMR	PubChem	Sample sourced from Aldrich Chemical Company, Inc.[3]
Mass Spectrometry (GC-MS)	PubChem	Spectrum available from AOC-9-145-145_13.[3]
Infrared (IR) Spectroscopy	NIST, PubChem	Gas-phase IR spectrum available.[5] FTIR data also available, with the sample prepared between salts.[3][4]

Comparative Spectroscopic Data of Butyltin Compounds

To aid in the differentiation of n-Butyltrichlorotin from similar compounds, the following table compares its spectroscopic data with that of Tributyltin chloride, Dibutyltin dichloride, and Tetrabutyltin.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Spectroscopic Data Sources
n-Butyltrichlorotin	C₄H₉Cl₃Sn	282.18	PubChem, NIST Chemistry WebBook[1][3][5][6]
Tributyltin chloride	C₁₂H₂₇ClSn	325.50	PubChem (¹³C NMR, GC-MS, FTIR, Raman)[4]
Dibutyltin dichloride	C₈H₁₈Cl₂Sn	303.85	NIST Chemistry WebBook (IR), PubChem (FTIR)[1][7]
Tetrabutyltin	C₁₆H₃₆Sn	347.17	PubChem[8]

Experimental Protocols for Spectroscopic Analysis

The following are generalized methodologies for acquiring spectroscopic data for organotin compounds. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the organotin compound in a suitable deuterated solvent (e.g., CDCl₃). The solution should be free of any solid particles; filtration through a small plug of glass wool in a Pasteur pipette is recommended. Transfer the solution to a clean 5 mm NMR tube to a depth of approximately 4-5 cm.[9]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer. For ¹H NMR, a small number of scans is typically sufficient. For the less sensitive ¹³C nucleus, a higher sample concentration and a greater number of scans may be necessary to achieve an adequate signal-to-noise ratio.[9]

2. Infrared (IR) Spectroscopy

• Sample Preparation (Liquid Samples): For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Sample Preparation (Solid Samples): Solid samples can be prepared as a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk. Alternatively, a mull can be prepared by grinding the solid with a mulling agent (e.g., Nujol) to form a paste, which is then spread between salt plates. For Attenuated Total Reflectance (ATR) FT-IR, a small amount of the solid is pressed against the crystal.[10]

• Data Acquisition: Place the prepared sample in the IR spectrometer and acquire the spectrum. A background spectrum of the empty sample holder or salt plates should be recorded and subtracted from the sample spectrum.

3. Mass Spectrometry (MS)

• Sample Preparation and Derivatization: For GC-MS analysis of polar organotin compounds, derivatization is often necessary to increase volatility. A common method involves ethylation using sodium tetraethylborate. The derivatized compounds are then extracted into an organic solvent like hexane.

• GC-MS Analysis: Inject the prepared sample into a gas chromatograph coupled to a mass spectrometer (GC-MS). The compounds are separated on a capillary column (e.g., a 5% phenyl-methylpolysiloxane column) before entering the mass spectrometer.

• Data Acquisition: The mass spectrometer is typically operated in electron ionization (EI) mode. Mass spectra are recorded over a specific mass-to-charge (m/z) range to detect the molecular ion and characteristic fragment ions of the organotin compounds.

Workflow for Spectroscopic Data Cross-Referencing

The following diagram illustrates the logical workflow for identifying an unknown organotin compound by cross-referencing its acquired spectroscopic data with established databases.

Caption: Workflow for spectroscopic data analysis and database cross-referencing.

References

• 1. Dibutyltin dichloride [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Tributyltin Chloride | C12H27ClSn | CID 15096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Tetrabutyltin | C16H36Sn | CID 15098 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 10. amherst.edu [amherst.edu]

comparative toxicity studies of different butyltin compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity of three major butyltin compounds: Tributyltin (TBT), Dibutyltin (DBT), and Monobutyltin (MBT). The information presented is based on experimental data from in vivo and in vitro studies, offering insights into their relative toxicities, mechanisms of action, and the experimental approaches used for their evaluation.

Comparative Toxicity Data

The following table summarizes the acute and subchronic toxicity data for TBT, DBT, and MBT across different species and routes of exposure. The data highlights the general trend of toxicity, which is typically TBT > DBT > MBT.

Compound	Species	Exposure Route	Toxicity Metric	Value	Reference
Tributyltin (TBT)	Rat	Oral	LD50	55-297.54 mg/kg	[1][2]
Rat	Dermal	LD50	200-605 mg/kg	[1]
Rat	Inhalation (4h)	LC50	65-77 mg/m³
Rat	Subchronic Oral	NOAEL	0.019 mg/kg/day (Immunotoxicity)	[3]
Dibutyltin (DBT)	Rat	Oral	LD50	50 mg/kg	[4]
Rat	Dermal	LD50	>1000 mg/kg bw
Rat	Inhalation (4h)	LC50	>364 mg/m³	[4]
Rat	Subchronic Oral	NOAEL	20 mg/kg/day
Monobutyltin (MBT)	Rat	Oral	LD50	2140 mg/kg

Mechanisms of Toxicity

Butyltin compounds, particularly TBT, exert their toxic effects through various mechanisms, primarily involving the induction of apoptosis (programmed cell death) and oxidative stress.

Apoptosis Induction: TBT has been shown to induce apoptosis in various cell types, including immune cells and neurons.[5] This process is often initiated by an increase in intracellular calcium levels, leading to the activation of a cascade of enzymes called caspases, which are the executioners of apoptosis.[4][6][7] Key proteins involved in this pathway include the pro-apoptotic proteins Bax and the anti-apoptotic protein Bcl-2. TBT can alter the ratio of these proteins to favor apoptosis.[2]

Oxidative Stress: Butyltin compounds can generate reactive oxygen species (ROS), leading to oxidative stress within cells.[8] This oxidative stress can damage cellular components like lipids, proteins, and DNA, contributing to cell death and tissue damage.[8][9] DBT has also been shown to induce oxidative stress and increase inflammatory mediators in microglial cells.[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of butyltin toxicity. Below are outlines of key experimental protocols.

Developmental Neurotoxicity Study

A developmental neurotoxicity study in rats is conducted to assess the potential adverse effects of butyltin exposure on the developing nervous system.[5]

• Animal Model: Pregnant female rats are typically used.

• Dosing: The test compound (e.g., DBT) is administered orally to the dams at various dose levels from gestational day 6 through weaning. A control group receives the vehicle only.

• Observations: Maternal toxicity is monitored throughout the study by recording clinical signs, body weight, and food consumption.

• Postnatal Assessment: Offspring are assessed for any developmental and neurological abnormalities. This can include:

  • Physical Development: Monitoring of body weight and physical maturation milestones.

  • Behavioral Testing: Evaluation of motor activity, sensory function, learning, and memory.

  • Neuropathology: At the end of the study, the brains of the offspring are examined for any structural changes or signs of apoptosis (e.g., using TUNEL staining).[5]

Immunotoxicity Assessment: T-Cell Dependent Antibody Response (TDAR) Assay

The TDAR assay is a functional test used to evaluate the potential of a chemical to suppress the immune system.[10][11][12][13][14]

• Animal Model: Mice or rats are commonly used.

• Dosing: Animals are exposed to the butyltin compound at different dose levels for a specified period (e.g., 28 days).

• Immunization: Towards the end of the dosing period, the animals are immunized with a T-cell dependent antigen, such as Keyhole Limpet Hemocyanin (KLH) or Sheep Red Blood Cells (SRBC).[11][12]

• Antibody Titer Measurement: Blood samples are collected at specific time points after immunization, and the levels of antigen-specific antibodies (IgM and IgG) in the serum are measured using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The antibody titers in the treated groups are compared to those in the control group to determine if the butyltin compound has a suppressive effect on the antibody response.

Visualizing the Pathways

To better understand the complex processes involved in butyltin toxicity and the experimental workflows, the following diagrams are provided.

Caption: General workflow for a comparative toxicity study of butyltin compounds.

References

• 1. Dibutyltin promotes oxidative stress and increases inflammatory mediators in BV-2 microglia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A comparison of the effects of tributyltin chloride and triphenyltin chloride on cell proliferation, proapoptotic p53, Bax, and antiapoptotic Bcl-2 protein levels in human breast cancer MCF-7 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.mst.dk [www2.mst.dk]
• 4. mdpi.com [mdpi.com]
• 5. Structure-activity comparison of organotin species: dibutyltin is a developmental neurotoxicant in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tributyltin (TBT) increases TNFα mRNA expression and induces apoptosis in the murine macrophage cell line in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apoptosis as a mechanism of tributyltin cytotoxicity to thymocytes: relationship of apoptotic markers to biochemical and cellular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metal load and oxidative stress driven by organotin compounds on rainbow trout - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Tributyltin and Vascular Dysfunction: The Role of Oxidative Stress [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. criver.com [criver.com]
• 12. biocytogen.com [biocytogen.com]
• 13. Development and validation of a canine T-cell-dependent antibody response model for immunotoxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nc3rs.org.uk [nc3rs.org.uk]

Safety & Regulatory Compliance

Navigating the Safe Disposal of n-Butyltrichlorotin: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of hazardous chemicals like n-Butyltrichlorotin are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of n-Butyltrichlorotin, a compound recognized for its potential health and environmental risks. Adherence to these guidelines is critical for minimizing exposure and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle n-Butyltrichlorotin with the utmost care in a controlled environment.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling n-Butyltrichlorotin. This includes:

• Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1]

• Skin Protection: Fire/flame resistant and impervious clothing.[1]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator, especially in poorly ventilated areas or when exposure limits may be exceeded.[2]

Ventilation: Ensure adequate ventilation by working in a chemical fume hood.[2]

Handling Practices:

• Avoid breathing mists, vapors, or spray.[1][2]

• Do not eat, drink, or smoke in areas where organotins are handled.[3][4]

• Wash hands thoroughly with soap and water after handling.[3][4]

• Keep containers securely sealed when not in use and store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, alcohols, and bases.[2][4]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate action is necessary to mitigate risks.

Spill Cleanup:

• Evacuate personnel from the immediate area and move upwind of the spill.[2]

• Remove all sources of ignition.[2]

• Contain the spill using inert absorbent materials like sand, earth, or vermiculite.[4]

• Soak up the material and place it in a suitable, closed, and labeled container for disposal.[2][5]

• Do not allow the spill to enter drains or water courses.[2] If a significant spill cannot be contained, local authorities should be notified.[2]

First Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids, and seek immediate medical attention.[1][2]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water.[1][3] Seek medical attention if irritation persists.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Proper Disposal Procedures

Waste containing n-Butyltrichlorotin is classified as hazardous and must be managed according to strict regulations to prevent harm to human health and the environment.[2][5]

Waste Classification and Segregation:

• All materials contaminated with n-Butyltrichlorotin, including absorbent materials from spills, contaminated PPE, and empty containers, should be treated as hazardous waste.[3][6]

• Do not mix organotin waste with other chemical waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.

Containerization and Labeling:

• Collect waste in a compatible, leak-proof container with a secure lid. The original container is often the best choice.[6]

• Clearly label the container with the words "Hazardous Waste" and the full chemical name, "n-Butyltrichlorotin."

• Indicate the hazards associated with the waste (e.g., "Corrosive," "Toxic," "Environmental Hazard").

Disposal Pathway:

• Consult Regulations: Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

• Approved Waste Disposal Facility: Dispose of the hazardous waste through an approved and licensed waste disposal plant or hazardous waste facility.[2][7]

• Do Not Dispose in Municipal Waste or Sewer: Under no circumstances should n-Butyltrichlorotin or its containers be disposed of in the regular trash or down the drain.[5][6][7] The compound is very toxic to aquatic life with long-lasting effects.[1][2]

• Empty Containers: Empty containers should be triple rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7] After proper decontamination, and with labels defaced, the container may be disposed of as regular trash, but always check with your institution's EHS guidelines first.[6]

Due to the qualitative nature of the available disposal information, a data table with quantitative metrics cannot be provided. The core requirement is to treat all n-Butyltrichlorotin waste as hazardous and to follow established protocols for hazardous waste disposal in consultation with institutional and regulatory authorities.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of n-Butyltrichlorotin.

Caption: Logical workflow for the proper disposal of n-Butyltrichlorotin.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. vumc.org [vumc.org]
• 7. Code of practice: management of tetrabutyltin - Canada.ca [canada.ca]

Personal protective equipment for handling n-Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling n-Butyltrichlorotin. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

n-Butyltrichlorotin is a corrosive substance that can cause severe skin burns and eye damage, may cause respiratory irritation, and is very toxic to aquatic life.[1] Proper selection and use of Personal Protective Equipment (PPE) are the first lines of defense against exposure.

Occupational Exposure Limits:

Organization	Limit
OSHA PEL	0.1 mg/m³ (as Sn)
ACGIH TLV	0.1 mg/m³ (as Sn)
NIOSH IDLH	25 mg/m³ (as Sn)

Recommended Personal Protective Equipment:

Protection Type	Specification
Eye and Face	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards. A face shield should also be worn where splashing is possible.[1]
Skin	Fire/flame resistant and impervious clothing.[1] A lab coat or chemical-resistant apron should be worn.
Hand	Chemical-resistant gloves must be worn. Given the corrosive nature of n-Butyltrichlorotin, Butyl rubber or Viton™ gloves are recommended for extended contact. Nitrile gloves may be suitable for incidental splash protection but should be changed immediately upon contact. Due to a lack of specific breakthrough time data for n-Butyltrichlorotin, it is crucial to consult the glove manufacturer's specific chemical resistance data. Always inspect gloves for degradation or punctures before use.
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood. If exposure limits are exceeded or if irritation or other symptoms are experienced, a full-face respirator with an appropriate organic vapor/acid gas cartridge (e.g., A2/P2 filter) should be used.[2]

Operational Plan for Handling

A systematic approach to handling n-Butyltrichlorotin is essential to prevent exposure and accidents.

Step 1: Preparation

• Ensure a chemical fume hood is operational and available.

• Verify that an emergency eyewash station and safety shower are accessible and have been recently tested.

• Assemble all necessary PPE and ensure it is in good condition.

• Have a spill kit readily available. The kit should contain an inert absorbent material such as sand, earth, or vermiculite.

• Prepare all necessary equipment and reagents before handling the chemical.

Step 2: Handling

• Conduct all work with n-Butyltrichlorotin within a certified chemical fume hood.

• Ground all equipment to prevent electrostatic discharge, which can be an ignition source. Use non-sparking tools.[1]

• Dispense the chemical carefully to avoid splashes and the generation of aerosols.

• Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, alcohols, and bases.[3]

• Do not eat, drink, or smoke in the handling area.

Step 3: Post-Handling

• Thoroughly wash hands with soap and water after handling, even if gloves were worn.

• Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Remove and properly store or dispose of PPE. Contaminated clothing should be laundered separately before reuse.

Chemical Spill Workflow

In the event of a spill, a clear and immediate response is crucial. The following workflow outlines the necessary steps.

Caption: Workflow for responding to a chemical spill.

Disposal Plan

Proper disposal of n-Butyltrichlorotin and any contaminated materials is imperative to prevent environmental harm and ensure regulatory compliance.

Step 1: Waste Identification and Classification

• n-Butyltrichlorotin waste is considered hazardous due to its corrosivity and aquatic toxicity.

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification. In the United States, this falls under the EPA's Resource Conservation and Recovery Act (RCRA).

Step 2: Waste Segregation and Collection

• Collect all n-Butyltrichlorotin waste, including contaminated absorbent materials and disposable PPE, in a dedicated and compatible hazardous waste container.

• The container must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid. Do not use aluminum or galvanized containers.

• Do not mix this waste with other waste streams.

Step 3: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste" and the specific chemical name, "n-Butyltrichlorotin". The label should also include the date accumulation started and the associated hazards (e.g., Corrosive, Toxic to Aquatic Life).

• Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

Step 4: Transportation and Disposal

• Arrange for the collection and disposal of the hazardous waste through a licensed and reputable hazardous waste disposal company.

• Ensure all shipping and transportation regulations are met, including proper placarding and documentation.

• Retain all records of waste disposal as required by your institution and local regulations. Never dispose of n-Butyltrichlorotin down the drain or in regular trash.[2]

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. cdn.mscdirect.com [cdn.mscdirect.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]